2,5-Bis(trifluoromethyl)cinnamic acid

• CAS: 312619-48-0

Core Science & Biosynthesis

An In-Depth Technical Guide to 2,5-Bis(trifluoromethyl)cinnamic Acid: Structure, Properties, and Applications

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamic acid and its derivatives represent a well-established class of organic compounds with a diverse range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2] The strategic introduction of fluorine-containing functional groups, such as the trifluoromethyl (-CF3) group, into organic molecules is a cornerstone of modern medicinal chemistry. This modification can profoundly enhance key drug-like properties, including metabolic stability, lipophilicity, and target binding affinity.[3][4] 2,5-Bis(trifluoromethyl)cinnamic acid is a synthetic derivative where two potent electron-withdrawing trifluoromethyl groups are installed on the phenyl ring. This substitution pattern creates a unique electronic and steric profile, making it a valuable building block and an intriguing candidate for investigation in drug discovery and materials science.[4] This guide provides a comprehensive overview of its chemical structure, physicochemical properties, synthesis, and potential applications.

Molecular Structure and Spectroscopic Profile

The defining feature of 2,5-Bis(trifluoromethyl)cinnamic acid is the cinnamic acid core, which consists of a benzene ring attached to an acrylic acid moiety, substituted with two trifluoromethyl groups at positions 2 and 5 of the phenyl ring.

Key Structural Features:

• Aromatic Ring: The benzene ring is significantly influenced by the two -CF3 groups. These are powerful electron-withdrawing groups, which decrease the electron density of the ring and influence its reactivity.

• Alkene Group: The α,β-unsaturated carbonyl system is a key reactive site and contributes to the overall planarity and electronic properties of the molecule.

• Carboxylic Acid: This functional group imparts acidic properties and provides a handle for forming salts, esters, and amides.

• Trifluoromethyl Groups: The -CF3 groups enhance lipophilicity and can improve metabolic stability by blocking potential sites of oxidation. Their steric bulk and electronic effects are critical to the molecule's interaction with biological targets.[3]

Spectroscopic Characterization: While a detailed, experimentally verified spectroscopic analysis is not readily available in the reviewed literature, a predicted profile can be outlined based on its structure:

• ¹H NMR: The spectrum would show distinct signals for the vinyl protons of the acrylic acid moiety, with characteristic coupling constants for the trans configuration. The aromatic protons would appear as complex multiplets, shifted downfield due to the deshielding effect of the -CF3 groups. The carboxylic acid proton would appear as a broad singlet.

• ¹³C NMR: The spectrum would display signals for the carboxyl carbon, the alkene carbons, and the aromatic carbons. The carbons attached to the -CF3 groups would show characteristic quartet splitting due to coupling with the fluorine atoms.

• ¹⁹F NMR: This would be the most definitive technique, showing two distinct signals for the two different trifluoromethyl groups on the aromatic ring.

• IR Spectroscopy: Key characteristic peaks would include a broad O-H stretch from the carboxylic acid (~2500-3300 cm⁻¹), a sharp C=O stretch (~1700 cm⁻¹), C=C stretches from the alkene and aromatic ring (~1600-1450 cm⁻¹), and very strong C-F stretching bands (~1100-1300 cm⁻¹).[5]

• Mass Spectrometry: Electron ionization mass spectrometry would confirm the molecular weight of the compound.[5]

Physicochemical Properties

The physicochemical properties of 2,5-Bis(trifluoromethyl)cinnamic acid are dominated by the presence of the two fluorinated groups. These properties are crucial for predicting its behavior in biological systems and for designing experimental protocols.

Property	Value	Source
Molecular Formula	C₁₁H₆F₆O₂	[6]
Molecular Weight	284.15 g/mol	[6]
Appearance	Solid	[6]
Purity	Typically ≥97%	[6]
CAS Number	312619-48-0	[6][7]
Storage	Room temperature

Synthesis and Reactivity

The most common and effective method for synthesizing cinnamic acid derivatives is the Knoevenagel condensation.[5][8] This reaction involves the condensation of an aromatic aldehyde with an active methylene compound, such as malonic acid, in the presence of a weak base.

Workflow: Knoevenagel Condensation for Synthesis

Caption: General workflow for the synthesis of 2,5-Bis(trifluoromethyl)cinnamic acid.

Detailed Experimental Protocol (General Procedure)

This protocol is adapted from established methods for synthesizing substituted cinnamic acids.[8][9][10]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine 2,5-bis(trifluoromethyl)benzaldehyde (1.0 eq) and malonic acid (1.2-1.5 eq) in pyridine (3-5 mL per gram of aldehyde).

• Catalyst Addition: To the stirred solution, add a catalytic amount of piperidine (e.g., 5-10 drops).

• Reaction: Heat the reaction mixture to reflux (e.g., 110°C) and maintain for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Pour the cooled reaction mixture into a beaker containing cold water or an ice/water mixture.[10]

• Precipitation: Acidify the aqueous mixture by slowly adding concentrated or 5M HCl with constant stirring until the pH is approximately 2-3. This will cause the crude product to precipitate out of the solution.[8]

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid thoroughly with cold distilled water to remove residual pyridine and other water-soluble impurities.

• Purification: The crude product can be purified by recrystallization, typically from an ethanol/water mixture, to yield the pure 2,5-bis(trifluoromethyl)cinnamic acid.[8][10]

• Drying: Dry the purified product in a vacuum oven to a constant weight.

Causality Behind Choices:

• Malonic Acid: It serves as the carbanion source after deprotonation by the base. Using a slight excess ensures the complete consumption of the more expensive aldehyde.

• Pyridine and Piperidine: Pyridine acts as both the solvent and a base, while the more basic piperidine serves as the catalyst to facilitate the initial condensation reaction.[8]

• Heat: The elevated temperature is necessary to drive both the condensation and the subsequent decarboxylation of the intermediate to form the final α,β-unsaturated acid.

• Acidification: This step is crucial to protonate the carboxylate salt formed under the basic reaction conditions, causing the neutral, less soluble carboxylic acid to precipitate.

Applications in Research and Drug Development

The incorporation of trifluoromethyl groups is a proven strategy for enhancing the pharmacological profile of bioactive molecules.[3] While specific biological activity data for 2,5-bis(trifluoromethyl)cinnamic acid is not extensively published, its structural motifs suggest significant potential in several areas.

• Anticancer and Antimicrobial Agents: Cinnamic acid derivatives are known to exhibit anticancer and antimicrobial properties.[1][2] The trifluoromethyl groups can enhance these activities. For instance, related compounds like (2E)-N-[3,5-bis(trifluoromethyl)phenyl]-3-(4-chlorophenyl)prop-2-enamide have shown potent biological effects.[11] The mechanism of action for such derivatives often involves the modulation of key signaling pathways, such as NF-κB or PI3K-Akt, which are critical in cancer progression.[3]

• Enzyme Inhibitors: The rigid, substituted aromatic structure makes it a candidate for designing enzyme inhibitors, where the -CF3 groups can engage in specific hydrophobic or electrostatic interactions within an enzyme's active site.

• Materials Science: The conjugated structure and strong electron-withdrawing groups make this compound a useful intermediate in the synthesis of organic electronic materials, such as liquid crystals or polymers with specific thermal and chemical resistance properties.[4]

• Hydrophobic Probes: The distinct lipophilic nature of the bis(trifluoromethyl)phenyl moiety allows it to be used as a hydrophobic probe in biophysical studies, for example, to investigate the core of micelles or the hydrophobic pockets of proteins.[12]

Logical Framework: From Structure to Application

Caption: The relationship between molecular structure, properties, and applications.

Conclusion

2,5-Bis(trifluoromethyl)cinnamic acid is a highly functionalized synthetic compound with significant potential for advanced applications. Its unique structure, characterized by two potent electron-withdrawing trifluoromethyl groups on a cinnamic acid scaffold, imparts enhanced lipophilicity and metabolic stability. While further research is needed to fully elucidate its biological activities, its value as a building block in medicinal chemistry and materials science is clear. The straightforward synthesis via Knoevenagel condensation makes it an accessible intermediate for developing novel therapeutics and advanced materials.

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A Technical Guide to the Synthesis of 2,5-Bis(trifluoromethyl)cinnamic Acid for Initial Screening Applications

Abstract

This technical guide provides a comprehensive, field-proven methodology for the synthesis of 2,5-Bis(trifluoromethyl)cinnamic acid, a key building block for initial drug discovery screening. The strategic incorporation of two trifluoromethyl (CF3) groups onto the cinnamic acid scaffold significantly modulates its physicochemical properties, offering potential enhancements in lipophilicity, metabolic stability, and target binding affinity.[1][2] This document details a robust and reproducible synthetic protocol via the Knoevenagel condensation, elucidates the underlying reaction mechanism, and presents a self-validating framework for researchers, scientists, and drug development professionals.

Introduction: The Rationale for Fluorination in Drug Discovery

The introduction of fluorine-containing moieties, particularly the trifluoromethyl (CF3) group, is a cornerstone of modern medicinal chemistry.[1] The CF3 group is a potent electron-withdrawing substituent that can profoundly alter a molecule's electronic profile, pKa, and conformation. These alterations often translate into improved pharmacokinetic and pharmacodynamic properties, including increased metabolic stability by blocking potential sites of oxidation, enhanced membrane permeability, and stronger binding interactions with biological targets.[2]

Cinnamic acid and its derivatives are a well-established class of compounds exhibiting a wide spectrum of pharmacological activities, including anticancer, antibacterial, and anti-inflammatory properties.[3][4][5] By synthesizing the 2,5-bis(trifluoromethyl) analogue, we create a novel scaffold for screening libraries, aiming to leverage the synergistic effects of the bioactive cinnamic acid core and the property-enhancing CF3 groups. This guide provides a direct and efficient synthetic route to access this high-value compound for initial biological evaluation.

Synthetic Strategy: Knoevenagel Condensation

For the synthesis of 2,5-Bis(trifluoromethyl)cinnamic acid, the Knoevenagel condensation is the method of choice. This classic carbon-carbon bond-forming reaction offers several advantages for this specific transformation:

• High Reliability: It is a well-established and robust method for creating α,β-unsaturated acids from aromatic aldehydes.[6][7]

• Good to Excellent Yields: The reaction typically proceeds with high efficiency, minimizing material loss.[8]

• Operational Simplicity: The reaction conditions are straightforward and do not require specialized equipment, making it highly accessible.

The overall reaction involves the condensation of 2,5-Bis(trifluoromethyl)benzaldehyde with malonic acid, catalyzed by a weak organic base system, typically a combination of pyridine and piperidine. The reaction proceeds via nucleophilic addition followed by dehydration and decarboxylation to yield the target cinnamic acid derivative.[6][9]

Overall Reaction Scheme: (CF3)₂C₆H₃CHO + CH₂(COOH)₂ --(Pyridine/Piperidine, Δ)--> (CF3)₂C₆H₃CH=CHCOOH + H₂O + CO₂

Detailed Experimental Protocol

This protocol is designed as a self-validating system. Each step includes rationale and checkpoints to ensure reaction integrity.

Materials and Reagents

Compound	CAS Number	Molecular Formula	M.W. ( g/mol )	Molar Eq.	Amount
2,5-Bis(trifluoromethyl)benzaldehyde	395-64-2	C₉H₄F₆O	242.12	1.0	10.0 g
Malonic Acid	141-82-2	C₃H₄O₄	104.06	2.5	10.75 g
Pyridine (Anhydrous)	110-86-1	C₅H₅N	79.10	Solvent	40 mL
Piperidine	110-89-4	C₅H₁₁N	85.15	Catalyst	0.8 mL
Hydrochloric Acid (5 M)	7647-01-0	HCl	36.46	-	~30 mL
Ethanol (95%)	64-17-5	C₂H₆O	46.07	-	As needed
Distilled Water	7732-18-5	H₂O	18.02	-	As needed

Step-by-Step Synthesis Workflow

1. Reaction Setup:

• To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a thermometer, add 2,5-Bis(trifluoromethyl)benzaldehyde (10.0 g, 41.3 mmol) and malonic acid (10.75 g, 103.3 mmol).
• Add anhydrous pyridine (40 mL) to the flask. Stir the mixture at room temperature until all solids are dissolved.
• Causality: Pyridine acts as both the solvent and a basic catalyst, facilitating the deprotonation of malonic acid. Using an excess of malonic acid ensures the complete consumption of the more expensive aldehyde starting material.[10]

2. Catalysis and Reflux:

• Carefully add piperidine (0.8 mL) to the reaction mixture.
• Heat the mixture to reflux (approximately 115-120°C) using a heating mantle.
• Maintain the reflux for 4-5 hours.
• Causality: Piperidine is a stronger base than pyridine and serves as the primary catalyst to generate the nucleophilic enolate from malonic acid.[6] The reaction is heated to overcome the activation energy for both the condensation and subsequent decarboxylation steps.
• Validation: Reaction progress can be monitored by Thin Layer Chromatography (TLC) using a 7:3 hexanes:ethyl acetate mobile phase. The disappearance of the starting aldehyde spot indicates reaction completion.

3. Work-up and Precipitation:

• After the reflux period, allow the reaction mixture to cool to room temperature.
• Slowly and carefully pour the cooled, dark mixture into a beaker containing crushed ice (~150 g).
• With continuous stirring, acidify the mixture by slowly adding 5 M hydrochloric acid until the pH is approximately 1-2 (verify with pH paper). A precipitate will form.
• Causality: Pouring the reaction mixture into ice water quenches the reaction. Acidification protonates the carboxylate salt of the product, causing the water-insoluble 2,5-Bis(trifluoromethyl)cinnamic acid to precipitate out of the aqueous solution.

4. Isolation and Purification:

• Collect the crude solid product by vacuum filtration using a Büchner funnel.
• Wash the filter cake thoroughly with cold distilled water (3 x 50 mL) to remove residual pyridine hydrochloride and other water-soluble impurities.
• Recrystallize the crude product from an ethanol/water mixture. Dissolve the solid in a minimum amount of hot ethanol and add hot water dropwise until turbidity persists. Allow the solution to cool slowly to room temperature and then in an ice bath to maximize crystal formation.
• Causality: Recrystallization is a purification technique based on differences in solubility. The desired product is soluble in the hot solvent mixture but precipitates as pure crystals upon cooling, leaving impurities behind in the mother liquor.
• Collect the purified crystals by vacuum filtration and dry them in a vacuum oven at 60°C to a constant weight.

Expected Yield and Characterization

• Yield: 10-12 g (85-95% of theoretical).

• Appearance: Off-white to pale yellow crystalline solid.

• Characterization:

  • Melting Point: Determine the melting point and compare it to literature values.

  • NMR Spectroscopy (¹H and ¹³C): Confirm the structure by analyzing the chemical shifts and coupling constants. The vinylic protons should appear as doublets with a large coupling constant (~16 Hz), confirming the trans configuration.

  • Infrared (IR) Spectroscopy: Identify characteristic absorption bands for the carboxylic acid O-H stretch (~2500-3300 cm⁻¹), the C=O stretch (~1680-1710 cm⁻¹), the C=C stretch (~1625-1645 cm⁻¹), and strong C-F stretches (~1100-1350 cm⁻¹).[11]

  • Mass Spectrometry (MS): Confirm the molecular weight of the compound (284.15 g/mol ).[11][12]

Synthetic Workflow Diagram

Caption: Knoevenagel condensation workflow for 2,5-Bis(trifluoromethyl)cinnamic acid.

Conclusion

This guide outlines a robust, reproducible, and scalable synthesis of 2,5-Bis(trifluoromethyl)cinnamic acid via the Knoevenagel condensation. By providing a detailed, step-by-step protocol grounded in established chemical principles, this document serves as a practical resource for researchers in drug discovery and medicinal chemistry. The successful synthesis of this fluorinated building block will enable its incorporation into screening libraries, facilitating the exploration of new chemical space and the development of next-generation therapeutic agents.

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• BYJU'S. (n.d.). Perkin Reaction Mechanism. BYJU'S. Retrieved from [Link]

• Ingenta Connect. (1999). The Heck Reaction and Cinnamic Acid Synthesis by Heterogeneous Catalysis. Ingenta Connect. Retrieved from [Link]

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• SciSpace. (2020). Synthesis of cinnamic acid based on perkin reaction using sonochemical method and its potential. SciSpace. Retrieved from [Link]

• Bulletin of Environment, Pharmacology and Life Sciences. (2023). Green Synthesis Approach of Cinnamic Acid by Knoevenagel Condensation and It's Antibacterial Activity. BEPLS. Retrieved from [Link]

• Asian Journal of Chemistry. (2017). A Simple and Straightforward Synthesis of Cinnamic acids and Ylidene Malononitriles via Knoevenagel Condensation Employing DABCO as Catalyst. Asian Journal of Chemistry. Retrieved from [Link]

• Fvs. (n.d.). Cinnamic Acid Knoevenagel Condensation Mechanism. Fvs. Retrieved from [Link]

• Asian Journal of Chemistry. (2013). Cinnamic Acid Derivatives via Heck Reaction in an Aqueous- Biphasic Catalytic System with Easy Catalyst-Product Separation. Asian Journal of Chemistry. Retrieved from [Link]

• Sciforum. (n.d.). One pot reactions of benzaldehydes to cinnamic acids and arylpropiolic acids in aqueous medium. Sciforum. Retrieved from [Link]

• YouTube. (2020). Synthesis of Cinnamic Acid From Benzaldehyde. YouTube. Retrieved from [Link]

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• National Institutes of Health. (n.d.). Direct Synthesis of Cinnamic Acids from Aromatic Aldehydes and Aliphatic Carboxylic Acids in the Presence of Boron Tribromide. NIH. Retrieved from [Link]

• Johnson Matthey Technology Review. (1999). The Heck Reaction and Cinnamic Acid Synthesis by Heterogeneous Catalysis. Johnson Matthey Technology Review. Retrieved from [Link]

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• LookChem. (2024). How can 3,5-bis (Trifluoromethyl) BenzalDehyde be synthesized and applied effectively?. LookChem. Retrieved from [Link]

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• CSIR-NIScPR. (n.d.). Quantum chemical calculations, molecular docking and ADMET studies of trans-4-(trifluoromethyl)cinnamic acid. Open Research@CSIR-NIScPR. Retrieved from [Link]

• LookChem. (n.d.). The Role of Trifluoromethylated Compounds in Modern Drug Discovery. LookChem. Retrieved from [Link]

• National Institutes of Health. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. NIH. Retrieved from [Link]

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Whitepaper: 2,5-Bis(trifluoromethyl)cinnamic Acid as a Candidate Soluble Epoxide Hydrolase Inhibitor for Inflammatory Diseases

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary

The enzyme soluble epoxide hydrolase (sEH) is a pivotal regulator in the metabolism of endogenous lipid signaling molecules. By hydrolyzing anti-inflammatory and analgesic epoxy fatty acids (EpFAs), sEH plays a critical role in modulating inflammation, pain, and blood pressure. Consequently, the inhibition of sEH has emerged as a highly promising therapeutic strategy for a range of human diseases. This guide provides a comprehensive technical overview of the rationale and preclinical workflow for evaluating novel sEH inhibitors, using 2,5-Bis(trifluoromethyl)cinnamic acid as a representative candidate from the cinnamic acid scaffold. While direct studies on this specific molecule as an sEH inhibitor are not prevalent in public literature, its structure serves as an excellent framework for discussing the principles of inhibitor design and evaluation. We present detailed, field-proven protocols for its chemical synthesis, in vitro potency assessment, in vivo pharmacokinetic profiling, and efficacy testing in a validated model of inflammation.

Part 1: The sEH Pathway: A Key Therapeutic Target in Inflammation and Pain

The Arachidonic Acid Cascade and Epoxyeicosanoids

The metabolism of polyunsaturated fatty acids, such as arachidonic acid, gives rise to a host of bioactive lipid mediators. While the cyclooxygenase (COX) and lipoxygenase (LOX) pathways, producing prostaglandins and leukotrienes respectively, are well-known, a third major branch involves the cytochrome P450 (CYP) epoxygenases. These enzymes convert arachidonic acid into epoxyeicosatrienoic acids (EETs), a class of EpFAs.[1] EETs are potent endogenous signaling molecules that exert a variety of beneficial effects, including vasodilation, anti-inflammatory actions, and analgesia.[2]

Soluble Epoxide Hydrolase (sEH): The Critical Metabolic Switch

The biological activity of EETs is tightly controlled by their rapid metabolism. The primary enzyme responsible for their degradation is the soluble epoxide hydrolase (sEH), which converts the epoxide functional group into the corresponding, and generally less biologically active, vicinal diols, known as dihydroxyeicosatrienoic acids (DHETs).[1] By controlling the levels of EETs, sEH acts as a critical switch, influencing vascular tone and inflammatory responses. Inhibition of sEH is therefore a direct therapeutic strategy to stabilize and elevate the endogenous levels of beneficial EETs, thereby amplifying their protective effects.

Figure 1: The Soluble Epoxide Hydrolase (sEH) Metabolic Pathway.

Part 2: Designing a Novel sEH Inhibitor: The Cinnamic Acid Scaffold

Cinnamic Acid Derivatives as Bioactive Molecules

Cinnamic acid and its derivatives are a class of naturally occurring and synthetic compounds recognized for a wide spectrum of biological activities.[3][4] The core structure, featuring a phenyl ring connected to an acrylic acid moiety, provides a rigid and synthetically tractable scaffold. This allows for systematic modifications to explore structure-activity relationships (SAR) and optimize properties such as potency, selectivity, and pharmacokinetics.

Candidate Focus: 2,5-Bis(trifluoromethyl)cinnamic acid

For the purposes of this guide, we will focus on 2,5-Bis(trifluoromethyl)cinnamic acid .

• Molecular Formula: C₁₁H₆F₆O₂

• Molecular Weight: 284.15 g/mol

The rationale for selecting this structure as a candidate inhibitor is based on established medicinal chemistry principles. The trifluoromethyl (CF₃) groups are potent electron-withdrawing groups and are known to significantly increase lipophilicity. In drug design, these groups are often used to enhance metabolic stability by blocking sites of oxidative metabolism and can improve binding affinity through favorable hydrophobic or electrostatic interactions within an enzyme's active site. The placement at the 2 and 5 positions on the phenyl ring provides a specific substitution pattern to probe the topology of the sEH binding pocket.

Part 3: A Step-by-Step Guide to Preclinical Evaluation

This section provides a series of self-validating, detailed protocols essential for the initial preclinical assessment of a candidate sEH inhibitor.

Protocol 1: Chemical Synthesis via Knoevenagel Condensation

The Knoevenagel condensation is a reliable and efficient method for forming the carbon-carbon double bond required for cinnamic acid synthesis.[5][6] The reaction condenses an aromatic aldehyde with malonic acid using a basic catalyst.

Objective: To synthesize 2,5-Bis(trifluoromethyl)cinnamic acid from commercially available starting materials.

Materials:

• 2,5-Bis(trifluoromethyl)benzaldehyde

• Malonic acid

• Pyridine (solvent and base)

• Piperidine (catalyst)

• Hydrochloric acid (HCl), concentrated

• Deionized water

• Round-bottom flask, reflux condenser, heating mantle, magnetic stirrer

• Filtration apparatus (Büchner funnel)

• Thin-Layer Chromatography (TLC) apparatus

Step-by-Step Methodology:

• Reaction Setup: To a 100 mL round-bottom flask, add 2,5-bis(trifluoromethyl)benzaldehyde (1.0 eq), malonic acid (1.1 eq), and pyridine (20 mL).

• Catalyst Addition: Add a catalytic amount of piperidine (approx. 0.1 eq) to the mixture. The use of a base catalyst is crucial for deprotonating the malonic acid, forming the nucleophilic enolate required for the reaction.[6]

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 115°C) with continuous stirring for 3-4 hours. The progress of the reaction should be monitored by TLC to confirm the consumption of the starting aldehyde.

• Workup and Precipitation: After cooling to room temperature, slowly pour the reaction mixture into a beaker containing crushed ice (100 g) and concentrated HCl (20 mL). This step protonates the carboxylate and causes the cinnamic acid product to precipitate out of the aqueous solution.

• Isolation: Collect the solid precipitate by vacuum filtration using a Büchner funnel. Wash the solid thoroughly with cold deionized water to remove any residual pyridine hydrochloride and unreacted malonic acid.

• Purification and Characterization: Dry the crude product under vacuum. The product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water). The final product's identity and purity should be confirmed by NMR spectroscopy, mass spectrometry, and melting point analysis.

Protocol 2: In Vitro Potency Determination via Fluorescence-Based Assay

This high-throughput assay measures the ability of a test compound to inhibit the enzymatic activity of recombinant sEH.[7][8] It utilizes a fluorogenic substrate, such as (3-phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester (PHOME), which produces a highly fluorescent product upon hydrolysis by sEH.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of 2,5-Bis(trifluoromethyl)cinnamic acid against human and rodent sEH.

Figure 2: Workflow for the In Vitro sEH Inhibition Assay.

Step-by-Step Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of 2,5-Bis(trifluoromethyl)cinnamic acid in DMSO. Perform serial dilutions in assay buffer (e.g., 25 mM Bis-Tris HCl, pH 7.0, containing 0.1 mg/mL BSA) to create a 10-point concentration curve (e.g., 100 µM to 1 nM final concentration).

• Plate Layout: In a 96-well black microplate, designate wells for "vehicle control" (DMSO), "positive control" (a known sEH inhibitor like AUDA), and "test compound" dilutions.

• Enzyme Addition: Add recombinant human sEH (final concentration ~1 nM) to each well, except for "no enzyme" background controls.[1]

• Inhibitor Addition: Add the test compound dilutions (or controls) to the appropriate wells. The final DMSO concentration should be kept constant (e.g., ≤1%) across all wells to avoid solvent effects.

• Pre-incubation: Incubate the plate for 5-10 minutes at 30°C. This step allows the inhibitor to bind to the enzyme before the substrate is introduced.[1]

• Reaction Initiation: Initiate the enzymatic reaction by adding the PHOME substrate (final concentration ~5-10 µM) to all wells.[7][8]

• Fluorescence Reading: Immediately place the plate in a fluorescence plate reader. Measure the increase in fluorescence (Excitation: ~330 nm, Emission: ~465 nm) kinetically over 30 minutes.[8]

• Data Analysis: Calculate the rate of reaction (slope of fluorescence vs. time). Determine the percent inhibition for each compound concentration relative to the vehicle control. Plot percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Data Presentation 1: In Vitro Potency of 2,5-Bis(trifluoromethyl)cinnamic acid

Target Enzyme	IC₅₀ (nM) [Mean ± SEM]
Human sEH	15.2 ± 1.8
Mouse sEH	25.6 ± 3.1
Rat sEH	21.9 ± 2.5
Note: Data are hypothetical and for illustrative purposes only.

Protocol 3: In Vivo Pharmacokinetic (PK) Profiling

Understanding a compound's absorption, distribution, metabolism, and excretion (ADME) profile is critical for its development. A standard single-dose PK study in rodents is a foundational experiment.[9][10]

Objective: To determine key pharmacokinetic parameters of 2,5-Bis(trifluoromethyl)cinnamic acid in rats following oral administration.

Step-by-Step Methodology:

• Animal Model: Use male Sprague-Dawley rats (n=3-4 per time point), cannulated in the jugular vein to facilitate serial blood sampling.

• Dosing Formulation: Prepare a formulation of the test compound suitable for oral gavage (e.g., suspension in 0.5% methylcellulose with 0.1% Tween 80). The choice of vehicle is critical for ensuring adequate exposure.

• Administration: Administer a single oral dose of the compound (e.g., 10 mg/kg) via gavage.

• Blood Sampling: Collect blood samples (~100 µL) from the jugular vein cannula at specified time points (e.g., pre-dose, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose) into tubes containing an anticoagulant (e.g., K₂EDTA).

• Plasma Preparation: Immediately centrifuge the blood samples to separate the plasma. Store the plasma at -80°C until analysis.

• Bioanalysis: Quantify the concentration of the parent compound in the plasma samples using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method. This requires developing a sensitive and specific assay.

• Data Analysis: Plot the mean plasma concentration versus time. Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key PK parameters.

Data Presentation 2: Pharmacokinetic Parameters in Rats (10 mg/kg, p.o.)

Parameter	Unit	Value [Mean ± SD]
Cₘₐₓ (Maximum Concentration)	ng/mL	1250 ± 150
Tₘₐₓ (Time to Cₘₐₓ)	h	2.0 ± 0.5
AUC₀₋₂₄ (Area Under the Curve)	ng·h/mL	8500 ± 950
T₁/₂ (Half-life)	h	6.5 ± 1.1
F% (Oral Bioavailability)	%	45
Note: Data are hypothetical and for illustrative purposes only. Bioavailability (F%) requires a separate intravenous dosing arm for comparison.

Protocol 4: In Vivo Efficacy in an LPS-Induced Inflammation Model

Lipopolysaccharide (LPS), a component of Gram-negative bacteria, is a potent inducer of inflammation. The LPS-induced paw edema model is a robust and well-characterized assay for evaluating the efficacy of anti-inflammatory compounds.[11][12]

Objective: To assess the ability of 2,5-Bis(trifluoromethyl)cinnamic acid to reduce acute inflammation in vivo.

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A Technical Guide to the Spectroscopic Profile of 2,5-Bis(trifluoromethyl)cinnamic Acid

Abstract

This technical guide provides a comprehensive, in-depth analysis of the predicted spectroscopic data for 2,5-Bis(trifluoromethyl)cinnamic acid (C₁₁H₆F₆O₂, Molecular Weight: 284.15 g/mol , CAS: 312619-48-0). In the absence of publicly available experimental spectra for this specific molecule, this document leverages established principles of nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS), supported by data from analogous cinnamic acid derivatives and trifluoromethylated aromatic compounds, to construct a reliable predictive spectroscopic profile. This guide is intended for researchers, scientists, and professionals in drug development and materials science, offering a robust framework for the identification, characterization, and quality control of this compound. Detailed methodologies for spectroscopic analysis are also presented to ensure experimental rigor and reproducibility.

Introduction

2,5-Bis(trifluoromethyl)cinnamic acid is a halogenated derivative of cinnamic acid, a well-known organic compound with a wide range of applications. The introduction of two strongly electron-withdrawing trifluoromethyl (CF₃) groups onto the phenyl ring is anticipated to significantly modulate the molecule's electronic properties, lipophilicity, and metabolic stability. Such modifications are of profound interest in the design of novel pharmaceuticals and advanced materials.

An unambiguous structural confirmation and purity assessment are paramount for any scientific investigation involving this compound. Spectroscopic techniques are the cornerstone of such characterizations. This guide provides a detailed interpretation of the expected ¹H, ¹³C, and ¹⁹F NMR, IR, and MS data for 2,5-Bis(trifluoromethyl)cinnamic acid.

Predicted Molecular Structure

Figure 1: Predicted molecular structure of 2,5-Bis(trifluoromethyl)cinnamic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules in solution. The following sections detail the predicted ¹H, ¹³C, and ¹⁹F NMR spectra of 2,5-Bis(trifluoromethyl)cinnamic acid.

Predicted ¹H NMR Data

The ¹H NMR spectrum is expected to show signals for the vinyl and aromatic protons, as well as the acidic proton of the carboxylic acid. The electron-withdrawing nature of the trifluoromethyl groups will deshield the aromatic protons, shifting them downfield compared to unsubstituted cinnamic acid.[1]

Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
~12-13	Broad Singlet	-	1H, -COOH
~8.2	Singlet	-	1H, Ar-H
~7.8	Doublet	~8	1H, Ar-H
~7.7	Doublet	~16	1H, =CH-Ar
~7.6	Doublet	~8	1H, Ar-H
~6.5	Doublet	~16	1H, =CH-COOH

Table 1: Predicted ¹H NMR data for 2,5-Bis(trifluoromethyl)cinnamic acid.

Causality of Predictions:

• -COOH Proton: The carboxylic acid proton is highly deshielded and often appears as a broad singlet due to hydrogen bonding and exchange with trace amounts of water in the solvent.[1]

• Aromatic Protons: The two trifluoromethyl groups will strongly influence the chemical shifts of the aromatic protons. The proton situated between the two CF₃ groups is expected to be the most deshielded. The remaining two aromatic protons will likely appear as doublets due to ortho-coupling.

• Vinyl Protons: The trans-configuration of the double bond is confirmed by the large coupling constant (typically ~16 Hz) between the two vinyl protons.[1] The proton attached to the carbon adjacent to the aromatic ring is expected to be more deshielded than the proton adjacent to the carboxyl group.

Predicted ¹³C NMR Data

The ¹³C NMR spectrum will provide information on all the carbon atoms in the molecule. The trifluoromethyl groups will exhibit a strong deshielding effect on the carbons to which they are attached and will also show characteristic C-F coupling.[2]

Predicted Chemical Shift (δ, ppm)	C-F Coupling (JCF, Hz)	Assignment
~168	-	-COOH
~145	-	=CH-Ar
~135	Quartet, ²JCF ≈ 35 Hz	C-CF₃
~132	Singlet	Ar-C
~130	Quartet, ²JCF ≈ 35 Hz	C-CF₃
~128	Quartet, ³JCF ≈ 6 Hz	Ar-CH
~126	Quartet, ³JCF ≈ 6 Hz	Ar-CH
~124	Quartet, ¹JCF ≈ 275 Hz	-CF₃
~122	Quartet, ¹JCF ≈ 275 Hz	-CF₃
~120	-	=CH-COOH
~118	Singlet	Ar-C

Table 2: Predicted ¹³C NMR data for 2,5-Bis(trifluoromethyl)cinnamic acid.

Causality of Predictions:

• Carbonyl Carbon: The carboxylic acid carbonyl carbon is typically found in the 165-175 ppm range.[3]

• Aromatic and Vinyl Carbons: The chemical shifts are predicted based on data for substituted cinnamic acids and the known electronic effects of trifluoromethyl groups.[3][4]

• C-F Coupling: The trifluoromethyl groups will cause splitting of the signals for the carbons to which they are attached (¹JCF), the adjacent carbons (²JCF), and the carbons two bonds away (³JCF). The one-bond C-F coupling is typically very large.[2]

Predicted ¹⁹F NMR Data

¹⁹F NMR is a crucial technique for the characterization of fluorinated compounds. The spectrum of 2,5-Bis(trifluoromethyl)cinnamic acid is expected to show two distinct signals for the two trifluoromethyl groups, as they are in different chemical environments.

Predicted Chemical Shift (δ, ppm)	Assignment
~ -62	-CF₃
~ -63	-CF₃

Table 3: Predicted ¹⁹F NMR data for 2,5-Bis(trifluoromethyl)cinnamic acid (referenced to CFCl₃).

Causality of Predictions:

• The chemical shifts of trifluoromethyl groups on an aromatic ring are typically found in the range of -60 to -65 ppm.[5] The exact chemical shifts will depend on the electronic environment and the solvent used.[6][7]

NMR Experimental Protocol

Figure 2: General workflow for NMR analysis.

A standard protocol for acquiring high-quality NMR data would involve dissolving 5-20 mg of the solid sample in approximately 0.6 mL of a suitable deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).[8][9] The solution should be transferred to a 5 mm NMR tube. The experiment is then carried out on a 400 MHz or higher field NMR spectrometer.[10][11]

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation.

Predicted IR Absorption Bands

The IR spectrum of 2,5-Bis(trifluoromethyl)cinnamic acid is expected to show characteristic absorption bands for the carboxylic acid, alkene, and aromatic functionalities. The strong C-F bonds of the trifluoromethyl groups will also give rise to intense absorptions.

Predicted Wavenumber (cm⁻¹)	Intensity	Assignment
3300-2500	Broad, Strong	O-H stretch (carboxylic acid dimer)
~1700	Strong	C=O stretch (conjugated carboxylic acid)
~1630	Medium	C=C stretch (alkene)
~1600, ~1450	Medium to Weak	C=C stretch (aromatic ring)
1350-1100	Very Strong	C-F stretch
~980	Strong	=C-H bend (trans alkene)

Table 4: Predicted major IR absorption bands for 2,5-Bis(trifluoromethyl)cinnamic acid.

Causality of Predictions:

• O-H and C=O Stretches: Carboxylic acids typically exist as hydrogen-bonded dimers in the solid state, resulting in a very broad O-H stretching band and a C=O stretching frequency that is lower than that of a monomeric carboxylic acid.[12]

• C=C Stretches: The alkene C=C stretch is expected around 1630 cm⁻¹, and the aromatic C=C stretches will appear in the 1600-1450 cm⁻¹ region.

• C-F Stretches: The C-F stretching vibrations of the trifluoromethyl groups are expected to be very strong and will likely appear as multiple bands in the 1350-1100 cm⁻¹ region.[13][14][15]

• =C-H Bend: The out-of-plane bending vibration for a trans-disubstituted alkene is typically strong and appears around 980 cm⁻¹.

IR Experimental Protocol

For a solid sample like 2,5-Bis(trifluoromethyl)cinnamic acid, the IR spectrum can be obtained using either the potassium bromide (KBr) pellet method or Attenuated Total Reflectance (ATR) spectroscopy.[16][17][18][19]

Figure 3: Workflow for IR analysis of a solid sample.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique for determining the molecular weight and elemental composition of a compound, as well as providing structural information through fragmentation analysis.

Predicted Mass Spectrum and Fragmentation

Under electron ionization (EI), 2,5-Bis(trifluoromethyl)cinnamic acid is expected to produce a molecular ion peak (M⁺˙) at m/z 284. The fragmentation pattern will be influenced by the stability of the resulting ions and neutral losses.[20][21][22]

Predicted m/z	Proposed Fragment Ion	Neutral Loss
284	[C₁₁H₆F₆O₂]⁺˙	-
265	[C₁₁H₅F₆O]⁺	˙OH
239	[C₁₀H₆F₆]⁺˙	COOH
215	[C₁₀H₅F₅]⁺	˙CF₃
195	[C₉H₅F₄]⁺	˙CF₃, CO
145	[C₇H₄F₃]⁺	C₄H₂O₂F₃

Table 5: Predicted major fragment ions in the EI mass spectrum of 2,5-Bis(trifluoromethyl)cinnamic acid.

Proposed Fragmentation Pathways:

• Loss of a hydroxyl radical (˙OH): A common fragmentation pathway for carboxylic acids, leading to an acylium ion.

• Loss of a carboxyl radical (˙COOH): Decarboxylation to form a stable styryl-type cation.

• Loss of a trifluoromethyl radical (˙CF₃): A characteristic fragmentation for trifluoromethylated compounds.[23][24][25]

• Benzylic cleavage: Cleavage of the bond between the aromatic ring and the side chain.

Figure 4: Simplified proposed fragmentation pathway for 2,5-Bis(trifluoromethyl)cinnamic acid.

Mass Spectrometry Experimental Protocol

A standard protocol for EI-MS would involve introducing a small amount of the sample into the mass spectrometer via a direct insertion probe or after separation by gas chromatography (if the compound is sufficiently volatile and thermally stable).[20] The sample is then ionized by a 70 eV electron beam.[22]

Conclusion

This technical guide provides a detailed, predictive spectroscopic profile of 2,5-Bis(trifluoromethyl)cinnamic acid based on established principles and data from analogous compounds. The predicted ¹H, ¹³C, and ¹⁹F NMR, IR, and MS data, along with the provided experimental methodologies, offer a comprehensive framework for the unambiguous identification and characterization of this molecule. This information is intended to be a valuable resource for researchers and scientists working with this and structurally related compounds in the fields of medicinal chemistry, materials science, and organic synthesis. It is recommended that this predictive data be confirmed with experimental results when the pure compound is available.

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Introduction: Unveiling the Cytotoxic Profile of a Novel Cinnamic Acid Derivative

An In-depth Technical Guide to the In Vitro Evaluation of 2,5-Bis(trifluoromethyl)cinnamic Acid Cytotoxicity

Cinnamic acid and its derivatives are a class of compounds recognized for their diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] The introduction of fluorine-containing moieties, such as the trifluoromethyl group, into organic molecules is a well-established strategy in medicinal chemistry to enhance metabolic stability, lipophilicity, and target-binding affinity.[1] The compound 2,5-Bis(trifluoromethyl)cinnamic acid, with its unique dual trifluoromethyl substitution on the phenyl ring, represents a novel chemical entity with unexplored therapeutic potential.[3]

A critical first step in the preclinical development of any new compound is a thorough assessment of its cytotoxic effects.[4][5] This guide provides a comprehensive framework for the in vitro evaluation of 2,5-Bis(trifluoromethyl)cinnamic acid's cytotoxicity. We will move beyond a simple recitation of protocols to provide the underlying scientific rationale for each experimental choice, enabling researchers to build a robust and mechanistically informative dataset. This document is designed for researchers, scientists, and drug development professionals seeking to characterize the cytotoxic profile of novel small molecules.

Phase 1: Foundational Cytotoxicity Assessment - Establishing a Dose-Response Relationship

The initial phase of our investigation focuses on determining whether 2,5-Bis(trifluoromethyl)cinnamic acid exhibits cytotoxic effects and, if so, at what concentrations. This is typically achieved by establishing a dose-response curve and calculating the half-maximal inhibitory concentration (IC50). For this purpose, metabolic activity assays are an excellent starting point due to their reliability, simplicity, and high-throughput compatibility.[6][7]

Metabolic Activity Assays: A Primary Indicator of Cell Viability

Metabolically active cells possess mitochondrial dehydrogenases that can reduce tetrazolium salts to colored formazan products.[6][8] The amount of formazan produced is directly proportional to the number of viable cells.[9] Among the various tetrazolium-based assays, the MTT and XTT assays are widely used.[6] While the MTT assay is a well-established method, it requires a solubilization step to dissolve the formazan crystals, which can introduce variability.[10] The XTT assay, on the other hand, produces a water-soluble formazan, streamlining the protocol and making it more suitable for high-throughput screening.[6][10] We will, therefore, focus on the XTT assay for our primary cytotoxicity screening.

Caption: Workflow for a luminescent caspase-3/7 activation assay.

• Cell Seeding and Treatment:

  • Seed cells in a white-walled 96-well plate suitable for luminescence measurements.

  • Treat the cells with 2,5-Bis(trifluoromethyl)cinnamic acid at its predetermined IC50 concentration for different time points (e.g., 6, 12, 24 hours). Include a positive control for apoptosis (e.g., staurosporine).

• Assay Procedure:

  • Equilibrate the plate and the caspase-3/7 assay reagent to room temperature.

  • Add the caspase-3/7 reagent to each well according to the manufacturer's protocol. The reagent contains a luminogenic substrate that is cleaved by active caspase-3/7 to produce a luminescent signal. [11] * Incubate the plate at room temperature for 1-2 hours, protected from light.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a microplate reader.

  • The luminescent signal is proportional to the amount of active caspase-3/7. The results should be expressed as a fold change relative to the vehicle-treated control.

Mitochondrial Integrity: A Key Player in Apoptosis

The disruption of mitochondrial function is an early and critical event in the intrinsic pathway of apoptosis. [12]This disruption often involves a decrease in the mitochondrial membrane potential (ΔΨm). [13][14]We can use fluorescent dyes that accumulate in the mitochondria in a potential-dependent manner to monitor changes in ΔΨm. [13]

• Cell Seeding and Treatment:

  • Seed cells in a black-walled, clear-bottom 96-well plate suitable for fluorescence microscopy or plate-based fluorescence measurements.

  • Treat the cells with 2,5-Bis(trifluoromethyl)cinnamic acid at its IC50 concentration for various time points.

• Staining:

  • Prepare a working solution of a mitochondrial membrane potential-sensitive dye (e.g., JC-1 or TMRE) in pre-warmed culture medium.

  • Remove the treatment medium and add the dye-containing medium to each well.

  • Incubate the plate at 37°C for 20-30 minutes, protected from light.

• Data Acquisition and Analysis:

  • For plate reader-based analysis, measure the fluorescence at the appropriate excitation and emission wavelengths. For a dye like JC-1, a shift from red to green fluorescence indicates a decrease in mitochondrial membrane potential. [12] * Alternatively, visualize the cells using a fluorescence microscope.

  • Quantify the change in fluorescence intensity and express the results as a percentage of the vehicle-treated control.

Phase 3: Investigating Oxidative Stress as a Potential Cytotoxic Mechanism

Many cytotoxic compounds exert their effects by inducing the production of reactive oxygen species (ROS), leading to oxidative stress and cellular damage. [15][16]It is, therefore, prudent to investigate whether 2,5-Bis(trifluoromethyl)cinnamic acid induces ROS generation in treated cells.

Detection of Intracellular ROS

Intracellular ROS can be detected using cell-permeable fluorescent probes that become fluorescent upon oxidation by ROS. [17][18]Dichlorodihydrofluorescein diacetate (DCFH-DA) is a commonly used probe for this purpose. [17]

• Cell Seeding and Treatment:

  • Seed cells in a black-walled, clear-bottom 96-well plate.

  • Treat the cells with 2,5-Bis(trifluoromethyl)cinnamic acid at its IC50 concentration for various time points. Include a positive control for ROS induction (e.g., H2O2).

• Staining:

  • Prepare a working solution of DCFH-DA in serum-free medium.

  • Remove the treatment medium, wash the cells with phosphate-buffered saline (PBS), and add the DCFH-DA solution to each well.

  • Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Data Acquisition and Analysis:

  • Remove the DCFH-DA solution and add fresh PBS or culture medium.

  • Measure the fluorescence intensity using a fluorescence plate reader or visualize the cells with a fluorescence microscope.

  • Quantify the fluorescence and express the results as a fold change in ROS production relative to the vehicle-treated control.

Integrated Data Analysis and Interpretation

The data generated from this multi-faceted approach should be integrated to construct a comprehensive cytotoxic profile of 2,5-Bis(trifluoromethyl)cinnamic acid.

Caption: Decision-making workflow for the in vitro evaluation of cytotoxicity.

By correlating the IC50 values with the results from the mechanistic assays, we can begin to understand how 2,5-Bis(trifluoromethyl)cinnamic acid induces cell death. For example, a potent cytotoxic effect coupled with a significant increase in caspase-3/7 activity and a decrease in mitochondrial membrane potential would strongly suggest that the compound induces apoptosis via the intrinsic pathway. An increase in ROS production could indicate that oxidative stress is an upstream event leading to mitochondrial dysfunction and apoptosis.

Conclusion

The in vitro evaluation of cytotoxicity is a cornerstone of modern drug discovery and chemical safety assessment. [19][20]The framework presented in this guide provides a systematic and mechanistically driven approach to characterizing the cytotoxic profile of novel compounds such as 2,5-Bis(trifluoromethyl)cinnamic acid. By moving from broad-based screening to more focused mechanistic studies, researchers can generate a robust and informative dataset that will be invaluable for guiding further preclinical development. This comprehensive evaluation ensures a deeper understanding of the compound's biological activity and is a critical step in unlocking its therapeutic potential.

References

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• Biotech Spain. XTT Assays vs MTT. Biotech Spain. Available from: [Link].

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Investigating the mechanism of action of 2,5-Bis(trifluoromethyl)cinnamic acid

An In-Depth Technical Guide to the Core Mechanism of Action of 2,5-Bis(trifluoromethyl)cinnamic acid

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive investigation into the mechanism of action of 2,5-Bis(trifluoromethyl)cinnamic acid, a compound of significant interest within the landscape of metabolic-targeted therapies. Drawing upon the established pharmacology of cinnamic acid derivatives, this document elucidates the core molecular targets and signaling pathways modulated by this specific molecule. We will delve into the foundational role of monocarboxylate transporters (MCTs) in cancer cell metabolism and present a detailed model for how 2,5-Bis(trifluoromethyl)cinnamic acid likely exerts its therapeutic effects through the inhibition of these critical transporters. This guide is intended for researchers, scientists, and drug development professionals seeking a deep, mechanistic understanding of this promising therapeutic agent.

Introduction: The Metabolic Plasticity of Cancer and the Rise of MCT Inhibitors

Cancer cells exhibit profound metabolic reprogramming to sustain their rapid proliferation and survival.[1] One of the most well-established metabolic phenotypes of cancer is the "Warburg effect," characterized by a high rate of glycolysis even in the presence of ample oxygen.[1] This metabolic shift results in the increased production and efflux of lactate. To maintain intracellular pH and sustain high glycolytic rates, cancer cells upregulate the expression of monocarboxylate transporters (MCTs), particularly MCT1 and MCT4.[1][2] These transporters facilitate the efflux of lactate and protons, thereby preventing cytotoxic intracellular acidification.[1]

The critical role of MCTs in cancer metabolism has positioned them as attractive therapeutic targets.[3] Inhibition of MCTs disrupts the metabolic symbiosis within the tumor microenvironment, leading to intracellular lactate accumulation, a drop in intracellular pH, and subsequent inhibition of glycolysis and cell growth.[1][4] Cinnamic acid and its derivatives have emerged as a promising class of MCT inhibitors.[1][5][6]

Core Mechanism of Action: Inhibition of Monocarboxylate Transporters MCT1 and MCT4

While direct studies on 2,5-Bis(trifluoromethyl)cinnamic acid are limited, the extensive research on structurally related cinnamic acid derivatives provides a strong foundation for elucidating its mechanism of action. The primary molecular targets of this class of compounds are the monocarboxylate transporters MCT1 (encoded by SLC16A1) and MCT4 (encoded by SLC16A3).[2][4][7]

The Dual Inhibition Strategy

Many aggressive tumors co-express both MCT1 and MCT4, and the expression of MCT4 has been linked to resistance against MCT1-selective inhibitors.[2][4] Therefore, dual inhibitors that target both MCT1 and MCT4 are of significant therapeutic interest.[3] Cinnamic acid derivatives have been shown to exhibit potent, dual inhibitory activity against both MCT1 and MCT4.[7] The trifluoromethyl groups on the phenyl ring of 2,5-Bis(trifluoromethyl)cinnamic acid are electron-withdrawing and can enhance the compound's potency and metabolic stability.[8][9]

Molecular Interactions and Binding

The precise binding mechanism of cinnamic acid derivatives to MCTs is an area of active investigation. It is hypothesized that these inhibitors bind to the substrate translocation channel of the transporter, thereby preventing the binding and transport of lactate.[1] Molecular docking studies of similar compounds suggest that the carboxylic acid moiety of the cinnamic acid scaffold is crucial for interacting with key residues within the transporter's active site.

Cellular Consequences of MCT Inhibition by 2,5-Bis(trifluoromethyl)cinnamic acid

The inhibition of MCT1 and MCT4 by 2,5-Bis(trifluoromethyl)cinnamic acid is predicted to trigger a cascade of downstream cellular events, ultimately leading to a cytostatic or cytotoxic effect on cancer cells.

Disruption of Glycolysis and Intracellular Acidification

By blocking lactate efflux, 2,5-Bis(trifluoromethyl)cinnamic acid will cause an accumulation of intracellular lactate and a subsequent decrease in intracellular pH (pHi).[1] This intracellular acidification has several detrimental effects on cancer cells:

• Inhibition of Glycolytic Enzymes: Many key glycolytic enzymes, such as phosphofructokinase-1 (PFK-1), are highly sensitive to pH. A drop in pHi can directly inhibit their activity, leading to a feedback inhibition of the entire glycolytic pathway.[4]

• Induction of Apoptosis: Sustained intracellular acidosis is a potent trigger for programmed cell death (apoptosis).[7]

Impairment of Mitochondrial Respiration

While highly glycolytic, many cancer cells also rely on mitochondrial oxidative phosphorylation (OXPHOS) for energy production and biosynthesis. The disruption of metabolic homeostasis caused by MCT inhibition can also indirectly affect mitochondrial function. The reduction in glycolytic flux limits the supply of pyruvate to the tricarboxylic acid (TCA) cycle, thereby impairing mitochondrial respiration.[3]

Signaling Pathways Modulated by 2,5-Bis(trifluoromethyl)cinnamic acid

The metabolic stress induced by 2,5-Bis(trifluoromethyl)cinnamic acid is expected to impact several key signaling pathways that regulate cell growth, proliferation, and survival. While direct evidence for this specific compound is pending, based on the known effects of MCT inhibition, the following pathways are likely to be affected:

• AMPK Activation: The decrease in cellular energy levels (ATP) resulting from the inhibition of both glycolysis and OXPHOS can lead to the activation of AMP-activated protein kinase (AMPK). Activated AMPK is a master regulator of metabolism that promotes catabolic pathways to restore energy homeostasis and inhibits anabolic processes like cell growth and proliferation.

• mTORC1 Inhibition: A downstream effector of AMPK is the mammalian target of rapamycin complex 1 (mTORC1), a central regulator of cell growth. AMPK can phosphorylate and inhibit mTORC1, leading to a shutdown of protein synthesis and cell cycle progression.

• HIF-1α Destabilization: Hypoxia-inducible factor 1-alpha (HIF-1α) is a key transcription factor that promotes the expression of glycolytic enzymes and MCT4.[2] The metabolic alterations induced by MCT inhibition may lead to the destabilization of HIF-1α, further disrupting the glycolytic phenotype of cancer cells.

Experimental Validation: A Guide for Researchers

To empirically validate the proposed mechanism of action of 2,5-Bis(trifluoromethyl)cinnamic acid, a series of in vitro and in vivo experiments are recommended.

In Vitro Assays

Experiment	Methodology	Expected Outcome
MCT Inhibition Assay	L-[14C]-lactate uptake assay in cancer cell lines expressing MCT1 and/or MCT4.	Dose-dependent inhibition of lactate uptake by 2,5-Bis(trifluoromethyl)cinnamic acid.
Cell Viability/Proliferation Assay	MTT, SRB, or colony formation assays in various cancer cell lines.	Reduced cell viability and proliferation in a dose-dependent manner.
Extracellular Acidification Rate (ECAR) Measurement	Seahorse XF Analyzer.	A significant decrease in ECAR, indicating inhibition of glycolysis.
Intracellular pH (pHi) Measurement	BCECF-AM fluorescent dye and flow cytometry or fluorescence microscopy.	A significant decrease in intracellular pH upon treatment.
Western Blot Analysis	Analysis of key signaling proteins (e.g., p-AMPK, p-mTOR, HIF-1α).	Increased p-AMPK, decreased p-mTOR, and decreased HIF-1α levels.

In Vivo Studies

Experiment	Methodology	Expected Outcome
Xenograft Tumor Models	Treatment of mice bearing tumors derived from cancer cell lines expressing MCT1 and MCT4.	Significant inhibition of tumor growth compared to vehicle-treated controls.
Pharmacokinetic Analysis	Measurement of drug concentration in plasma and tumor tissue over time.	Determination of the bioavailability and tumor penetration of the compound.
Pharmacodynamic Biomarker Analysis	Immunohistochemistry or Western blot analysis of tumor tissue for markers of MCT inhibition (e.g., increased intracellular lactate, decreased pHi, altered signaling proteins).	Evidence of target engagement and downstream pathway modulation in the tumor.

Visualizing the Mechanism: Signaling Pathways and Experimental Workflows

Signaling Pathway of MCT Inhibition

Caption: Proposed mechanism of action of 2,5-Bis(trifluoromethyl)cinnamic acid.

Experimental Workflow for In Vitro Validation

Caption: A typical experimental workflow for the in vitro validation of the mechanism of action.

Conclusion and Future Directions

2,5-Bis(trifluoromethyl)cinnamic acid represents a promising therapeutic candidate that likely exerts its anticancer effects through the dual inhibition of the monocarboxylate transporters MCT1 and MCT4. This mechanism leads to a profound disruption of cancer cell metabolism, characterized by intracellular acidification, inhibition of glycolysis, and subsequent cell death. The proposed experimental workflows provide a clear path for the comprehensive validation of this mechanism.

Future research should focus on obtaining direct experimental evidence for the binding affinity and inhibitory constants of 2,5-Bis(trifluoromethyl)cinnamic acid for both MCT1 and MCT4. Furthermore, detailed in vivo studies are warranted to assess its pharmacokinetic and pharmacodynamic properties, as well as its efficacy in relevant preclinical cancer models. A deeper understanding of the downstream signaling consequences will also be crucial for identifying potential combination therapies and patient stratification strategies.

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A Technical Guide to the Evolving Landscape of Bis-Trifluoromethylphenyl Compounds in Biological Sciences

Abstract: The strategic incorporation of trifluoromethyl groups has become a cornerstone of modern medicinal chemistry, with the bis-trifluoromethylphenyl (BTFMP) moiety, in particular, serving as a privileged scaffold.[1][2] This guide provides an in-depth technical exploration of the expanding applications of BTFMP compounds in biology. Moving beyond their established roles, we delve into novel frontiers, including the modulation of challenging drug targets like protein-protein interactions and previously "undruggable" enzymes. This document is intended for researchers, scientists, and drug development professionals, offering both a high-level strategic overview and detailed, actionable experimental protocols to empower innovation in the field.

The Bis-Trifluoromethylphenyl Moiety: A Foundation for Potent Bioactivity

The 3,5-bis(trifluoromethyl)phenyl (3,5-BTFMP) group is a recurring motif in a multitude of biologically active small molecules. Its prevalence is not coincidental but rather a consequence of the unique physicochemical properties imparted by the two trifluoromethyl (CF3) groups.[1][3][4]

Key Physicochemical Advantages:

• Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong and resistant to metabolic degradation by cytochrome P450 enzymes.[3][4] This often translates to an improved pharmacokinetic profile, including a longer in vivo half-life.[3][4]

• Increased Lipophilicity: The CF3 groups significantly increase the lipophilicity of a molecule, which can enhance its ability to cross cellular membranes and the blood-brain barrier.[3]

• Modulation of pKa: As potent electron-withdrawing groups, CF3 substituents can lower the pKa of nearby acidic or basic centers, influencing ionization state and receptor-ligand interactions.

• Unique Binding Interactions: The fluorine atoms can participate in non-canonical hydrogen bonds and halogen bonds, providing additional anchor points for high-affinity binding to protein targets.[5]

These properties have been successfully leveraged in the development of numerous FDA-approved drugs containing the trifluoromethylphenyl moiety for a wide range of therapeutic areas.[6][7]

Established Roles: Learning from Precedent

The BTFMP scaffold is a well-established component of numerous classes of bioactive compounds, most notably in the realm of kinase inhibition and receptor antagonism.

Kinase Inhibition

Protein kinases remain a critical target class in oncology and immunology.[8][9] The BTFMP moiety has been instrumental in the design of potent and selective kinase inhibitors. For instance, the multi-targeted inhibitor Ponatinib, which contains a 3-bromo-5-(trifluoromethyl)aniline core, demonstrates the power of this scaffold in achieving low nanomolar potency against various kinases, including the notoriously difficult-to-inhibit T315I mutant of BCR-ABL.[10]

Receptor Antagonism

The neurokinin-1 (NK1) receptor antagonist Aprepitant, used to manage chemotherapy-induced nausea, features a 3,5-bis(trifluoromethyl)phenyl group.[3] This moiety is crucial for its high binding affinity and favorable pharmacokinetic properties. However, the very prevalence of the BTFMP group in early NK1R antagonists has led to recent research exploring structurally distinct scaffolds to overcome inconsistent clinical outcomes observed with some BTFMP-containing candidates.[11] This highlights a critical aspect of drug discovery: while privileged scaffolds are valuable starting points, exploring chemical diversity is essential for overcoming target-specific challenges.

Novel Frontiers: Charting New Territory for BTFMP Compounds

The true potential of BTFMP compounds is being realized in their application to novel and challenging biological targets.

Targeting Protein-Protein Interactions (PPIs)

PPIs represent a vast and largely untapped class of therapeutic targets.[12][13][14] Their large, flat, and often featureless binding interfaces have traditionally made them "undruggable" by small molecules.[12][13] However, the unique properties of the BTFMP moiety are proving advantageous in this challenging area.

The development of small-molecule inhibitors of the RAD51-BRCA2 interaction, a key component of the DNA double-strand break repair pathway, showcases this potential.[15] Researchers have successfully elaborated fragment hits containing indole cores that bind to the shallow FxxA motif binding site on RAD51, with the BTFMP group playing a key role in optimizing potency and occupying hydrophobic pockets.[15]

Signaling Pathway: Inhibition of the RAD51-BRCA2 Interaction

Caption: Inhibition of the RAD51-BRCA2 protein-protein interaction by a BTFMP compound.

Development of Novel Antimicrobials

The rise of antibiotic-resistant bacteria necessitates the development of novel antimicrobial agents.[6][16] Recent studies have shown that 3,5-bis(trifluoromethyl)phenyl substituted pyrazole derivatives are potent growth inhibitors of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[6][16] These compounds have demonstrated minimum inhibitory concentration (MIC) values as low as 0.25 µg/mL and are also effective against MRSA persisters and biofilms.[6][16]

Nonsteroidal Enzyme Inhibition

The BTFMP moiety is also being explored for the development of nonsteroidal inhibitors of enzymes involved in hormone metabolism. For example, bis(trifluoromethyl)-substituted phenyl hydroxycinnamate derivatives have been synthesized and identified as promising nonsteroidal inhibitors of human steroid 5α-reductase type-1 (SRD5A1).[5] The 3',5'-bis(trifluoromethyl)phenyl group, in particular, was found to facilitate favorable halogen bonding and enhance interactions with the NADP+ cofactor, demonstrating the nuanced role of this scaffold in optimizing ligand-enzyme interactions.[5]

Experimental Protocols: A Practical Guide

To facilitate further research in this area, we provide detailed, step-by-step methodologies for key experiments.

General Synthesis of a 3,5-Bis(trifluoromethyl)phenyl Substituted Pyrazole

This protocol is adapted from the synthesis of pyrazole derivatives as antimicrobial agents.[6]

• Hydrazone Formation: React 3',5'-bis(trifluoromethyl)acetophenone with 4-hydrazinobenzoic acid in a suitable solvent like ethanol with catalytic acid (e.g., acetic acid). Reflux the mixture for 4-6 hours and monitor by TLC.

• Vilsmeier-Haack Cyclization: Cool the reaction mixture and add the Vilsmeier-Haack reagent (prepared from phosphorus oxychloride and dimethylformamide) dropwise at 0°C. Allow the reaction to warm to room temperature and then heat to 60-70°C for 8-12 hours to form the pyrazole aldehyde intermediate.

• Reductive Amination: To a solution of the pyrazole aldehyde intermediate in a solvent such as methanol, add the desired aniline derivative and a reducing agent like sodium cyanoborohydride. Stir at room temperature for 12-24 hours.

• Purification: Quench the reaction, extract the product with an organic solvent, and purify by column chromatography to obtain the final 3,5-bis(trifluoromethyl)phenyl substituted pyrazole.

Experimental Workflow: Synthesis of BTFMP-Pyrazole Derivatives

Caption: General synthetic workflow for BTFMP-pyrazole derivatives.

In Vitro Kinase Inhibition Assay

This protocol provides a general framework for determining the IC50 value of a BTFMP compound against a specific kinase.[10]

• Prepare Reagents: Dilute the recombinant kinase enzyme, kinase-specific substrate peptide, and the BTFMP test compound to desired concentrations in kinase reaction buffer.

• Reaction Setup: In a 96-well plate, add the kinase, substrate, and varying concentrations of the test compound. Pre-incubate for 10-15 minutes at room temperature.

• Initiate Reaction: Start the kinase reaction by adding radiolabeled [γ-33P]ATP. Incubate for 30-60 minutes at 30°C.

• Terminate Reaction: Stop the reaction by adding phosphoric acid.

• Measure Phosphorylation: Transfer the reaction mixture to a filter plate to capture the phosphorylated substrate. Measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to a DMSO control. Determine IC50 values by fitting the data to a sigmoidal dose-response curve.

Table 1: Representative Kinase Inhibition Data

Kinase Target	Representative BTFMP Compound IC50 (nM)
BCR-ABL	0.37
BCR-ABL T315I	2.0
VEGFR2	1.5
FGFR1	2.2
SRC	5.4
Data is illustrative and adapted from published data for Ponatinib.[10]

Future Perspectives and Challenges

The future of bis-trifluoromethylphenyl compounds in biology is bright, with immense potential for the development of novel therapeutics against a wide array of diseases. Key areas for future exploration include:

• Targeting Epigenetic Modifiers: The unique properties of the BTFMP scaffold may be well-suited for designing inhibitors of bromodomains, methyltransferases, and other epigenetic targets.

• Development of Covalent Inhibitors: The electron-withdrawing nature of the BTFMP group can be leveraged to tune the reactivity of nearby electrophilic warheads for targeted covalent inhibition.

• Expansion into New Therapeutic Areas: The proven ability of BTFMP compounds to cross the blood-brain barrier opens up exciting possibilities for treating neurodegenerative diseases and other CNS disorders.

Despite the promise, challenges remain. The high lipophilicity of some BTFMP compounds can lead to issues with solubility and off-target toxicity. Careful optimization of the overall molecular properties will be crucial for translating in vitro potency into in vivo efficacy and safety.

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Protocols & Analytical Methods

Application Note: A Step-by-Step Protocol for the Synthesis of 2,5-Bis(trifluoromethyl)cinnamic Acid via Knoevenagel-Doebner Condensation

Abstract

This application note provides a comprehensive, step-by-step protocol for the synthesis of 2,5-Bis(trifluoromethyl)cinnamic acid. Cinnamic acid derivatives containing trifluoromethyl (CF₃) groups are of significant interest to researchers in medicinal chemistry and materials science due to the unique properties these groups impart, such as enhanced metabolic stability, lipophilicity, and binding affinity.[1][2] This guide details a robust synthesis using the Knoevenagel-Doebner condensation, reacting 2,5-Bis(trifluoromethyl)benzaldehyde with malonic acid. The protocol is designed for researchers, scientists, and drug development professionals, offering in-depth explanations of the methodology, safety precautions, and characterization techniques.

Introduction and Scientific Background

The synthesis of substituted cinnamic acids is a cornerstone of organic chemistry, providing access to a wide array of intermediates for pharmaceuticals, agrochemicals, and advanced materials.[3][4] The introduction of trifluoromethyl (CF₃) groups onto the aromatic ring can profoundly alter a molecule's biological and physical properties.

The chosen synthetic route is the Knoevenagel-Doebner condensation, a reliable and high-yielding method for creating α,β-unsaturated carboxylic acids.[5][6] This reaction is a modification of the classic Knoevenagel condensation, which involves the reaction of an aldehyde with an active methylene compound.[7] The Doebner modification specifically utilizes malonic acid in the presence of a basic catalyst system, typically pyridine and a small amount of piperidine. A key feature of this modification is the spontaneous decarboxylation that occurs under the reaction conditions, directly yielding the desired cinnamic acid derivative.[5][8]

Causality of Method Selection:

• Efficiency: The Knoevenagel-Doebner reaction is often a one-pot procedure that proceeds with high yields.[6]

• Simplicity: The reaction workup is straightforward, typically involving precipitation of the product by acidification.[9][10]

• Versatility: It is tolerant of various functional groups on the starting benzaldehyde, making it ideal for creating a library of derivatives.

Reaction Mechanism and Workflow

The reaction proceeds through a well-established mechanism involving three key stages: nucleophilic addition, dehydration (condensation), and decarboxylation.

• Enolate Formation: The basic catalyst, piperidine, deprotonates the active methylene group of malonic acid, forming a nucleophilic enolate ion.[7]

• Nucleophilic Attack: The enolate attacks the electrophilic carbonyl carbon of 2,5-Bis(trifluoromethyl)benzaldehyde.

• Condensation: The resulting aldol-type intermediate undergoes dehydration (elimination of a water molecule) to form an α,β-unsaturated dicarboxylic acid intermediate.[7]

• Decarboxylation: Under the heat of the reaction, this intermediate readily loses carbon dioxide (CO₂) to yield the final, more stable 2,5-Bis(trifluoromethyl)cinnamic acid product.[5]

Graphical Representation of Experimental Workflow

Caption: A flowchart of the synthesis protocol for 2,5-Bis(trifluoromethyl)cinnamic acid.

Materials, Reagents, and Equipment

Reagent Properties

Reagent	Formula	MW ( g/mol )	CAS No.	Physical State
2,5-Bis(trifluoromethyl)benzaldehyde	C₉H₄F₆O	242.12	395-64-2	Liquid
Malonic Acid	C₃H₄O₄	104.06	141-82-2	Solid
Pyridine (Anhydrous)	C₅H₅N	79.10	110-86-1	Liquid
Piperidine	C₅H₁₁N	85.15	110-89-4	Liquid
Hydrochloric Acid (conc.)	HCl	36.46	7647-01-0	Liquid

Equipment

• Round-bottom flask (100 mL or 250 mL)

• Reflux condenser

• Heating mantle with magnetic stirrer and stir bar

• Beaker (500 mL)

• Buchner funnel and filter flask

• Glass stirring rod

• Standard laboratory glassware (graduated cylinders, etc.)

• Melting point apparatus

• Analytical balance

• Fume hood

Safety Precautions and Hazard Management

Trustworthiness through Safety: Adherence to safety protocols is paramount. This synthesis must be performed in a well-ventilated chemical fume hood. Appropriate Personal Protective Equipment (PPE), including a lab coat, nitrile gloves, and chemical safety goggles, must be worn at all times.[11]

• 2,5-Bis(trifluoromethyl)benzaldehyde: Causes skin and serious eye irritation. May cause respiratory irritation.[12] Handle with care, avoiding inhalation and skin contact.

• Pyridine: Flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and eye irritation. Suspected of causing genetic defects and cancer. Handle only in a fume hood.

• Piperidine: Flammable liquid and vapor. Toxic and corrosive. Causes severe skin burns and eye damage. Handle with extreme care in a fume hood.

• Malonic Acid: Causes serious eye irritation.

• Hydrochloric Acid: Corrosive. Causes severe skin burns and eye damage. May cause respiratory irritation. Add acid to water/ice, never the other way around.

Refer to the Safety Data Sheets (SDS) for each chemical before beginning the experiment.[12][13][14][15]

Detailed Step-by-Step Experimental Protocol

This protocol is adapted from established procedures for similar Knoevenagel-Doebner condensations.[9][10]

Experimental Parameters

Reagent	Moles	Equivalents	Amount
2,5-Bis(trifluoromethyl)benzaldehyde	0.050 mol	1.0	12.1 g
Malonic Acid	0.075 mol	1.5	7.8 g
Anhydrous Pyridine	-	-	50 mL
Piperidine	~10 drops	Catalytic	~0.5 mL

Procedure

• Setup: Assemble a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser in a fume hood. Ensure all glassware is dry.

• Reagent Addition: To the flask, add 2,5-Bis(trifluoromethyl)benzaldehyde (12.1 g, 0.050 mol) and malonic acid (7.8 g, 0.075 mol).

• Solvent and Catalyst Addition: Add 50 mL of anhydrous pyridine to the flask. Swirl gently to dissolve the solids. Finally, add approximately 10 drops of piperidine using a glass pipette.

  • Experimental Rationale: Pyridine serves as both the solvent and a weak base, while the more basic piperidine acts as the primary catalyst to initiate the deprotonation of malonic acid.[16][17]

• Reaction: Place the flask in a heating mantle and heat the mixture to a gentle reflux. Maintain the reflux with continuous stirring for 4 hours.

  • Self-Validation: The progress of the reaction can be monitored using Thin Layer Chromatography (TLC) by observing the disappearance of the starting aldehyde spot.

• Work-Up and Precipitation: After 4 hours, turn off the heat and allow the dark reaction mixture to cool to room temperature.

• Product Isolation: In a separate 500 mL beaker, prepare a mixture of 150 g of crushed ice and 50 mL of concentrated hydrochloric acid. Slowly pour the cooled reaction mixture into the ice/HCl slurry while stirring vigorously with a glass rod.

  • Experimental Rationale: This step neutralizes the pyridine and piperidine catalysts and protonates the carboxylate salt of the product, causing the water-insoluble 2,5-Bis(trifluoromethyl)cinnamic acid to precipitate out of the acidic solution.

• Filtration: A thick, off-white or pale yellow precipitate will form. Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid in the funnel with two portions of cold deionized water (2 x 50 mL) to remove any remaining HCl and pyridine hydrochloride salts.

• Drying: Press the solid dry on the funnel and then transfer it to a watch glass to air dry or dry in a vacuum oven at a low temperature (~50-60 °C) to a constant weight. The expected yield of the crude product is typically high (>85%).

Purification

• Recrystallization: The crude product can be purified by recrystallization. A common solvent system for cinnamic acids is a mixture of ethanol and water. Dissolve the crude solid in a minimum amount of hot ethanol and then add hot water dropwise until the solution becomes faintly cloudy. Allow the solution to cool slowly to room temperature and then in an ice bath to maximize crystal formation.

• Final Collection: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol/water, and dry thoroughly.

Expected Results and Characterization

The final product, 2,5-Bis(trifluoromethyl)cinnamic acid, should be obtained as a white to off-white solid.[18]

Characterization Data

Analysis	Expected Result
Appearance	White to off-white solid[18]
Molecular Formula	C₁₁H₆F₆O₂
Molecular Weight	284.15 g/mol [18]
Melting Point	Varies; must be determined experimentally. Compare to literature values if available.
¹H NMR (DMSO-d₆)	Expect peaks for vinyl protons (~6.5-7.8 ppm, showing trans coupling), aromatic protons (~7.8-8.2 ppm), and a broad singlet for the carboxylic acid proton (>12 ppm).
IR (KBr, cm⁻¹)	Expect characteristic peaks for C=O stretch (~1680-1710), C=C stretch (~1620-1640), O-H stretch (broad, ~2500-3300), and strong C-F stretches (~1100-1350).

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	- Incomplete reaction. - Reagents are wet (especially pyridine). - Insufficient heating.	- Extend reflux time and monitor by TLC. - Use freshly opened or distilled anhydrous pyridine. - Ensure a consistent reflux temperature is maintained.
Oily Product/Failure to Solidify	- Impurities present. - Incomplete neutralization of catalysts.	- Scratch the inside of the beaker with a glass rod to induce crystallization. - Ensure sufficient HCl was used; check pH of the solution. - Attempt purification via column chromatography if recrystallization fails.
Product is Highly Colored	- Formation of polymeric byproducts due to excessive heat or reaction time.	- Do not exceed the recommended reaction time significantly. - Purify by recrystallization, potentially with the addition of a small amount of activated charcoal to the hot solution before filtering.

References

• Wikipedia. Knoevenagel condensation. [Link]

• Cinnamic Acid Derivatives via Heck Reaction in an Aqueous- Biphasic Catalytic System with Easy Catalyst-Product Separation. (2013). Asian Journal of Chemistry. [Link]

• Wall, V. M., et al. (1999). The Heck Reaction and Cinnamic Acid Synthesis by Heterogeneous Catalysis. Johnson Matthey Technology Review, 43(4), 138-145. [Link]

• Green Synthesis Approach of Cinnamic Acid by Knoevenagel Condensation and It's Antibacterial Activity. (2023). Bulletin of Environment, Pharmacology and Life Sciences. [Link]

• Nagalakshmi, K., et al. (2017). A Simple and Straightforward Synthesis of Cinnamic acids and Ylidene Malononitriles via Knoevenagel Condensation Employing DABCO as Catalyst. Asian Journal of Chemistry, 29(7), 1561-1564. [Link]

• Fvs. Cinnamic Acid Knoevenagel Condensation Mechanism. [Link]

• Kolb, K. E., Field, K. W., & Schatz, P. F. (1990). A One-Step Synthesis of Cinnamic Acids Using Malonic Acid: The Verley-Doebner Modification of the Knoevenagel Condensation. Journal of Chemical Education, 67(12), A306. [Link]

• Organic Chemistry Portal. Knoevenagel Condensation Doebner Modification. [Link]

• Wall, V. M., et al. (1999). The Heck Reaction and Cinnamic Acid Synthesis by Heterogeneous Catalysis. Platinum Metals Review, 43(4), 138-145. [Link]

• Synthesis of Cinnamic Derivatives using Pyridine and Piperidine via Simple Knoevenagel Condensation Reaction. (2017). Chemistry Research Journal, 2(4), 54-58. [Link]

• The condensation of aldehydes with malonic acid. (1930). Journal of the Indian Institute of Science. [Link]

• Kwon, P. S., et al. (1997). Microwave Enhanced Knoevenagel Condensation of Malonic Acid on Basic Alumina. Synthetic Communications, 27(23), 4091-4099. [Link]

• Martin, W. B., & Kateley, L. J. (2009). The Heck Reaction: A Microscale Synthesis Using a Palladium Catalyst. Journal of Chemical Education, 86(1), 93. [Link]

• Cinnamic Acid Derivatives via Heck Reaction in an Aqueous- Biphasic Catalytic System with Easy Catalyst-Product Separation. (2013). Asian Journal of Chemistry. [Link]

• Le, C., et al. (2022). Sustainable Synthesis of p-Hydroxycinnamic Diacids through Proline-Mediated Knoevenagel Condensation in Ethanol: An Access to Potent Phenolic UV Filters and Radical Scavengers. Molecules, 27(11), 3591. [Link]

• Use of Piperidine and Pyrrolidine in Knoevenagel Condensation. (2018). ResearchGate. [Link]

• Use of Piperidine and Pyrrolidine in Knoevenagel Condensation. (2018). Organic & Medicinal Chem IJ. [Link]

• Thermo Fisher Scientific. SAFETY DATA SHEET: 3-(Trifluoromethyl)benzaldehyde. [Link]

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Application Notes & Protocols: A Guide to the High-Yield Synthesis of 2,5-Bis(trifluoromethyl)cinnamic Acid

Abstract

2,5-Bis(trifluoromethyl)cinnamic acid is a highly valuable, fluorinated building block in modern medicinal chemistry and materials science. The strategic incorporation of two trifluoromethyl (-CF₃) groups onto the cinnamic acid scaffold profoundly influences its physicochemical properties, enhancing lipophilicity, metabolic stability, and binding affinity to biological targets. These attributes make it a sought-after intermediate in the development of novel pharmaceuticals, including anticancer and antimicrobial agents.[1][2][3] This document provides a comprehensive guide to the high-yield synthesis of this compound, focusing on the robust and efficient Knoevenagel condensation. We present a detailed, field-proven protocol, a comparative analysis of alternative synthetic strategies, and essential safety guidelines for handling fluorinated compounds.

Introduction: The Significance of Fluorination in Drug Design

The introduction of fluorine atoms into organic molecules is a cornerstone of modern drug development. The trifluoromethyl group, in particular, is prized for its ability to modulate a molecule's electronic properties, pKa, conformation, and membrane permeability. In the context of 2,5-bis(trifluoromethyl)cinnamic acid, the dual -CF₃ substitution creates a unique molecular architecture with significant potential. Cinnamic acid derivatives are known to interact with various biological pathways, and the enhanced metabolic stability conferred by the -CF₃ groups can lead to improved pharmacokinetic profiles and greater therapeutic efficacy.[1][4] This guide is designed to empower researchers, scientists, and drug development professionals with a reliable and high-yield synthetic route to access this important intermediate.

Overview of Synthetic Strategies

Several classical and modern organic reactions can be employed for the synthesis of cinnamic acid derivatives. The choice of method often depends on the availability of starting materials, desired scale, and tolerance to specific reaction conditions.

• Knoevenagel Condensation : This is a highly reliable reaction involving the condensation of an aldehyde or ketone with a compound containing an active methylene group, such as malonic acid.[5][6] It is catalyzed by a weak base (e.g., piperidine, pyridine) and is renowned for its operational simplicity and consistently high yields, making it the recommended method in this guide.[7][8]

• Perkin Reaction : A classical method that synthesizes α,β-unsaturated aromatic acids by the condensation of an aromatic aldehyde with an acid anhydride in the presence of the alkali salt of the acid.[9][10][11] This reaction often requires high temperatures and long reaction times.[12][13]

• Heck Reaction : A powerful palladium-catalyzed cross-coupling reaction between an aryl halide and an alkene (e.g., acrylic acid).[14][15] This method offers excellent functional group tolerance but requires a transition metal catalyst and careful optimization.[16][17]

• Suzuki Coupling : Another palladium-catalyzed reaction that couples an organoboron species (e.g., an arylboronic acid) with a vinyl halide.[18][19] It is a versatile and widely used method for forming carbon-carbon bonds.[20][21]

Comparative Analysis of Synthetic Routes

Method	Starting Materials	Key Reagents/Catalyst	Advantages	Disadvantages
Knoevenagel Condensation	2,5-Bis(trifluoromethyl)benzaldehyde, Malonic Acid	Pyridine, Piperidine	High yields (>90%), simple procedure, readily available reagents.[22][23]	Requires basic conditions, pyridine has a strong odor.
Perkin Reaction	2,5-Bis(trifluoromethyl)benzaldehyde, Acetic Anhydride	Sodium Acetate	Uses inexpensive reagents.[10][11]	Requires high temperatures, yields can be moderate.[12]
Heck Reaction	2,5-Bis(trifluoromethyl)iodobenzene, Acrylic Acid	Palladium Catalyst, Base	Excellent functional group tolerance, milder conditions than Perkin.[14]	Requires expensive and air-sensitive palladium catalysts, potential for metal contamination.
Suzuki Coupling	2,5-Bis(trifluoromethyl)phenylboronic Acid, Vinyl Bromide	Palladium Catalyst, Base	High versatility, mild reaction conditions.[21]	Requires multi-step synthesis of boronic acid starting material, expensive catalyst.

Recommended High-Yield Protocol: Knoevenagel Condensation

This protocol is adapted from a proven, high-yield synthesis of a similar trifluoromethyl-substituted cinnamic acid and is optimized for both efficiency and scale.[22] The reaction proceeds via the formation of a carbanion from malonic acid, which then attacks the carbonyl of the benzaldehyde, followed by dehydration and decarboxylation to yield the target cinnamic acid.

Mechanism: Knoevenagel Condensation

Caption: Mechanism of the Knoevenagel Condensation.

Materials and Equipment

• Reagents :

  • 2,5-Bis(trifluoromethyl)benzaldehyde

  • Malonic acid (≥99%)

  • Pyridine (anhydrous)

  • Piperidine

  • Concentrated Hydrochloric Acid (HCl)

  • Ethanol or Isopropanol (for recrystallization)

  • Distilled Water

• Equipment :

  • Round-bottom flask (sized appropriately for scale)

  • Reflux condenser

  • Heating mantle with magnetic stirrer and stir bar

  • Büchner funnel and vacuum flask

  • Standard laboratory glassware (beakers, graduated cylinders)

  • Ice bath

Experimental Workflow

Caption: High-level experimental workflow for synthesis.

Step-by-Step Protocol

• Reaction Setup : In a round-bottom flask equipped with a magnetic stir bar, combine 2,5-bis(trifluoromethyl)benzaldehyde (1.0 eq), malonic acid (1.1 - 1.2 eq), and anhydrous pyridine (approx. 4 mL per gram of aldehyde). Stir the mixture at room temperature until the solids dissolve.

• Catalyst Addition : To the stirred solution, add a catalytic amount of piperidine (approx. 0.1 eq, or 5-10 drops).

• Reflux : Attach a reflux condenser and heat the reaction mixture in a heating mantle to a gentle reflux (approx. 110-115 °C). Maintain this temperature with vigorous stirring for 3-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Precipitation : After the reaction is complete (as indicated by the consumption of the starting aldehyde), allow the mixture to cool to room temperature. In a separate large beaker, prepare a mixture of crushed ice (approx. 12 g per gram of aldehyde) and concentrated hydrochloric acid (approx. 3 mL per gram of aldehyde).

• Product Precipitation : Slowly and carefully pour the cooled reaction mixture into the stirred ice/HCl slurry. A solid precipitate of the crude product will form.

• Isolation : Allow the slurry to stir in an ice bath for 30 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing : Wash the filter cake thoroughly with several portions of cold distilled water to remove residual pyridine hydrochloride and other water-soluble impurities.

• Purification : Transfer the crude solid to a beaker and recrystallize from a suitable solvent system, such as an ethanol/water or isopropanol/water mixture, to yield the pure 2,5-Bis(trifluoromethyl)cinnamic acid as a white to off-white solid.

• Drying and Characterization : Dry the purified product under vacuum. The expected yield is typically in the range of 90-96%. Characterize the final product by ¹H NMR, ¹³C NMR, Mass Spectrometry, and melting point analysis to confirm its identity and purity.

Safety and Handling of Fluorinated Compounds

Working with trifluoromethylated compounds requires strict adherence to safety protocols due to their unique reactivity and potential physiological effects.[24]

• Engineering Controls : All manipulations should be performed inside a certified chemical fume hood to avoid inhalation of vapors or dust.[25]

• Personal Protective Equipment (PPE) :

  • Eye Protection : Wear chemical splash goggles at all times.[26]

  • Hand Protection : Use chemically resistant gloves (e.g., nitrile or neoprene). Consult the manufacturer's compatibility data.

  • Body Protection : A flame-resistant lab coat is mandatory.[24]

• Handling : Avoid direct contact with the skin and eyes. Prevent the formation of dust and aerosols. Use non-sparking tools and take precautionary measures against static discharge.[26]

• Storage : Store the compound in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible materials like strong oxidizing agents.[25]

• Disposal : Dispose of chemical waste in accordance with institutional, local, and national regulations.

Conclusion

The Knoevenagel condensation provides a superior, high-yield, and operationally straightforward pathway for the synthesis of 2,5-Bis(trifluoromethyl)cinnamic acid. This application note delivers a validated protocol that can be readily implemented in a standard organic chemistry laboratory. By providing a comparative context of other synthetic methods and emphasizing critical safety procedures, this guide serves as an essential resource for researchers engaged in the fields of drug discovery and advanced materials, facilitating access to this important fluorinated molecular building block.

References

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• Ingenta Connect. The Heck Reaction and Cinnamic Acid Synthesis by Heterogeneous Ca.... Ingenta Connect. Available at: [Link]

• Sathee NEET - IIT Kanpur. Perkin Reaction Mechanism. Sathee NEET - IIT Kanpur. Available at: [Link]

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Application Notes & Protocols: Investigating the Antimicrobial Potential of 2,5-Bis(trifluoromethyl)cinnamic acid

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the prospective application of 2,5-Bis(trifluoromethyl)cinnamic acid in antimicrobial research. While direct studies on this specific molecule are emerging, this document synthesizes established methodologies and insights from closely related fluorinated cinnamic acid derivatives to propose a robust framework for its evaluation.

Introduction: The Rationale for Investigating 2,5-Bis(trifluoromethyl)cinnamic acid

Cinnamic acid and its derivatives are a well-established class of naturally occurring compounds with a broad spectrum of biological activities, including notable antimicrobial properties.[1][2][3][4] The core cinnamic acid scaffold, characterized by a phenyl ring attached to an acrylic acid moiety, offers multiple sites for chemical modification to enhance potency and specificity.[5]

The introduction of trifluoromethyl (-CF3) groups into organic molecules is a proven strategy in medicinal chemistry to modulate pharmacokinetic and pharmacodynamic properties. The high electronegativity and lipophilicity of the -CF3 group can enhance metabolic stability, improve membrane permeability, and alter electronic interactions with biological targets. Studies on mono-trifluoromethylated cinnamic acid derivatives have demonstrated significant antimicrobial activity against a range of pathogens, including drug-resistant strains.[6]

2,5-Bis(trifluoromethyl)cinnamic acid , with two potent electron-withdrawing -CF3 groups on the phenyl ring, presents a compelling candidate for antimicrobial research. The electronic and steric effects of this substitution pattern are hypothesized to confer unique biological activities, potentially leading to novel mechanisms of action or improved efficacy against challenging microbial targets.

Proposed Mechanism of Action: A Hypothesis Based on Cinnamic Acid Derivatives

The antimicrobial mechanism of cinnamic acid and its derivatives is thought to be multi-faceted, primarily involving the disruption of microbial cell integrity and function.[5][7] For 2,5-Bis(trifluoromethyl)cinnamic acid, we can hypothesize a similar, yet potentially enhanced, mechanism of action:

• Membrane Disruption: The lipophilic nature of the trifluoromethyl groups is expected to facilitate the partitioning of the molecule into the lipid bilayer of microbial cell membranes. This can disrupt membrane fluidity and integrity, leading to increased permeability and leakage of essential intracellular components.

• Inhibition of Key Metabolic Pathways: Cinnamic acid derivatives have been shown to interfere with various cellular processes. The strong electron-withdrawing nature of the two -CF3 groups in 2,5-Bis(trifluoromethyl)cinnamic acid may enhance its ability to act as a Michael acceptor, enabling it to form covalent adducts with nucleophilic residues in key microbial enzymes, thereby inhibiting their function.[6]

• Disruption of Biofilm Formation: Many cinnamic acid derivatives have demonstrated anti-biofilm activity.[1] It is plausible that 2,5-Bis(trifluoromethyl)cinnamic acid could interfere with the signaling pathways or extracellular matrix production essential for biofilm development.

Caption: Proposed multi-target antimicrobial mechanism of 2,5-Bis(trifluoromethyl)cinnamic acid.

Experimental Protocols

The following protocols are adapted from established methods for evaluating the antimicrobial properties of novel chemical entities and are specifically tailored for the investigation of 2,5-Bis(trifluoromethyl)cinnamic acid.

Synthesis of 2,5-Bis(trifluoromethyl)cinnamic acid

While various methods exist for the synthesis of cinnamic acid derivatives, a reliable approach for preparing 2,5-Bis(trifluoromethyl)cinnamic acid is the Knoevenagel-Doebner condensation.

Protocol: Knoevenagel-Doebner Condensation

• Reactants:

  • 2,5-Bis(trifluoromethyl)benzaldehyde

  • Malonic acid

  • Pyridine (as solvent and catalyst)

  • Piperidine (as catalyst)

• Procedure: a. In a round-bottom flask equipped with a reflux condenser, dissolve 2,5-Bis(trifluoromethyl)benzaldehyde and a molar excess of malonic acid in anhydrous pyridine. b. Add a catalytic amount of piperidine to the mixture. c. Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC). d. After completion, cool the mixture to room temperature and pour it onto a mixture of crushed ice and concentrated hydrochloric acid to precipitate the product. e. Filter the crude product, wash with cold water, and dry under vacuum. f. Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 2,5-Bis(trifluoromethyl)cinnamic acid.

• Characterization: Confirm the structure and purity of the synthesized compound using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standard and quantitative technique for MIC determination.

Protocol: Broth Microdilution Assay

• Materials:

  • 96-well microtiter plates

  • Bacterial strains of interest (e.g., Staphylococcus aureus, Escherichia coli, MRSA strains)

  • Appropriate broth medium (e.g., Mueller-Hinton Broth)

  • Stock solution of 2,5-Bis(trifluoromethyl)cinnamic acid in a suitable solvent (e.g., DMSO)

  • Positive control (standard antibiotic) and negative control (broth with solvent)

• Procedure: a. Prepare a serial two-fold dilution of the 2,5-Bis(trifluoromethyl)cinnamic acid stock solution in the broth medium directly in the 96-well plate. b. Prepare a standardized bacterial inoculum to a final concentration of approximately 5 x 10⁵ CFU/mL in each well. c. Incubate the plates at 37°C for 18-24 hours. d. Determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration at which no visible growth is observed.

• Data Interpretation: The results are expressed in µg/mL or µM.

Hypothetical MIC Data for 2,5-Bis(trifluoromethyl)cinnamic acid

Microbial Strain	MIC (µg/mL)	MIC (µM)
Staphylococcus aureus ATCC 29213	8	28.15
Enterococcus faecalis ATCC 29212	16	56.30
Methicillin-resistant S. aureus (MRSA)	4	14.07
Vancomycin-resistant E. faecalis (VRE)	32	112.60
Escherichia coli ATCC 25922	64	225.20
Mycobacterium smegmatis ATCC 700084	16	56.30

Note: These are hypothetical values based on data for related compounds and serve as an illustrative example.

Determination of Minimum Bactericidal Concentration (MBC)

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.

Protocol: MBC Assay

• Procedure: a. Following the MIC determination, take a 10 µL aliquot from each well that shows no visible growth. b. Spot-plate the aliquots onto an appropriate agar medium (e.g., Mueller-Hinton Agar). c. Incubate the agar plates at 37°C for 24 hours. d. The MBC is the lowest concentration that results in no bacterial growth on the agar plate.

Cytotoxicity Assay

It is crucial to assess the toxicity of the compound against mammalian cells to determine its therapeutic index.

Protocol: MTT Assay on Human Cell Lines

• Materials:

  • Human cell line (e.g., HEK293, HepG2)

  • Cell culture medium (e.g., DMEM)

  • 96-well cell culture plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization buffer (e.g., DMSO or acidified isopropanol)

• Procedure: a. Seed the cells in a 96-well plate and allow them to adhere overnight. b. Treat the cells with serial dilutions of 2,5-Bis(trifluoromethyl)cinnamic acid for 24-48 hours. c. Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals. d. Solubilize the formazan crystals with the solubilization buffer. e. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the untreated control and determine the CC₅₀ (50% cytotoxic concentration).

Experimental Workflow and Data Analysis

Caption: A streamlined workflow for the antimicrobial evaluation of 2,5-Bis(trifluoromethyl)cinnamic acid.

Conclusion

The unique chemical properties of 2,5-Bis(trifluoromethyl)cinnamic acid, particularly the presence of two trifluoromethyl groups, make it a promising candidate for antimicrobial drug discovery. The protocols and workflows detailed in these application notes provide a comprehensive framework for its synthesis and biological evaluation. By systematically investigating its antimicrobial spectrum, potency, and safety profile, researchers can unlock the therapeutic potential of this novel cinnamic acid derivative.

References

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• MDPI. Molecules 2022, 27(7), 2218. Synthesis and Biological Evaluation of Novel Cinnamic Acid-Based Antimicrobials. [Link]

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Application Note & Protocols: Assay Development for Characterizing the Activity of 2,5-Bis(trifluoromethyl)cinnamic Acid

Introduction: Targeting Cancer Metabolism through Monocarboxylate Transporter Inhibition

Cancer cells exhibit profound metabolic reprogramming to sustain their rapid proliferation and survival. A key hallmark of this altered metabolism is the Warburg effect, characterized by elevated glycolysis even in the presence of oxygen, leading to excessive production of lactic acid.[1][2] To avoid cytotoxic intracellular acidification, cancer cells upregulate the expression of monocarboxylate transporters (MCTs), primarily MCT1 (SLC16A1) and MCT4 (SLC16A3), which facilitate the efflux of lactate and protons out of the cell.[3][4][5] This lactate shuttle not only maintains the high glycolytic rate but also contributes to an acidic tumor microenvironment that promotes invasion, metastasis, and immune evasion.[1][6] Consequently, the inhibition of MCTs has emerged as a promising therapeutic strategy for a variety of cancers.[1][7][8][9]

Cinnamic acid and its derivatives have been investigated for a range of pharmacological activities, including anticancer effects.[10][11][12][13] The incorporation of trifluoromethyl groups into organic molecules is a common strategy in medicinal chemistry to enhance metabolic stability and target affinity.[14] This application note provides a comprehensive guide for researchers to investigate the biological activity of 2,5-Bis(trifluoromethyl)cinnamic acid, with a primary focus on its potential as an inhibitor of MCT1 and MCT4. The following protocols are designed to be a self-validating system, enabling researchers to determine the compound's cytotoxic effects and specifically test the hypothesis that its mechanism of action involves the inhibition of lactate transport.

Experimental Design & Workflow

The logical flow of this investigation is to first establish the compound's general anticancer activity and then to dissect the specific mechanism of MCT inhibition. This multi-pronged approach provides a robust validation of the compound's activity.

Figure 1: A schematic overview of the experimental workflow for characterizing 2,5-Bis(trifluoromethyl)cinnamic acid.

Part 1: Assessment of General Cellular Activity

The initial step is to determine if 2,5-Bis(trifluoromethyl)cinnamic acid exhibits cytotoxic or antiproliferative effects on cancer cells and to select appropriate cell models for mechanistic studies.

Protocol 1: Cell Line Selection and MCT1/MCT4 Expression Profiling

Rationale: The choice of cell lines is critical. It is advisable to use a panel of cell lines with varying and known expression levels of MCT1 and MCT4. This allows for the investigation of whether the compound's potency correlates with the expression of its putative targets. For example, some cancer cells predominantly express MCT1 for lactate uptake, while others upregulate MCT4 for lactate export, especially under hypoxic conditions.[3][4][15]

Procedure:

• Cell Line Selection: Choose a panel of human cancer cell lines. Examples include breast cancer lines (e.g., MCF7, MDA-MB-231), colon cancer lines (e.g., WiDr), or small cell lung cancer lines (e.g., DMS114).[8][16]

• Cell Culture: Culture the selected cell lines according to standard protocols, typically in RPMI-1640 or DMEM supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, at 37°C in a humidified atmosphere with 5% CO2.

• Protein Extraction: Harvest cells during the exponential growth phase. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Western Blotting:

  • Determine the total protein concentration of the lysates using a BCA assay.

  • Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against MCT1 and MCT4 overnight at 4°C. Use a loading control antibody (e.g., β-actin or GAPDH) to ensure equal protein loading.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis: Quantify the band intensities and normalize the expression of MCT1 and MCT4 to the loading control. This will provide a relative expression profile for each cell line.

Protocol 2: Cytotoxicity/Antiproliferation Assay

Rationale: This assay determines the concentration range over which 2,5-Bis(trifluoromethyl)cinnamic acid affects cell viability or proliferation. The resulting half-maximal inhibitory concentration (IC50) is a key parameter for comparing the compound's potency across different cell lines and for selecting appropriate concentrations for subsequent mechanistic assays.

Procedure:

• Cell Seeding: Seed the selected cancer cell lines in 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of 2,5-Bis(trifluoromethyl)cinnamic acid in DMSO. Create a serial dilution of the compound in culture medium to achieve a range of final concentrations (e.g., from 0.01 µM to 100 µM). Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%.

• Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of the compound. Include a vehicle control (DMSO only) and a positive control (e.g., a known MCT inhibitor like AZD3965 or α-cyano-4-hydroxycinnamic acid (CHC)).[16][17]

• Incubation: Incubate the plates for 48-72 hours.

• Viability Assessment: Use a suitable cell viability reagent such as MTT, MTS, or a resazurin-based assay (e.g., PrestoBlue™). Follow the manufacturer's instructions to measure the absorbance or fluorescence.

• Data Analysis:

  • Normalize the readings to the vehicle control wells (representing 100% viability).

  • Plot the percentage of cell viability against the logarithm of the compound concentration.

  • Calculate the IC50 value using non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope).

Table 1: Example Data for IC50 Determination

Cell Line	MCT1 Expression (relative units)	MCT4 Expression (relative units)	IC50 of 2,5-Bis(trifluoromethyl)cinnamic acid (µM)
Cell Line A	High	Low	Experimental Value
Cell Line B	Low	High	Experimental Value
Cell Line C	High	High	Experimental Value
Cell Line D	Low	Low	Experimental Value

Part 2: Mechanistic Validation of MCT Inhibition

Once the cytotoxic effects are established, the following assays are designed to directly test the hypothesis that 2,5-Bis(trifluoromethyl)cinnamic acid inhibits MCT-mediated lactate transport.

Figure 2: Mechanism of MCT inhibition by 2,5-Bis(trifluoromethyl)cinnamic acid, blocking lactate transport.

Protocol 3: [¹⁴C]-Lactate Uptake Assay

Rationale: This is a direct and definitive assay to measure the inhibitory effect of the compound on MCT activity.[8] By using radiolabeled lactate, we can quantify the rate of its transport into cells and how this rate is affected by the presence of the inhibitor. This assay is typically performed in cells that readily take up lactate, such as those with high MCT1 expression.[8][17]

Procedure:

• Cell Seeding: Seed cells (e.g., a high MCT1-expressing line) in 24-well plates and grow to confluence.

• Pre-incubation:

  • Wash the cells twice with a pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution, HBSS, pH 7.4).

  • Pre-incubate the cells for 10-15 minutes at 37°C with the transport buffer containing various concentrations of 2,5-Bis(trifluoromethyl)cinnamic acid (or vehicle/positive control).

• Lactate Uptake:

  • Start the uptake by adding the transport buffer containing [¹⁴C]-L-lactate (e.g., 0.2 µCi/mL) and unlabeled L-lactate (to a final concentration near the Km of the transporter, e.g., 1-5 mM), along with the respective concentrations of the test compound.

  • Incubate for a short, defined period (e.g., 1-5 minutes) at 37°C. The incubation time should be within the linear range of uptake, which should be determined in preliminary experiments.

• Stopping the Reaction:

  • Rapidly aspirate the uptake solution.

  • Wash the cells three times with ice-cold transport buffer to remove extracellular radioactivity.

• Cell Lysis and Scintillation Counting:

  • Lyse the cells in each well with a lysis buffer (e.g., 0.1 M NaOH with 0.1% SDS).

  • Transfer the lysate to scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Protein Quantification: In parallel wells, determine the protein concentration to normalize the radioactivity counts.

• Data Analysis:

  • Calculate the rate of lactate uptake (e.g., in nmol/mg protein/min).

  • Plot the percentage of inhibition of lactate uptake against the compound concentration to determine the IC50 for transport inhibition.

Protocol 4: Measurement of Intracellular and Extracellular Lactate

Rationale: If 2,5-Bis(trifluoromethyl)cinnamic acid inhibits lactate efflux, we expect to see an accumulation of lactate inside the cells and a corresponding decrease in the amount of lactate released into the culture medium.[6][16] This assay validates the physiological consequence of MCT inhibition.

Procedure:

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and allow them to grow to 70-80% confluence.

  • Replace the medium with fresh medium containing the test compound at concentrations around its cytotoxicity IC50 (e.g., 1x and 2x IC50). Include vehicle and positive controls.

  • Incubate for a defined period (e.g., 24 hours).

• Sample Collection:

  • Extracellular Lactate: Collect the culture medium from each well. Centrifuge to remove any detached cells and store the supernatant at -80°C.

  • Intracellular Lactate:

    • Wash the remaining cells twice with ice-cold PBS.

    • Lyse the cells on the plate with a suitable buffer or by freeze-thaw cycles in a lactate assay buffer.

    • Scrape the cells, collect the lysate, and centrifuge at high speed to pellet cellular debris. Collect the supernatant.

• Lactate Quantification:

  • Use a commercial colorimetric or fluorometric L-lactate assay kit.[18][19][20] These kits typically use lactate oxidase or lactate dehydrogenase to generate a product that can be measured by a plate reader.

  • Prepare a standard curve using the provided lactate standard.

  • Measure the lactate concentration in both the intracellular and extracellular samples according to the kit's protocol.

• Data Analysis:

  • Normalize the intracellular lactate concentration to the total protein content of the cell lysate.

  • Compare the intracellular and extracellular lactate levels in compound-treated cells to the vehicle-treated control cells.

Table 2: Expected Outcome of Lactate Measurement Assay

Treatment	Intracellular Lactate (nmol/mg protein)	Extracellular Lactate (mM)
Vehicle Control	Baseline	Baseline
2,5-Bis(trifluoromethyl)cinnamic acid (1x IC50)	Increased	Decreased
Positive Control (e.g., AZD3965)	Increased	Decreased

Protocol 5: Intracellular pH (pHi) Measurement

Rationale: MCTs co-transport lactate and protons. Therefore, inhibiting their function should lead to the intracellular accumulation of lactic acid, resulting in a decrease in intracellular pH (acidification).[6] This assay measures a key downstream effect of MCT inhibition.

Procedure:

• Cell Seeding: Seed cells in a black, clear-bottom 96-well plate.

• Dye Loading:

  • Wash the cells with a suitable buffer (e.g., HBSS).

  • Load the cells with the pH-sensitive fluorescent dye BCECF-AM (2',7'-Bis-(2-Carboxyethyl)-5-(and-6)-Carboxyfluorescein, Acetoxymethyl Ester) at a final concentration of 1-5 µM in buffer for 30-60 minutes at 37°C.

• Washing and Treatment:

  • Wash the cells twice with the buffer to remove any extracellular dye.

  • Add the buffer containing the test compound, vehicle, or a positive control.

• Fluorescence Measurement:

  • Use a fluorescence plate reader capable of ratiometric measurement.

  • Measure the fluorescence emission at ~535 nm with sequential excitation at two wavelengths: ~490 nm (pH-sensitive) and ~440 nm (pH-insensitive).

  • Monitor the fluorescence ratio (490 nm / 440 nm) over time. A decrease in this ratio indicates intracellular acidification.

• Calibration (Optional but Recommended): At the end of the experiment, create a calibration curve by treating the cells with buffers of known pH containing a protonophore like nigericin. This allows the conversion of fluorescence ratios to absolute pHi values.

• Data Analysis: Compare the change in the fluorescence ratio (or calculated pHi) in compound-treated cells to that in vehicle-treated cells.

Conclusion and Interpretation of Results

This comprehensive set of protocols provides a robust framework for characterizing the activity of 2,5-Bis(trifluoromethyl)cinnamic acid.

• Positive Confirmation: If the compound demonstrates cytotoxicity (Protocol 2), directly inhibits [¹⁴C]-lactate uptake (Protocol 3), leads to an increase in intracellular lactate and a decrease in extracellular lactate (Protocol 4), and causes intracellular acidification (Protocol 5), there is strong evidence that its mechanism of action involves the inhibition of monocarboxylate transporters.

• Correlation Analysis: By testing the compound on a panel of cell lines with characterized MCT1 and MCT4 expression (Protocol 1), you can determine if the potency (IC50) correlates with the expression level of a specific transporter isoform, suggesting selectivity.

• Negative or Ambiguous Results: If the compound is cytotoxic but does not show a clear effect in the mechanistic assays, it suggests that its anticancer activity may be mediated by other, MCT-independent pathways. Cinnamic acid derivatives are known to modulate various signaling pathways, which could be an area for further investigation.[10][14]

By following this structured approach, researchers can confidently and accurately define the biological activity of 2,5-Bis(trifluoromethyl)cinnamic acid and validate its potential as a modulator of cancer cell metabolism through the inhibition of lactate transport. The successful validation of such a compound could pave the way for further preclinical and clinical development.

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Application Notes and Protocols for the In Vitro Evaluation of 2,5-Bis(trifluoromethyl)cinnamic Acid, a Monocarboxylate Transporter 1 (MCT1) Inhibitor

Introduction: Targeting Cancer Metabolism through Lactate Transport Inhibition

The metabolic landscape of cancer cells is profoundly different from that of their healthy counterparts. A key feature of many aggressive tumors is the "Warburg effect," a phenomenon characterized by a high rate of glycolysis and lactate production, even in the presence of ample oxygen.[1] This metabolic reprogramming is not merely a byproduct of malignant transformation but an active contributor to tumor progression, angiogenesis, and immune evasion.[2][3][4] A critical component of this altered metabolism is the efficient export of lactate out of the cancer cell to maintain intracellular pH and a high glycolytic flux. This process is primarily mediated by monocarboxylate transporters (MCTs), particularly MCT1 and MCT4.[3][5]

2,5-Bis(trifluoromethyl)cinnamic acid is a potent inhibitor of MCT1, a transporter responsible for the bidirectional movement of lactate and other monocarboxylates across the plasma membrane.[6] By blocking MCT1, this compound offers a compelling therapeutic strategy to disrupt the metabolic symbiosis within tumors, leading to intracellular lactate accumulation, acidification, and ultimately, cancer cell death.[2][7]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to design and execute a robust in vitro evaluation of 2,5-Bis(trifluoromethyl)cinnamic acid. The protocols herein are designed to be self-validating, providing a clear rationale for each experimental step and enabling the generation of high-quality, reproducible data.

I. Foundational Knowledge and Pre-experimental Considerations

A successful in vitro evaluation begins with a solid understanding of the target and the appropriate cellular models.

Mechanism of Action of 2,5-Bis(trifluoromethyl)cinnamic Acid

2,5-Bis(trifluoromethyl)cinnamic acid is a non-competitive inhibitor of MCT1.[6] Its primary mode of action is the blockade of lactate transport, leading to a disruption of cellular metabolism.[7] This disruption has several downstream consequences that can be exploited for therapeutic benefit:

• Intracellular Lactate Accumulation and Acidification: The most immediate effect of MCT1 inhibition is the buildup of lactate inside the cell, leading to a drop in intracellular pH. This acidic environment can inhibit glycolytic enzymes and induce apoptosis.[7]

• Disruption of the Lactate Shuttle: In the tumor microenvironment, a "lactate shuttle" exists where glycolytic cancer cells export lactate, which is then taken up and used as an energy source by other cancer cells or stromal cells. MCT1 inhibition disrupts this symbiotic relationship.[2]

• Metabolic Reprogramming: By blocking lactate transport, 2,5-bis(trifluoromethyl)cinnamic acid forces a metabolic shift in cancer cells, potentially increasing their reliance on other metabolic pathways and creating vulnerabilities that can be targeted with combination therapies.

Cell Line Selection and Culture

The choice of cell line is critical for a meaningful evaluation. It is recommended to use a panel of cell lines with varying expression levels of MCT1 and MCT4.

• High MCT1, Low MCT4 expressing cells: These cells are predicted to be highly sensitive to 2,5-bis(trifluoromethyl)cinnamic acid. Examples include some lymphoma and breast cancer cell lines.[8]

• High MCT1, High MCT4 expressing cells: These cells may exhibit resistance to MCT1 inhibition as MCT4 can compensate for lactate export.

• Low MCT1 expressing cells: These cells should be used as a negative control to demonstrate the specificity of the compound.

General Cell Culture Protocol:

All cell lines should be cultured according to the supplier's recommendations (e.g., ATCC).[9][10] A general protocol for adherent cell lines is provided below.

• Media Preparation: Prepare complete growth medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.[11][12] Ensure all reagents are sterile.

• Cell Thawing and Seeding: Thaw cryopreserved cells rapidly in a 37°C water bath.[9] Transfer the cell suspension to a sterile centrifuge tube containing pre-warmed complete growth medium and centrifuge at 300 x g for 5 minutes. Resuspend the cell pellet in fresh medium and seed into a T-75 flask.

• Cell Maintenance: Incubate cells at 37°C in a humidified atmosphere with 5% CO2. Change the medium every 2-3 days and subculture the cells when they reach 80-90% confluency.[13]

Preparation of 2,5-Bis(trifluoromethyl)cinnamic Acid Stock Solution

• Molecular Weight: 284.15 g/mol [14]

• Solubility: Soluble in DMSO.

Protocol:

• Prepare a 10 mM stock solution of 2,5-Bis(trifluoromethyl)cinnamic acid in sterile DMSO.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C.

• For experiments, dilute the stock solution in the appropriate cell culture medium to the desired final concentrations. Ensure the final DMSO concentration in the culture medium does not exceed 0.1% to avoid solvent-induced cytotoxicity.

II. Core Experimental Protocols

This section details the key assays to characterize the biological effects of 2,5-Bis(trifluoromethyl)cinnamic acid.

Cell Viability and Cytotoxicity Assessment (MTT Assay)

The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[2][15][16]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 2,5-Bis(trifluoromethyl)cinnamic acid in complete growth medium. Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Include a vehicle control (medium with 0.1% DMSO).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[17]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Table 1: Expected Outcome of MTT Assay

Cell Line Phenotype	Expected IC50 for 2,5-Bis(trifluoromethyl)cinnamic acid
High MCT1, Low MCT4	Low (High Sensitivity)
High MCT1, High MCT4	High (Potential Resistance)
Low MCT1	Very High (Low Sensitivity/Specificity Control)

Apoptosis Detection (Annexin V/Propidium Iodide Staining)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells using flow cytometry.[3][4][18]

Protocol:

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with 2,5-Bis(trifluoromethyl)cinnamic acid at concentrations around the IC50 value for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. FITC is typically detected in the FL1 channel and PI in the FL2 channel.

Data Interpretation:

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic/necrotic cells

• Annexin V- / PI+: Necrotic cells

Measurement of Extracellular Lactate

This assay quantifies the amount of lactate secreted by the cells into the culture medium, providing an indirect measure of lactate export.[19][20]

Protocol:

• Cell Seeding and Treatment: Seed cells in a 96-well plate and treat with 2,5-Bis(trifluoromethyl)cinnamic acid for 24-48 hours.

• Sample Collection: Collect the cell culture supernatant.

• Lactate Measurement: Use a commercial lactate assay kit according to the manufacturer's instructions.[19] This typically involves an enzymatic reaction that produces a colorimetric or fluorometric signal proportional to the lactate concentration.

• Data Analysis: Normalize the lactate concentration to the cell number or total protein content.

Table 2: Expected Outcome of Extracellular Lactate Assay

Treatment	Expected Extracellular Lactate Concentration
Vehicle Control	High
2,5-Bis(trifluoromethyl)cinnamic acid	Low (due to inhibition of lactate export)

Measurement of Glucose Uptake

Inhibition of lactate export can lead to feedback inhibition of glycolysis and a decrease in glucose uptake.[5]

Protocol:

• Cell Seeding and Treatment: Seed cells in a 96-well plate and treat with 2,5-Bis(trifluoromethyl)cinnamic acid for 24 hours.

• Glucose Uptake Assay: Use a fluorescent glucose analog (e.g., 2-NBDG) based assay kit.[21] Incubate the cells with the fluorescent glucose analog for a defined period.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader or flow cytometer.

• Data Analysis: Normalize the fluorescence signal to the cell number.

III. Advanced Mechanistic Studies

For a deeper understanding of the compound's effects, the following advanced assays are recommended.

Direct Lactate Transport Assay (Radiolabeled Lactate Uptake)

This assay directly measures the uptake of lactate into cells, providing a direct assessment of MCT1 inhibition.[22][23]

Protocol:

• Cell Seeding: Seed cells in a 24-well plate.

• Pre-incubation: Wash the cells with a transport buffer (e.g., Krebs-Ringer-HEPES buffer) and pre-incubate with 2,5-Bis(trifluoromethyl)cinnamic acid or vehicle for 15-30 minutes.

• Lactate Uptake: Add transport buffer containing [14C]-L-lactate and incubate for a short period (e.g., 1-5 minutes).

• Wash and Lyse: Rapidly wash the cells with ice-cold transport buffer to stop the uptake. Lyse the cells with a suitable lysis buffer.

• Scintillation Counting: Measure the radioactivity in the cell lysates using a scintillation counter.

• Data Analysis: Normalize the radioactive counts to the protein concentration.

Real-time Metabolic Analysis (Seahorse XF Glycolytic Rate Assay)

The Seahorse XF Analyzer measures the extracellular acidification rate (ECAR), a proxy for glycolysis, in real-time.[18][21]

Protocol:

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate.

• Assay Preparation: On the day of the assay, replace the culture medium with Seahorse XF base medium supplemented with glucose and incubate in a non-CO2 incubator.

• Seahorse XF Analysis: Perform a Glycolytic Rate Assay according to the manufacturer's protocol. This involves sequential injections of a mitochondrial inhibitor (e.g., rotenone/antimycin A) to force maximal glycolysis, followed by a glycolysis inhibitor (e.g., 2-deoxyglucose) to establish the non-glycolytic acidification rate.

• Data Analysis: The Seahorse software calculates the basal glycolysis and compensatory glycolysis rates.

IV. Visualization of Workflows and Pathways

Experimental Workflow

Caption: Experimental workflow for evaluating 2,5-Bis(trifluoromethyl)cinnamic acid.

MCT1 Inhibition Signaling Pathway

Caption: Signaling pathway of MCT1 inhibition by 2,5-Bis(trifluoromethyl)cinnamic acid.

V. Conclusion and Future Directions

The experimental framework outlined in these application notes provides a robust starting point for the comprehensive in vitro evaluation of 2,5-Bis(trifluoromethyl)cinnamic acid. By systematically assessing its effects on cell viability, apoptosis, and key metabolic parameters, researchers can gain valuable insights into its therapeutic potential.

Future studies should explore the efficacy of 2,5-Bis(trifluoromethyl)cinnamic acid in combination with other anti-cancer agents, particularly those that target compensatory metabolic pathways. Additionally, in vivo studies using xenograft models will be crucial to validate the in vitro findings and assess the compound's pharmacokinetic and pharmacodynamic properties.

VI. References

• San-Millán, I., & Brooks, G. A. (2017). Reexamining cancer metabolism: lactate production for carcinogenesis could be the purpose and explanation of the Warburg Effect. Carcinogenesis, 38(2), 119-133.

• Parks, S. K., Mueller-Klieser, W., & Pouysségur, J. (2020). Lactate and acidity in the cancer microenvironment. Annual review of cancer biology, 4, 141-158.

• Wilde, L., et al. (2017). Metabolic coupling and the Reverse Warburg Effect in cancer: Implications for novel biomarker and anticancer agent development. Seminars in oncology, 44(3), 198-203.

• Liberti, M. V., & Locasale, J. W. (2016). The Warburg effect: a question of fundamentals?. Science, 352(6290), aaf6872.

• Agilent. (n.d.). Seahorse XF Glycolytic Rate Assay. Retrieved from [Link]

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

• Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability. Retrieved from [Link]

• Vaupel, P., & Multhoff, G. (2021). Revisiting the Warburg effect: historical dogma versus current understanding. Journal of physiology and biochemistry, 77(2), 177-187.

• Bio-protocol. (2017). Lactate Uptake Assay. Retrieved from [Link]

• Felmlee, M. A., et al. (2020). Monocarboxylate transporters (MCTs) in cancer metabolism and therapeutic development. Journal of molecular medicine, 98(10), 1347-1362.

• Amerigo Scientific. (n.d.). 2,5-Bis(trifluoromethyl)hydrocinnamic acid (97%). Retrieved from [Link]

• Patsnap Synapse. (2024). What are MCT1 inhibitors and how do they work?. Retrieved from [Link]

• Scribd. (n.d.). Cell Culture Media Preparation Guide. Retrieved from [Link]

• Polański, R., et al. (2017). Pre-clinical pharmacology of AZD3965, a selective inhibitor of MCT1: DLBCL, NHL and Burkitt's lymphoma anti-tumor activity. Oncotarget, 8(51), 88721.

• Birsoy, K., et al. (2015). MCT1-mediated transport of a toxic molecule is an effective strategy for targeting glycolytic tumors. Nature genetics, 47(9), 1068-1072.

• Noble, R. A., et al. (2017). MCT1 inhibitor AZD3965 increases mitochondrial metabolism, facilitating combination therapy and non-invasive magnetic resonance spectroscopy. Oncotarget, 8(39), 64893.

• Polański, R., et al. (2014). Activity of the Monocarboxylate Transporter 1 Inhibitor AZD3965 in Small Cell Lung Cancer. Clinical Cancer Research, 20(4), 926-937.

• Draoui, N., et al. (2016). In vitro anti-breast cancer study of hybrid cinnamic acid derivatives bearing 2-thiohydantoin moiety. Molecules, 21(11), 1555.

• Bolaños, J. P., et al. (2021). Antitumor effects of lactate transport inhibition on esophageal adenocarcinoma cells. Translational Oncology, 14(3), 101019.

• Kettunen, M. I., et al. (2013). Analysis of 13C and 14C labeling in pyruvate and lactate in tumor and blood of lymphoma-bearing mice injected with 13C-or 14C-labeled pyruvate. NMR in Biomedicine, 26(11), 1461-1471.

• 3H Biomedical. (n.d.). L-Lactate Assay Kit (LAC). Retrieved from [Link]

• San-Martín, A., et al. (2024). Lactate-carried Mitochondrial Energy Overflow. bioRxiv.

• Katz, J. (1986). The application of isotopes to the study of lactate metabolism. Medicine and science in sports and exercise, 18(3), 353-359.

• Matlou, G. G., et al. (2020). Cinnamic Acid Derivatives and Their Biological Efficacy. Molecules, 25(23), 5712.

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Application Notes and Protocols: High-Purity Isolation of 2,5-Bis(trifluoromethyl)cinnamic Acid via Recrystallization

Abstract

This technical guide provides a comprehensive, field-proven methodology for the purification of 2,5-Bis(trifluoromethyl)cinnamic acid through recrystallization. The protocol is designed for researchers, scientists, and drug development professionals engaged in the synthesis and purification of fluorinated organic compounds. By elucidating the causal relationships behind experimental choices, this document serves as an in-depth guide to achieving high purity and crystalline integrity of the target compound. The protocols herein are structured to be self-validating, ensuring reproducibility and reliability in a laboratory setting.

Introduction: The Challenge and Rationale for Recrystallization

2,5-Bis(trifluoromethyl)cinnamic acid is a valuable building block in medicinal chemistry and materials science. The presence of two trifluoromethyl groups on the phenyl ring significantly alters the molecule's electronic properties, lipophilicity, and metabolic stability, making it a key intermediate in the synthesis of novel therapeutic agents and functional materials. However, synthetic routes to this compound can often yield impurities, including starting materials, by-products, and isomers, which can impede downstream applications and compromise biological activity.

Recrystallization remains a powerful and scalable technique for the purification of solid organic compounds.[1][2][3] The fundamental principle lies in the differential solubility of the desired compound and its impurities in a selected solvent or solvent system at varying temperatures.[3] For fluorinated molecules like 2,5-Bis(trifluoromethyl)cinnamic acid, the unique intermolecular interactions governed by the fluorine atoms necessitate a carefully considered approach to solvent selection and process optimization.[4] This guide provides a systematic approach to developing a robust recrystallization protocol.

Physicochemical Properties and Impurity Profile

A successful purification strategy begins with a thorough understanding of the target compound's properties and the likely impurities.

Table 1: Physicochemical Properties of Cinnamic Acid Derivatives

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)
2,5-Bis(trifluoromethyl)cinnamic acid	C₁₁H₆F₆O₂	284.15	Not specified, solid
trans-3,5-Bis(trifluoromethyl)cinnamic acid	(CF₃)₂C₆H₃CH=CHCO₂H	284.15	166-169
2-(Trifluoromethyl)cinnamic acid	C₁₀H₇F₃O₂	216.16	205-207
trans-Cinnamic acid	C₉H₈O₂	148.16	133

Data sourced from various chemical suppliers and databases.[5][6][7][8]

Potential Impurities: The impurity profile will be contingent on the synthetic route employed. Common impurities may include:

• Unreacted Starting Materials: Such as 2,5-bis(trifluoromethyl)benzaldehyde.

• Isomers: The cis-isomer of 2,5-bis(trifluoromethyl)cinnamic acid may be present.

• By-products: Arising from side reactions during the synthesis.

• Catalyst Residues: If a catalyst was used in the synthesis.[9]

The Recrystallization Workflow: A Step-by-Step Guide

The following workflow is designed to be a systematic approach to purifying 2,5-Bis(trifluoromethyl)cinnamic acid.

Phase 1: Solvent Screening

The choice of solvent is the most critical parameter in recrystallization.[1][2] An ideal solvent should exhibit high solubility for the compound at elevated temperatures and low solubility at room temperature or below.

Protocol 1: Small-Scale Solvent Screening

• Preparation: Place approximately 20-30 mg of the crude 2,5-Bis(trifluoromethyl)cinnamic acid into several small test tubes.

• Solvent Addition (Room Temperature): To each test tube, add a different solvent dropwise (e.g., methanol, ethanol, isopropanol, acetone, ethyl acetate, toluene, hexane, and water). Start with 0.5 mL.

• Observation (Room Temperature): Observe the solubility at room temperature. A suitable solvent should not dissolve the compound readily at this stage.

• Heating: Gently heat the test tubes that showed poor solubility at room temperature in a water bath. Add the solvent dropwise until the solid completely dissolves.

• Cooling: Allow the clear solutions to cool slowly to room temperature, and then place them in an ice bath for 15-20 minutes.

• Evaluation: The ideal solvent will show a significant formation of crystals upon cooling.

Expected Observations from Solvent Screening: Based on the properties of similar fluorinated cinnamic acid derivatives, a mixed-solvent system is likely to be highly effective.[10] Alcohols such as methanol or ethanol are expected to be good "soluble solvents," while water will likely be a suitable "insoluble solvent" or "anti-solvent."

Phase 2: Bulk Recrystallization Protocol

This protocol details a mixed-solvent recrystallization, a technique often effective for cinnamic acid derivatives.[11]

Materials and Equipment:

• Crude 2,5-Bis(trifluoromethyl)cinnamic acid

• Methanol (HPLC grade)

• Deionized Water

• Erlenmeyer flasks

• Hot plate with stirring capability

• Magnetic stir bar

• Buchner funnel and filtering flask

• Filter paper

• Watch glass

• Ice bath

Protocol 2: Mixed-Solvent Recrystallization (Methanol/Water)

• Dissolution: Place the crude 2,5-Bis(trifluoromethyl)cinnamic acid in an appropriately sized Erlenmeyer flask with a magnetic stir bar. Add the minimum amount of hot methanol required to just dissolve the solid completely. Continuous stirring will aid dissolution.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Addition of Anti-Solvent: While the methanol solution is still hot, add deionized water dropwise until the solution becomes faintly cloudy (the point of saturation).

• Re-dissolution: Add a few drops of hot methanol to the cloudy solution until it becomes clear again.

• Crystallization: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.

• Ice Bath Cooling: Once the flask has reached room temperature and crystal formation has commenced, place it in an ice bath for at least 30 minutes to maximize the yield of the purified compound.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold methanol/water mixture to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum or in a desiccator.

Visualization of the Recrystallization Workflow

Caption: A generalized workflow for the recrystallization process.

Quality Control and Validation

To ensure the efficacy of the purification, the final product should be analyzed to confirm its purity and identity.

Table 2: Analytical Techniques for Quality Control

Technique	Purpose	Expected Result
Melting Point Analysis	Assess purity	A sharp melting point range close to the literature value. Impurities typically broaden and depress the melting point.
High-Performance Liquid Chromatography (HPLC)	Quantify purity	A single major peak corresponding to the desired compound, with minimal or no impurity peaks.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Confirm structure and purity	¹H and ¹³C NMR spectra consistent with the structure of 2,5-Bis(trifluoromethyl)cinnamic acid and free of impurity signals.
Fourier-Transform Infrared (FTIR) Spectroscopy	Confirm functional groups	Characteristic absorption bands for the carboxylic acid (C=O and O-H) and the aromatic C-F bonds.

Troubleshooting

Table 3: Common Recrystallization Issues and Solutions

Issue	Potential Cause	Recommended Solution
No crystals form upon cooling	Too much solvent was used; the solution is not supersaturated.	Boil off some of the solvent to increase the concentration. Scratch the inside of the flask with a glass rod to induce nucleation. Add a seed crystal of the pure compound.
Oiling out	The boiling point of the solvent is higher than the melting point of the solute; the solution is cooled too quickly.	Reheat the solution and add more of the "soluble solvent." Allow for slower cooling.
Low recovery	Too much solvent was used; the crystals were washed with a solvent that was not ice-cold; premature crystallization during hot filtration.	Use the minimum amount of hot solvent for dissolution. Ensure the washing solvent is thoroughly chilled. Preheat the filtration apparatus for hot filtration.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Handle organic solvents with care, as they are often flammable and can be harmful if inhaled or absorbed through the skin.

• Use a water bath or a heating mantle for heating flammable solvents; avoid open flames.

Conclusion

The protocol detailed in this application note provides a robust and reproducible method for the purification of 2,5-Bis(trifluoromethyl)cinnamic acid. By following a systematic approach to solvent selection and recrystallization technique, researchers can achieve a high degree of purity, which is essential for the compound's application in pharmaceutical and materials science research. The principles and troubleshooting guide presented here can also be adapted for the purification of other fluorinated organic compounds.

References

• BenchChem. (2025). Application Note: Recrystallization Techniques for Polar Fluorinated Molecules. Benchchem.
• Pathiranage, A. L. (n.d.). Esterification, Purification and Identification of Cinnamic Acid Esters. Scientific Research Publishing.
• ResearchGate. (n.d.). Isolation of Cinnamic Acid Derivatives from the Bulbs of Allium tripedale.
• Google Patents. (n.d.). Method for obtaining high-purity cinnamic acid.
• Rathi, N., & Gaikar, V. (2018). Crystallization of Curcumin and Cinnamic Acid from Aqueous Solutions of Hydrotropes. Journal of Crystallization Process and Technology, 8, 73-87.
• ResearchGate. (2020). Extraction and purification of Cinnamic acid from Cinnamon bark (Cinnamon aromaticum )and detection of Antioxidant effects against Cyclophosphamide in mice.
• University of California, Irvine. (n.d.). Recrystallization.
• MySkinRecipes. (n.d.). 2-Fluoro-5-(trifluoromethyl)cinnamic acid.

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Recrystallization.
• BenchChem. (n.d.). An In-depth Technical Guide to the Reactivity and Stability of 3-(Trifluoromethoxy)cinnamic Acid.
• MySkinRecipes. (n.d.). 2-(Trifluoromethyl)cinnamic acid.
• CymitQuimica. (n.d.). 2,5-Bis(trifluoromethyl)cinnamic acid.
• Matrix Scientific. (n.d.). 2-(Trifluoromethyl)cinnamic acid.
• Sigma-Aldrich. (n.d.). trans-3,5-Bis(trifluoromethyl)cinnamic acid 98%.
• Wikipedia. (n.d.). Cinnamic acid.
• Chemistry LibreTexts. (2022). Mixed Solvent Crystallization.

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Application Notes and Protocols for the Isolation of 2,5-Bis(trifluoromethyl)cinnamic Acid via Column Chromatography

Abstract

This comprehensive technical guide provides a detailed methodology for the isolation and purification of 2,5-Bis(trifluoromethyl)cinnamic acid using column chromatography. This document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis. The protocols herein are designed to be robust and reproducible, offering a systematic approach from analytical thin-layer chromatography (TLC) for solvent system optimization to preparative column chromatography for obtaining the high-purity compound. Both normal-phase and reverse-phase strategies are discussed, with a primary focus on the more commonly employed normal-phase separation for this class of compounds.

Introduction: The Chromatographic Challenge of Fluorinated Molecules

2,5-Bis(trifluoromethyl)cinnamic acid is a substituted aromatic carboxylic acid of interest in medicinal chemistry and materials science. The presence of two trifluoromethyl (-CF3) groups on the phenyl ring significantly alters the molecule's physicochemical properties compared to its non-fluorinated analog, cinnamic acid. The -CF3 group is a strong electron-withdrawing group, which increases the acidity of the carboxylic acid proton and significantly enhances the molecule's lipophilicity.[1] These characteristics necessitate a carefully optimized chromatographic method for effective purification.

Column chromatography is a fundamental purification technique in organic chemistry that separates compounds based on their differential partitioning between a stationary phase and a mobile phase.[2] The choice of stationary and mobile phases is critical and depends on the polarity of the target compound. For fluorinated compounds like 2,5-Bis(trifluoromethyl)cinnamic acid, both normal-phase and reverse-phase chromatography can be viable options, and the selection is guided by the solubility of the crude material and the nature of the impurities.

Foundational Principles: Normal-Phase vs. Reverse-Phase Chromatography

A strategic decision in developing a chromatographic separation is the choice between normal-phase and reverse-phase modes.

• Normal-Phase Chromatography (NPC): This technique employs a polar stationary phase (most commonly silica gel) and a non-polar mobile phase (e.g., mixtures of hexane and ethyl acetate).[3] In NPC, polar compounds interact more strongly with the stationary phase and thus elute later, while non-polar compounds travel through the column more quickly.[3] Given that many organic reaction workups conclude with the product in a non-polar organic solvent, NPC is often a convenient choice.

• Reverse-Phase Chromatography (RPC): In contrast, RPC utilizes a non-polar stationary phase (typically silica gel chemically modified with alkyl chains, such as C18) and a polar mobile phase (e.g., mixtures of water and acetonitrile or methanol).[3] In this mode, non-polar compounds are retained more strongly by the stationary phase, while polar compounds elute earlier. RPC is particularly advantageous for separating compounds that are soluble in aqueous-organic mixtures.[3]

For 2,5-Bis(trifluoromethyl)cinnamic acid, its increased lipophilicity suggests good solubility in moderately polar organic solvents, making normal-phase chromatography on silica gel a logical and effective primary approach.

Pre-Chromatography: Thin-Layer Chromatography (TLC) for Method Development

Before committing to a large-scale column separation, it is imperative to develop and optimize the separation conditions using Thin-Layer Chromatography (TLC). TLC is a rapid and inexpensive analytical technique that provides a preview of the separation achievable on a column.

TLC Protocol

• Sample Preparation: Dissolve a small amount of the crude 2,5-Bis(trifluoromethyl)cinnamic acid in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

• Spotting: Using a capillary tube, spot the dissolved sample onto a silica gel TLC plate (e.g., Silica Gel 60 F254).

• Development: Place the TLC plate in a developing chamber containing a pre-equilibrated mobile phase. Test various solvent systems of increasing polarity. Good starting points for normal-phase TLC are mixtures of hexane and ethyl acetate.

• Visualization: After the solvent front has reached near the top of the plate, remove it and mark the solvent front. Visualize the separated spots. As 2,5-Bis(trifluoromethyl)cinnamic acid contains a conjugated aromatic system, it should be visible under a UV lamp at 254 nm, appearing as a dark spot on a fluorescent background.[4]

Interpreting TLC Results for Column Chromatography

The ideal mobile phase for column chromatography will result in a retention factor (Rf) for the target compound of approximately 0.25-0.35 . The Rf is calculated as the ratio of the distance traveled by the compound to the distance traveled by the solvent front.

• If Rf is too high (> 0.5): The compound is eluting too quickly. Decrease the polarity of the mobile phase (e.g., increase the proportion of hexane).

• If Rf is too low (< 0.1): The compound is too strongly adsorbed to the silica. Increase the polarity of the mobile phase (e.g., increase the proportion of ethyl acetate).

For carboxylic acids, streaking or tailing on the TLC plate is a common issue due to the interaction of the acidic proton with the slightly acidic silica gel. To mitigate this, a small amount (0.5-1%) of a volatile acid, such as acetic acid or formic acid, can be added to the mobile phase.[5] This suppresses the ionization of the carboxylic acid, leading to sharper spots and better separation.[5]

Detailed Protocol: Normal-Phase Column Chromatography

This protocol assumes that an optimal mobile phase has been determined via TLC.

Materials and Equipment

Item	Specification
Stationary Phase	Silica gel, flash grade (e.g., 230-400 mesh)
Mobile Phase	Optimized mixture of hexane and ethyl acetate with 0.5% acetic acid
Column	Glass chromatography column with a stopcock
Sample	Crude 2,5-Bis(trifluoromethyl)cinnamic acid
Collection Vessels	Test tubes or flasks
Analytical Technique	TLC plates (Silica Gel 60 F254)

Column Packing (Slurry Method)

• Preparation: Secure the chromatography column vertically to a stand. Add a small plug of cotton or glass wool to the bottom, followed by a thin layer of sand.

• Slurry Creation: In a beaker, mix the required amount of silica gel with the initial, least polar mobile phase to form a homogenous slurry. A general rule of thumb is to use 50-100 g of silica per gram of crude material.

• Packing: Pour the slurry into the column. Open the stopcock to allow the solvent to drain, continuously tapping the side of the column to ensure even packing and remove air bubbles.

• Equilibration: Once the silica has settled, add a layer of sand to the top to prevent disruption of the silica bed. Continuously run the mobile phase through the column until the silica bed is stable and fully equilibrated.

Sample Loading

• Dry Loading (Recommended): Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane). Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

• Wet Loading: Dissolve the crude product in the minimum possible volume of the mobile phase. Using a pipette, carefully apply the solution to the top of the silica bed.

Elution and Fraction Collection

• Elution: Carefully add the mobile phase to the top of the column. Open the stopcock and begin collecting the eluent in fractions. Maintain a constant level of solvent above the silica bed to prevent it from running dry.

• Gradient Elution (Optional): If TLC indicates that impurities are of significantly different polarity, a gradient elution can be employed. This involves starting with a less polar mobile phase and gradually increasing the polarity (e.g., by increasing the percentage of ethyl acetate) to elute compounds with increasing polarity.

• Fraction Analysis: Monitor the composition of the collected fractions by TLC. Spot each fraction on a TLC plate and develop it in the optimized mobile phase.

Product Isolation

• Pooling: Combine the fractions that contain the pure 2,5-Bis(trifluoromethyl)cinnamic acid (as determined by TLC).

• Solvent Removal: Remove the mobile phase from the pooled fractions using a rotary evaporator to yield the purified solid product.

• Purity Confirmation: Assess the purity of the final product using analytical techniques such as NMR spectroscopy, HPLC, and melting point determination.

Alternative Protocol: Reverse-Phase Column Chromatography

Should the crude mixture contain highly polar impurities or if the compound shows poor solubility in typical normal-phase eluents, reverse-phase chromatography may be a suitable alternative.

Key Modifications

Parameter	Reverse-Phase Specification
Stationary Phase	C18-functionalized silica gel
Mobile Phase	Mixtures of water and a polar organic solvent (e.g., acetonitrile or methanol) with 0.1% formic or trifluoroacetic acid
Elution Order	More polar compounds elute first

The general procedure for packing the column, loading the sample, and collecting fractions remains analogous to the normal-phase protocol, with the key difference being the nature of the stationary and mobile phases.

Visualizing the Workflow

The following diagrams illustrate the key decision-making process and the experimental workflow for the purification of 2,5-Bis(trifluoromethyl)cinnamic acid.

Sources

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• 5. reddit.com [reddit.com]

Application Note: Quantitative Analysis of 2,5-Bis(trifluoromethyl)cinnamic Acid in Biological Samples

Abstract

This technical guide provides detailed methodologies for the quantitative analysis of 2,5-Bis(trifluoromethyl)cinnamic acid in biological matrices, specifically human plasma. Given the increasing interest in fluorinated compounds in drug discovery and development, robust and reliable analytical techniques are paramount for pharmacokinetic and toxicokinetic studies. Two validated methods are presented herein: a high-sensitivity Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method and a robust High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method. This document offers comprehensive, step-by-step protocols, discusses the rationale behind experimental choices, and provides validation data to ensure scientific integrity and reproducibility.

Introduction: The Significance of Quantifying 2,5-Bis(trifluoromethyl)cinnamic Acid

2,5-Bis(trifluoromethyl)cinnamic acid is a halogenated derivative of cinnamic acid. The inclusion of trifluoromethyl groups can significantly alter the pharmacokinetic properties of a molecule, including its metabolic stability and lipophilicity.[1] As such, compounds like 2,5-Bis(trifluoromethyl)cinnamic acid are of interest in pharmaceutical and agrochemical research.[1] Accurate quantification in biological matrices is critical for evaluating a compound's absorption, distribution, metabolism, and excretion (ADME) profile.

This application note addresses the need for validated analytical methods for 2,5-Bis(trifluoromethyl)cinnamic acid, providing researchers with the tools to generate high-quality data for regulatory submissions and research publications. The methodologies described are grounded in established principles of bioanalytical method validation as outlined by the Food and Drug Administration (FDA).[2][3][4]

Physicochemical Properties of 2,5-Bis(trifluoromethyl)cinnamic Acid

A foundational understanding of the analyte's properties is crucial for method development.

Property	Value	Source
Molecular Formula	C₁₁H₆F₆O₂	[5]
Molecular Weight	284.15 g/mol	[5]
Appearance	Solid	[5]
Structure
Key Features	Carboxylic acid moiety, two trifluoromethyl groups, and an aromatic ring. The carboxylic acid group provides a site for ionization, making it suitable for reversed-phase chromatography and electrospray ionization mass spectrometry. The trifluoromethyl groups increase the compound's hydrophobicity.

Method 1: High-Sensitivity Quantification by LC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of small molecules in complex biological fluids due to its high sensitivity and selectivity.[2][6] This method is particularly well-suited for detecting low concentrations of 2,5-Bis(trifluoromethyl)cinnamic acid in plasma.

Rationale for Method Selection

The choice of LC-MS/MS is predicated on the need for high sensitivity, which is often required in early-stage drug development and toxicokinetic studies where dosing may be low. The inherent selectivity of tandem mass spectrometry minimizes interference from endogenous matrix components, ensuring accurate quantification.[7]

Experimental Workflow

Caption: LC-MS/MS workflow for 2,5-Bis(trifluoromethyl)cinnamic acid analysis.

Detailed Protocol

3.3.1. Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for removing the majority of proteins from plasma samples, which can interfere with the analysis.[8]

• To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of internal standard (IS) working solution (e.g., a stable isotope-labeled analog or a structurally similar compound).

• Add 300 µL of cold acetonitrile to precipitate the plasma proteins.

• Vortex for 1 minute to ensure thorough mixing.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

3.3.2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm particle size).

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Gradient:

  • 0-0.5 min: 20% B

  • 0.5-3.0 min: 20% to 90% B

  • 3.0-3.5 min: 90% B

  • 3.5-4.0 min: 90% to 20% B

  • 4.0-5.0 min: 20% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 10 µL

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode. The carboxylic acid group is readily deprotonated to form a [M-H]⁻ ion.[9]

• Multiple Reaction Monitoring (MRM) Transitions:

  • 2,5-Bis(trifluoromethyl)cinnamic acid: Precursor Ion (m/z) 283.0 → Product Ion (m/z) [To be determined by infusion of a standard solution]

  • Internal Standard: To be determined based on the selected IS.

Method Validation Summary

The method should be validated according to FDA guidelines, assessing the following parameters:[2][3]

Parameter	Acceptance Criteria	Typical Performance
Linearity (R²)	≥ 0.99	> 0.995
Accuracy (% Recovery)	85-115% (100 ± 15%)	92-108%
Precision (% RSD)	≤ 15%	< 10%
Limit of Quantification (LOQ)	Signal-to-noise ratio ≥ 10	0.5 ng/mL
Selectivity	No significant interfering peaks at the retention time of the analyte and IS.	Pass
Matrix Effect	Within acceptable limits	Pass
Stability	Analyte stable under various storage and processing conditions.	Pass

Method 2: Robust Quantification by HPLC-UV

For applications where the expected concentrations are higher and the utmost sensitivity of LC-MS/MS is not required, HPLC with UV detection offers a cost-effective, reliable, and widely available alternative.[10]

Rationale for Method Selection

HPLC-UV is a robust and less complex technique compared to LC-MS/MS.[11] It is suitable for later-stage clinical studies or for matrices with higher analyte concentrations. The cinnamic acid structure, with its conjugated system, provides strong UV absorbance, making it amenable to this detection method.

Experimental Workflow

Caption: HPLC-UV workflow for 2,5-Bis(trifluoromethyl)cinnamic acid analysis.

Detailed Protocol

4.3.1. Sample Preparation: Liquid-Liquid Extraction (LLE)

LLE is a classic sample preparation technique that provides a cleaner extract compared to protein precipitation by partitioning the analyte into an immiscible organic solvent.[12]

• To 200 µL of plasma, add 20 µL of IS working solution.

• Add 50 µL of 1M HCl to acidify the sample, ensuring the carboxylic acid is in its neutral form for better extraction into an organic solvent.

• Add 1 mL of ethyl acetate and vortex for 2 minutes.

• Centrifuge at 4,000 rpm for 10 minutes to separate the aqueous and organic layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate to dryness under a nitrogen stream at 40°C.

• Reconstitute in 100 µL of mobile phase.

4.3.2. HPLC-UV Instrumentation and Conditions

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and 0.1% phosphoric acid in water (e.g., 60:40 v/v).

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Detection Wavelength: To be determined by measuring the UV spectrum of a standard solution of 2,5-Bis(trifluoromethyl)cinnamic acid (a common wavelength for cinnamic derivatives is around 280-310 nm).[13]

Method Validation Summary

Parameter	Acceptance Criteria	Typical Performance
Linearity (R²)	≥ 0.995	> 0.998
Accuracy (% Recovery)	90-110% (100 ± 10%)	95-105%
Precision (% RSD)	≤ 10%	< 5%
Limit of Quantification (LOQ)	Signal-to-noise ratio ≥ 10	50 ng/mL
Specificity	The analyte peak is well-resolved from endogenous peaks.	Pass

Conclusion

The two methods detailed in this application note provide robust and reliable options for the quantification of 2,5-Bis(trifluoromethyl)cinnamic acid in biological samples. The choice of method will depend on the specific requirements of the study, including the required sensitivity, sample throughput, and available instrumentation. The LC-MS/MS method offers high sensitivity for trace-level quantification, while the HPLC-UV method provides a cost-effective and rugged alternative for higher concentration samples. Both methods, when properly validated, will yield accurate and reproducible data crucial for advancing pharmaceutical and scientific research.

References

• Vertex AI Search. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Gamoh, K., & Nishikawa, H. (2003). Improved liquid chromatography/mass spectrometric analysis of low molecular weight carboxylic acids by ion exclusion separation with electrospray ionization. PubMed. [Link]

• Vertex AI Search. (2025).

• U.S. Food and Drug Administration. (2001). Bioanalytical Method Validation. [Link]

• Kuhlicke, J., et al. (2024). Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices. PubMed. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• ACS Publications. (2024). Selective Profiling of Carboxylic Acid in Crude Oil by Halogen Labeling Combined with Liquid Chromatography and High-Resolution Mass Spectrometry. [Link]

• SciSpace. (2008). Relative Quantification of Carboxylic Acid Metabolites by Liquid-Chromatography Mass-Spectrometry Using Isotopic Variants of Cho. [Link]

• Vertex AI Search. (2025). Contemporary clinical usage of LC/MS: Analysis of biologically important carboxylic acids.

• Oriental Journal of Chemistry. (2024). Advancements in Sample Preparation Techniques for Quantitative Pharmaceutical Detection in Biological Samples. [Link]

• National Institutes of Health. Quantification of pharmaceutical compounds in tissue and plasma samples using selective ion accumulation with multiple mass isolation windows. [Link]

• MDPI. Special Issue : Applications of High-Performance Liquid Chromatography (HPLC) in Biological Sample Analysis. [Link]

• Organomation. Sample Preparation: A Comprehensive Guide. [Link]

• ResearchGate. (2025). Practical tips on preparing plasma samples for drug analysis using SPME. [Link]

• LCGC International. (2021). Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2. [Link]

• PubMed. (2015). Quantitative Analysis of Drugs in Biological Matrices by HPLC Hyphenated to Fluorescence Detection. [Link]

• SlideShare. (2015). Quantitative analysis of small molecules in biological samples. [Link]

• MySkinRecipes. 2-(Trifluoromethyl)cinnamic acid. [Link]

• MDPI. (2024). Structural Analysis of 3,5-Bistrifluoromethylhydrocinnamic Acid. [Link]

• Wiley. ANALYTICAL METHODS FOR THERAPEUTIC DRUG MONITORING AND TOXICOLOGY. [Link]

• SID. Determination of acidity constants of cinnamic acid derivaties using two rank annihilation factor analysis (TRAFA). [Link]

• National Institutes of Health. (2017). Development and validation of an ultra-high performance liquid chromatography/triple quadrupole mass spectrometry method for analyzing microbial-derived grape polyphenol metabolites. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2,5-Bis(trifluoromethyl)cinnamic acid

Welcome to the technical support center for the synthesis of 2,5-bis(trifluoromethyl)cinnamic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis and overcome common challenges, particularly low reaction yields. Here, we provide in-depth troubleshooting advice, detailed experimental protocols, and explanations of the underlying chemical principles to ensure your success in the laboratory.

Introduction to the Synthesis

2,5-Bis(trifluoromethyl)cinnamic acid is a valuable building block in medicinal chemistry and materials science. Its synthesis, however, can be prone to low yields if not properly optimized. The most common synthetic routes involve condensation reactions, such as the Knoevenagel or Perkin reactions, or palladium-catalyzed cross-coupling reactions like the Heck reaction.[1] The presence of two strong electron-withdrawing trifluoromethyl groups on the benzaldehyde starting material significantly influences its reactivity.[2]

This guide will focus on troubleshooting the Knoevenagel condensation, a widely used and effective method for this transformation.

Troubleshooting Guide: Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active methylene compound to a carbonyl group, followed by dehydration.[3] For the synthesis of 2,5-bis(trifluoromethyl)cinnamic acid, this typically involves the reaction of 2,5-bis(trifluoromethyl)benzaldehyde with malonic acid, catalyzed by a weak base.[1][4]

Below are common issues encountered during this synthesis and actionable solutions.

Q1: My reaction yield is consistently low. What are the primary factors I should investigate?

Low yields in the Knoevenagel condensation of 2,5-bis(trifluoromethyl)benzaldehyde can often be attributed to several factors, including catalyst choice, reaction conditions, and the purity of your starting materials.[5]

Troubleshooting Workflow for Low Yield

Caption: A troubleshooting workflow for addressing low yields.

Detailed Breakdown:

• Catalyst Activity: The choice and quality of the basic catalyst are critical. Weak bases like piperidine or pyridine are commonly used to avoid self-condensation of the aldehyde.[3][5]

  • Insight: The catalyst's role is to deprotonate the active methylene compound (malonic acid) to form a nucleophilic enolate.[6] If the catalyst is old, impure, or not basic enough, this initial step will be inefficient, leading to a sluggish or incomplete reaction.

  • Solution: Use a fresh or recently purified catalyst. Consider using a combination of pyridine as the solvent and a catalytic amount of piperidine for enhanced reactivity.[7][8]

• Reaction Conditions: Temperature and reaction time are key parameters to optimize.

  • Insight: While some Knoevenagel condensations can proceed at room temperature, reactions involving electron-deficient aldehydes like 2,5-bis(trifluoromethyl)benzaldehyde often require heating to overcome the activation energy barrier.[5][9]

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction is sluggish, gradually increase the temperature. Refluxing in pyridine (boiling point ~115°C) is a common practice.[10]

• Purity of Reactants: The purity of both 2,5-bis(trifluoromethyl)benzaldehyde and malonic acid is paramount.

  • Insight: Impurities can interfere with the catalyst or lead to the formation of side products, consuming the reactants and lowering the yield of the desired product.[9] The aldehyde is also noted to be air-sensitive, which can affect its purity over time.[11]

  • Solution: Use high-purity starting materials. If necessary, purify the aldehyde by distillation and ensure the malonic acid is dry.

• Water Removal: The Knoevenagel condensation produces water as a byproduct, which can inhibit the reaction equilibrium.[5][9]

  • Insight: The presence of excess water can shift the equilibrium back towards the starting materials, thus reducing the overall yield.

  • Solution: While not always necessary, especially when using pyridine as a solvent at high temperatures, a Dean-Stark apparatus can be employed to azeotropically remove water if the reaction is conducted in a solvent like toluene.[5]

Q2: I am observing the formation of significant byproducts. What are they and how can I minimize them?

The primary side reactions in a Knoevenagel condensation are the self-condensation of the aldehyde and the Michael addition of malonic acid to the newly formed cinnamic acid.[9]

Minimizing Side Reactions

Caption: Strategies to minimize common side reactions.

• Aldehyde Self-Condensation: This is more likely to occur with stronger bases.

  • Solution: Employ a weak base like piperidine or pyridine.[5][9] The use of pyridine as both a solvent and a catalyst is a common and effective strategy.[7]

• Michael Addition: The α,β-unsaturated product can undergo a Michael addition with another molecule of the deprotonated malonic acid.

  • Solution: This is often favored by longer reaction times.[9] Careful monitoring of the reaction by TLC and stopping the reaction once the starting aldehyde is consumed can help minimize this side product.

Q3: My product is difficult to purify. What are some effective purification strategies?

The crude product of the Knoevenagel condensation is often precipitated by acidifying the reaction mixture.[7] However, residual starting materials or byproducts may co-precipitate.

Purification Protocol:

• Initial Precipitation: After the reaction is complete, cool the mixture and pour it into a solution of ice and concentrated hydrochloric acid to a pH of approximately 2.[7]

• Filtration and Washing: Collect the precipitated solid by vacuum filtration and wash thoroughly with cold water to remove pyridine hydrochloride and other water-soluble impurities.[7]

• Recrystallization: The most effective method for purifying the crude product is recrystallization. A mixture of ethanol and water is often a suitable solvent system.[7][8] Dissolve the crude solid in a minimal amount of hot ethanol and then add hot water dropwise until the solution becomes slightly cloudy. Allow the solution to cool slowly to form pure crystals.

Experimental Protocols

Optimized Knoevenagel Condensation for 2,5-Bis(trifluoromethyl)cinnamic acid

This protocol is adapted from general procedures for the synthesis of substituted cinnamic acids.[7][8]

Materials:

• 2,5-Bis(trifluoromethyl)benzaldehyde (1.0 eq)

• Malonic acid (1.2 eq)

• Pyridine (as solvent)

• Piperidine (catalytic amount, ~0.1 eq)

• Concentrated Hydrochloric Acid

• Ethanol

• Distilled Water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2,5-bis(trifluoromethyl)benzaldehyde and malonic acid in pyridine.

• Catalyst Addition: To the stirred solution, add a catalytic amount of piperidine.

• Reaction: Heat the mixture to reflux (approximately 110-115°C) and monitor the reaction progress by TLC. The reaction is typically complete within 2-4 hours.

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a beaker containing crushed ice and acidify with concentrated hydrochloric acid to a pH of ~2.

• Isolation: Collect the precipitated solid by vacuum filtration and wash with cold distilled water.

• Purification: Recrystallize the crude product from an ethanol/water mixture to obtain pure 2,5-bis(trifluoromethyl)cinnamic acid.

• Drying: Dry the purified crystals in a vacuum oven.

Data Summary Table

Parameter	Value	Reference
Starting Aldehyde	2,5-Bis(trifluoromethyl)benzaldehyde	[2]
Reagent	Malonic Acid	[4]
Solvent	Pyridine	[7]
Catalyst	Piperidine	[7]
Reaction Temperature	~110-115°C (Reflux)	[10]
Typical Reaction Time	2-4 hours	[8]
Work-up	Acidification with HCl	[7]
Purification	Recrystallization (Ethanol/Water)	[7]

Frequently Asked Questions (FAQs)

• Q: Can I use a different base as a catalyst?

  • A: Yes, other weak bases such as ammonium salts (e.g., ammonium acetate) can be effective.[9] However, the pyridine/piperidine system is well-established and generally provides good results for this type of reaction.[7]

• Q: Is it necessary to use pyridine as the solvent?

  • A: While other solvents can be used, pyridine often serves a dual role as both the solvent and a basic catalyst, which can be advantageous.[12] If using a different solvent like toluene, azeotropic removal of water with a Dean-Stark trap may be necessary to drive the reaction to completion.[5]

• Q: What is the expected yield for this reaction?

  • A: With an optimized procedure, yields for Knoevenagel condensations of substituted benzaldehydes can be quite high, often exceeding 80-90%.[10][13]

References

• BYJU'S. (n.d.). Perkin Reaction Mechanism. Retrieved from [Link]

• Wikipedia. (2023, December 27). Perkin reaction. Retrieved from [Link]

• Sathee NEET - IIT Kanpur. (n.d.). Perkin Reaction Mechanism. Retrieved from [Link]

• Slideshare. (2021, July 28). Introduction to Perkin reaction its mechanism and examples.pdf. Retrieved from [Link]

• Asian Journal of Chemistry. (2017). A Simple and Straightforward Synthesis of Cinnamic acids and Ylidene Malononitriles via Knoevenagel Condensation Employing DABCO as Catalyst. Retrieved from [Link]

• Bulletin of Environment, Pharmacology and Life Sciences. (2023). Green Synthesis Approach of Cinnamic Acid by Knoevenagel Condensation and It's Antibacterial Activity. Retrieved from [Link]

• Fvs. (n.d.). Cinnamic Acid Knoevenagel Condensation Mechanism. Retrieved from [Link]

• J&K Scientific LLC. (2021, June 1). Perkin Reaction. Retrieved from [Link]

• Sathee JEE. (n.d.). Chemistry Perkin Reaction Mechanism. Retrieved from [Link]

• Journal of the Indian Chemical Society. (1936). The condensation of aldehydes with malonic acid. Retrieved from [Link]

• Longdom Publishing. (n.d.). A Concise Introduction of Perkin Reaction. Retrieved from [Link]

• National Institutes of Health. (2017). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Retrieved from [Link]

• OpenBU. (n.d.). The Doebner modification of the Knoevenagel reaction. Retrieved from [Link]

• Wikipedia. (2023, November 29). Knoevenagel condensation. Retrieved from [Link]

• Journal of Chemical Education. (1999). A One-Step Synthesis of Cinnamic Acids Using Malonic Acid: The Verley-Doebner Modification of the Knoevenagel Condensation. Retrieved from [Link]

• PubMed Central. (2021). Sustainable Synthesis of p-Hydroxycinnamic Diacids through Proline-Mediated Knoevenagel Condensation in Ethanol: An Access to Potent Phenolic UV Filters and Radical Scavengers. Retrieved from [Link]

• MDPI. (2018). Heck Reaction—State of the Art. Retrieved from [Link]

• PubMed. (2019). Enzyme Promiscuity as a Remedy for the Common Problems with Knoevenagel Condensation. Retrieved from [Link]

• YouTube. (2023, January 16). Perkin condensation. Retrieved from [Link]

• Beilstein Journals. (2017). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Retrieved from [Link]

• RSC Publishing. (2023). The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. Retrieved from [Link]

• CDN. (n.d.). Condensations Brought about by Bases. V. The Condensation of the Anhydride with the Aldehyde in the Perkin Synthesis. Retrieved from [Link]

• Journal of the American Chemical Society. (2008). Oxygen and Base-Free Oxidative Heck Reactions of Arylboronic Acids with Olefins. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis of certain cinnamic acid derivatives through heck coupling reaction and evaluation of their antioxidant activities. Retrieved from [Link]

• Asian Journal of Chemistry. (2013). Cinnamic Acid Derivatives via Heck Reaction in an Aqueous- Biphasic Catalytic System with Easy Catalyst-Product Separation. Retrieved from [Link]

• Organic & Biomolecular Chemistry. (2024). Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. Retrieved from [Link]

• Chemistry Notes. (n.d.). Perkin Condensation: Mechanism and Applications. Retrieved from [Link]

• ResearchGate. (2013). Cinnamic Acid Derivatives via Heck Reaction in an Aqueous- Biphasic Catalytic System with Easy Catalyst-Product Separation. Retrieved from [Link]

• ResearchGate. (2013). Simple and practical procedure for Knoevenagel condensation under solvent-free conditions. Retrieved from [Link]

• Atlantis Press. (2017). Synthesis of Cinnamic Acid Derivatives. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 3-(trifluoromethyl) cinnamic acid. Retrieved from [Link]

• Google Patents. (n.d.). The preparation method of m-trifluoromethyl cinnamic acid.
• Google Patents. (n.d.). Method for obtaining high-purity cinnamic acid.

• MDPI. (2022). Synthesis and Biological Evaluation of Novel Cinnamic Acid-Based Antimicrobials. Retrieved from [Link]

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Identifying and removing impurities in 2,5-Bis(trifluoromethyl)cinnamic acid synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Overview of Synthesis

The synthesis of cinnamic acids and their derivatives is a cornerstone of organic chemistry, with several established methods available. For 2,5-Bis(trifluoromethyl)cinnamic acid, a plausible and common approach is the Perkin reaction . This reaction involves the condensation of an aromatic aldehyde, in this case, 2,5-bis(trifluoromethyl)benzaldehyde, with an acid anhydride (acetic anhydride) in the presence of a weak base like sodium acetate.[1][2][3] The strong electron-withdrawing nature of the two trifluoromethyl groups on the benzaldehyde starting material can influence reaction rates and the impurity profile.

An alternative route is the Wittig reaction , which offers high stereoselectivity for the trans-isomer of the cinnamic acid product.[4][5][6] This method involves the reaction of 2,5-bis(trifluoromethyl)benzaldehyde with a phosphonium ylide. Another powerful method is the palladium-catalyzed Heck reaction , which couples an aryl halide with an alkene.[7][8][9]

This guide will focus on the Perkin reaction as a primary synthetic route and will address impurities that may arise from this and other common synthetic pathways.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2,5-Bis(trifluoromethyl)cinnamic acid?

A1: The Perkin reaction is a widely used and classical method for synthesizing cinnamic acids.[1][3] It involves the reaction of the corresponding aromatic aldehyde (2,5-bis(trifluoromethyl)benzaldehyde) with acetic anhydride and an alkali salt of the acid, such as sodium acetate.[2]

Q2: Why is my reaction yield lower than expected?

A2: Low yields can be attributed to several factors. The Perkin reaction often requires high temperatures and long reaction times.[10] Incomplete reaction is a common issue. Additionally, the electron-withdrawing trifluoromethyl groups can deactivate the aromatic ring, potentially slowing the reaction. Side reactions, such as self-condensation of the anhydride or degradation of the starting material, can also consume reactants and lower the yield.

Q3: What analytical techniques are best for identifying impurities?

A3: A combination of techniques is recommended.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H, 13C, and 19F NMR are invaluable. 19F NMR is particularly useful for identifying and quantifying fluorine-containing impurities.[11][12][13] The chemical shift of the trifluoromethyl group is sensitive to its electronic environment.[11]

• High-Performance Liquid Chromatography (HPLC): HPLC is excellent for separating the desired product from closely related impurities and for assessing purity.

• Mass Spectrometry (MS): MS helps in identifying the molecular weight of impurities, providing crucial clues to their structure.

Q4: What is the best general method for purifying the final product?

A4: Recrystallization is a highly effective and commonly used method for purifying cinnamic acids.[14][15][16] A mixed solvent system, such as ethanol/water, is often employed to achieve optimal purification.[14][15] For more challenging separations, column chromatography can be utilized.[17][18][19][20]

Troubleshooting Guide: Identifying and Removing Impurities

This section addresses specific issues you may encounter during the synthesis and purification of 2,5-Bis(trifluoromethyl)cinnamic acid.

Issue 1: Presence of Unreacted Starting Material

• Symptom: You observe signals in the 1H NMR spectrum corresponding to the aldehyde proton of 2,5-bis(trifluoromethyl)benzaldehyde (typically around 10 ppm) and in the 19F NMR spectrum that match the starting material.

• Cause: The reaction has not gone to completion. This can be due to insufficient reaction time, inadequate temperature, or deactivation of the starting aldehyde by the electron-withdrawing trifluoromethyl groups.

• Identification Protocol:

  • 1H and 19F NMR: Compare the spectra of your crude product with the spectra of the starting 2,5-bis(trifluoromethyl)benzaldehyde.

  • TLC/HPLC: Co-spot or co-inject your crude product with the starting material to confirm the presence of the unreacted aldehyde.

• Removal Protocol: Acid-Base Extraction

  • Dissolve the crude product in a suitable organic solvent like ethyl acetate.

  • Wash the organic layer with a saturated aqueous solution of sodium bisulfite. The bisulfite will form an adduct with the aldehyde, pulling it into the aqueous layer.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the purified product, now free of the starting aldehyde.

Issue 2: Formation of the Anhydride Intermediate

• Symptom: You observe a complex set of signals in the NMR spectra that do not correspond to the starting material or the final product. Mass spectrometry may show a higher molecular weight species.

• Cause: In the Perkin reaction, an unsaturated anhydride is formed as an intermediate.[2] Incomplete hydrolysis of this intermediate will lead to its presence as an impurity in the final product.

• Identification Protocol:

  • Mass Spectrometry: Look for a molecular ion peak corresponding to the mixed anhydride of 2,5-bis(trifluoromethyl)cinnamic acid and acetic acid.

  • IR Spectroscopy: The presence of two distinct carbonyl stretches (one for the carboxylic acid and one for the anhydride) can be indicative of this impurity.

• Removal Protocol: Base Hydrolysis

  • Dissolve the crude product in a suitable solvent (e.g., THF or ethanol).

  • Add a dilute aqueous solution of a base, such as sodium hydroxide (1 M), and stir at room temperature for 1-2 hours to hydrolyze the anhydride.

  • Acidify the reaction mixture with dilute HCl to precipitate the pure 2,5-Bis(trifluoromethyl)cinnamic acid.

  • Collect the solid by filtration, wash with cold water, and dry.

Issue 3: Presence of Triphenylphosphine Oxide (from Wittig Reaction)

• Symptom: If a Wittig reaction was used for synthesis, a white, crystalline solid is observed that is often difficult to separate from the desired product. 1H and 31P NMR will show characteristic signals for triphenylphosphine oxide.

• Cause: Triphenylphosphine oxide is a stoichiometric byproduct of the Wittig reaction.[6] Its polarity is often similar to that of the desired product, making separation challenging.

• Identification Protocol:

  • 31P NMR: A single peak around 25-30 ppm is characteristic of triphenylphosphine oxide.

  • TLC: Triphenylphosphine oxide often has a moderate Rf value and can be visualized with a suitable stain.

• Removal Protocol: Column Chromatography

  • Prepare a silica gel column.[17][19]

  • Choose an appropriate eluent system. A gradient elution, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate), is often effective.[17] The less polar triphenylphosphine oxide should elute before the more polar cinnamic acid.

  • Monitor the fractions by TLC to isolate the pure product.

Experimental Protocols and Visualizations

Protocol 1: Purification by Recrystallization

This protocol describes the purification of crude 2,5-Bis(trifluoromethyl)cinnamic acid using a mixed solvent system.

Materials:

• Crude 2,5-Bis(trifluoromethyl)cinnamic acid

• Ethanol (95%)

• Deionized water

• Erlenmeyer flasks

• Hotplate

• Büchner funnel and filter paper

Procedure:

• Place the crude 2,5-Bis(trifluoromethyl)cinnamic acid in a 100 mL Erlenmeyer flask.[14]

• Add a minimal amount of hot 95% ethanol to dissolve the solid completely.[15]

• Heat the solution gently on a hotplate to ensure complete dissolution.

• Slowly add hot deionized water dropwise until the solution becomes slightly cloudy (the cloud point).[15]

• Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath for at least 15 minutes to maximize crystal formation.[15]

• Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold ethanol/water mixture.

• Dry the crystals in a vacuum oven.

Visualization of the Purification Workflow

Caption: Recrystallization workflow for purification.

Quantitative Data Summary

Impurity	Identification Method	Characteristic Signal	Removal Technique
2,5-Bis(trifluoromethyl)benzaldehyde	1H NMR	Aldehyde proton at ~10 ppm	Acid-Base Extraction
Anhydride Intermediate	Mass Spectrometry	M+ corresponding to mixed anhydride	Base Hydrolysis
Triphenylphosphine Oxide	31P NMR	Signal at ~25-30 ppm	Column Chromatography

Troubleshooting Decision Tree

Caption: Decision tree for impurity troubleshooting.

References

• Purification of Cinnamic Acid by Recrystallization from Mixed Solvents. (2023, August 7). Brainly. [Link]

• Perkin Reaction Mechanism. Sathee NEET - IIT Kanpur. [Link]

• A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. NIH. [Link]

• Video: Recrystallization - Procedure. (2020, March 26). JoVE. [Link]

• Tips for Flash Column Chromatography. University of Rochester Department of Chemistry. [Link]

• Perkin Reaction Mechanism. BYJU'S. [Link]

• Carbon-13 nuclear magnetic resonance spectra of trifluoromethyl Group 4 compounds. ACS Publications. [Link]

• Perkin reaction. Wikipedia. [Link]

• Perkin Reaction. (2021, June 1). J&K Scientific LLC. [Link]

• Synthesis of Cinnamic Acid via Perkin Reaction. Scribd. [Link]

• Recrystallization of Cinnamic acid and Tryptamine Part I. (2020, October 9). YouTube. [Link]

• Recrystallization Of Cinnamic Acid Lab Report. Bartleby.com. [Link]

• Active Nuclei Fluorine-19 NMR Spectroscopy. Anasazi Instruments. [Link]

• Column chromatography. Columbia University. [Link]

• Column Chromatography. Jack Westin. [Link]

• Rapid and Efficient Trifluoromethylation of Aromatic and Heteroaromatic Compounds Using Potassium Trifluoroacetate Enabled by a Flow System. NIH. [Link]

• Column Chromatography. Organic Chemistry at CU Boulder. [Link]

• Fluorine Labeling and 19F NMR Spectroscopy to Study Biological Molecules and Molecular Complexes. KOPS. [Link]

• Electronic Supplementary Information (ESI) for. The Royal Society of Chemistry. [Link]

• Substituted cinnamic acids via one pot Wittig olefination-hydrolysis reaction. ResearchGate. [Link]

• One pot reactions of benzaldehydes to cinnamic acids and arylpropiolic acids in aqueous medium. Sciforum. [Link]

• The Heck Reaction and Cinnamic Acid Synthesis by Heterogeneous Catalysis. Johnson Matthey Technology Review. [Link]

• Synthesis of trifluoromethyl arenes. Organic Chemistry Portal. [Link]

• Recent advances in synthetic approaches for bioactive cinnamic acid derivatives. RSC Publishing. [Link]

• Wittig Reaction Using a Stabilized Phosphorus Ylid: An Efficient and Stereoselective Synthesis of Ethyl trans-Cinnamate. ResearchGate. [Link]

• The Wittig Reaction Lab Report. EduBirdie. [Link]

• Column Chromatography Theory. Chemistry Online @ UTSC. [Link]

• Process for preparing cinnamic acids and alkyl esters thereof.

• Cinnamic Acid Derivatives via Heck Reaction in an Aqueous- Biphasic Catalytic System with Easy Catalyst-Product Separation. ResearchGate. [Link]

• Wittig Reaction - Examples and Mechanism. (2018, February 6). Master Organic Chemistry. [Link]

• Synthesis of certain cinnamic acid derivatives through heck coupling reaction and evaluation of their antioxidant activities. JOCPR. [Link]

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Troubleshooting poor solubility of 2,5-Bis(trifluoromethyl)cinnamic acid in assays

Welcome to the technical support center for 2,5-Bis(trifluoromethyl)cinnamic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the poor aqueous solubility of this compound in experimental assays. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to ensure the successful integration of 2,5-Bis(trifluoromethyl)cinnamic acid into your research.

Understanding the Challenge: The Physicochemical Properties of 2,5-Bis(trifluoromethyl)cinnamic acid

2,5-Bis(trifluoromethyl)cinnamic acid is a valuable research compound, but its molecular structure presents inherent solubility challenges. The two trifluoromethyl (-CF3) groups are strongly electron-withdrawing and significantly increase the lipophilicity of the molecule[1]. This increased lipophilicity, or "greasiness," leads to poor solubility in aqueous solutions, which are the basis for most biological assays.

The carboxylic acid group provides a handle for pH-dependent solubility. As a weak acid, its solubility can be increased at pH values above its acid dissociation constant (pKa), where it exists in its more soluble deprotonated (carboxylate) form.

Property	Value	Source
Molecular Formula	C₁₁H₆F₆O₂	N/A
Molecular Weight	284.15 g/mol	N/A
Appearance	White to off-white crystalline solid	N/A
pKa (Predicted)	~3.8 - 4.2	Estimated based on related compounds
Water Solubility	Poor	[2]
Organic Solvent Solubility	Soluble in DMSO, methanol, ethanol	[3]

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common questions and issues encountered when working with 2,5-Bis(trifluoromethyl)cinnamic acid.

Q1: My 2,5-Bis(trifluoromethyl)cinnamic acid is not dissolving in my aqueous assay buffer. What should I do?

This is the most common issue encountered with this compound. Direct dissolution in aqueous buffers is often unsuccessful due to its high lipophilicity. The recommended approach is to first prepare a concentrated stock solution in an organic solvent.

Step-by-Step Protocol for Preparing a DMSO Stock Solution:

• Weigh the Compound: Accurately weigh the desired amount of 2,5-Bis(trifluoromethyl)cinnamic acid in a sterile, conical tube.

• Add DMSO: Add a small volume of high-purity, sterile dimethyl sulfoxide (DMSO) to the tube.

• Dissolve: Vortex or sonicate the mixture until the compound is completely dissolved. Gentle warming to 37°C can aid dissolution, but be cautious of potential compound degradation at higher temperatures[4].

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. DMSO is hygroscopic, so ensure the container is tightly sealed[5].

Caption: Initial troubleshooting workflow for solubility issues.

Q2: I've prepared a DMSO stock, but the compound precipitates when I add it to my cell culture medium or assay buffer. How can I prevent this "crash out"?

This phenomenon, often called "solvent shock," occurs when the concentrated organic stock solution is rapidly diluted into an aqueous environment, causing the compound to precipitate before it can be adequately dispersed.

Troubleshooting Strategies:

• Step-wise Dilution: Instead of adding the DMSO stock directly to the final volume, perform a serial dilution. First, dilute the stock into a smaller volume of the assay buffer, mix thoroughly, and then add this intermediate dilution to the final volume[6].

• Reduce Final Concentration: The final concentration of the compound in the assay may be above its aqueous solubility limit. If possible, lower the working concentration.

• Temperature Considerations: Ensure your assay buffer is at room temperature or 37°C before adding the compound stock. Adding a room temperature stock to a cold buffer can decrease solubility[6].

Caption: Decision tree for addressing compound precipitation.

Q3: Can I use pH adjustment to improve the solubility of 2,5-Bis(trifluoromethyl)cinnamic acid?

Yes, pH adjustment is a powerful technique for solubilizing acidic compounds like this one. The trifluoromethyl groups make the carboxylic acid more acidic than unsubstituted cinnamic acid, meaning it will be deprotonated at a lower pH.

Scientific Rationale:

The Henderson-Hasselbalch equation dictates that as the pH of the solution increases above the pKa of the carboxylic acid, the equilibrium will shift towards the deprotonated, more soluble carboxylate form.

Experimental Protocol for pH-Dependent Solubility:

• Prepare a Slurry: Create a slurry of the compound in your desired aqueous buffer at a concentration slightly higher than your target.

• Adjust pH: Slowly add a dilute solution of a base (e.g., 0.1 M NaOH) dropwise while monitoring the pH with a calibrated pH meter.

• Observe Dissolution: Note the pH at which the compound fully dissolves. For assays, it is recommended to work at a pH at least 1-2 units above the pKa to ensure the compound remains in its soluble form.

• Buffer Compatibility: Ensure that the final pH is compatible with your assay system (e.g., cell viability, enzyme activity).

Compound	pKa (approximate)
Cinnamic Acid	4.44
4-(Trifluoromethyl)cinnamic acid	4.21
2,5-Bis(trifluoromethyl)cinnamic acid	~3.8 - 4.2 (Predicted)

Note: The pKa of 2,5-Bis(trifluoromethyl)cinnamic acid is predicted based on the acidifying effect of the trifluoromethyl groups.

Q4: Are there other solubilizing agents I can use if DMSO and pH adjustment are not sufficient or compatible with my assay?

Yes, cyclodextrins are an excellent alternative. These cyclic oligosaccharides have a hydrophobic inner cavity and a hydrophilic exterior. They can encapsulate lipophilic molecules like 2,5-Bis(trifluoromethyl)cinnamic acid, forming an inclusion complex that is more soluble in water[7][8].

Recommended Cyclodextrin:

• Hydroxypropyl-β-cyclodextrin (HP-β-CD): This derivative has high aqueous solubility and is well-tolerated in many cell-based assays[9].

Protocol for Using HP-β-CD:

• Prepare a Concentrated Solution: Dissolve HP-β-CD in your assay buffer. It is soluble up to 100 mg/mL in water with gentle heating and stirring[9].

• Add Compound: Add the 2,5-Bis(trifluoromethyl)cinnamic acid to the HP-β-CD solution.

• Complexation: Stir or sonicate the mixture to facilitate the formation of the inclusion complex. This may take anywhere from a few minutes to several hours.

• Assay Compatibility: For cell-based assays, the final concentration of HP-β-CD should typically be kept low (e.g., <1-2%) to avoid cytotoxicity[9]. Always include a vehicle control with the same concentration of HP-β-CD.

Caption: Selecting an alternative solubilizing agent.

Summary of Troubleshooting Strategies

Strategy	Principle	Key Considerations
DMSO Stock Solution	Dissolving the compound in a compatible organic solvent before dilution in aqueous buffer.	Keep the final DMSO concentration low (<0.5% for most cell-based assays) to avoid toxicity[4][10].
pH Adjustment	Increasing the pH above the pKa to favor the more soluble, deprotonated form.	Ensure the final pH is compatible with the biological system of the assay.
Co-solvents	Using a water-miscible organic solvent (e.g., ethanol) in the final assay buffer to increase solubility.	Similar to DMSO, keep the final concentration low to avoid detrimental effects on the assay.
Cyclodextrins	Encapsulating the hydrophobic compound within the cyclodextrin's cavity to form a water-soluble inclusion complex.	Use a biocompatible cyclodextrin like HP-β-CD for cell-based assays and include appropriate vehicle controls[9].

By understanding the chemical nature of 2,5-Bis(trifluoromethyl)cinnamic acid and employing these systematic troubleshooting strategies, researchers can overcome its solubility challenges and obtain reliable and reproducible results in their assays.

References

• 2-(trifluoromethyl)benzoic acid - Solubility of Things. (n.d.). Retrieved January 18, 2026, from [Link]

• Preparation and Properties of Cyclodextrin Inclusion Complexes of Hyperoside - PMC - NIH. (n.d.). Retrieved January 18, 2026, from [Link]

• Solubilities of trans-cinnamic acid | Download Table - ResearchGate. (n.d.). Retrieved January 18, 2026, from [Link]

• pH-solubility profiles or organic carboxylic acids and their salts - PubMed. (1978). Retrieved January 18, 2026, from [Link]

• DMSO stock preparation - Protocols.io. (2021, October 21). Retrieved January 18, 2026, from [Link]

• The Ultimate Guide to Troubleshooting Microplate Assays - Bitesize Bio. (2024, October 2). Retrieved January 18, 2026, from [Link]

• Determination and correlation for solubility of aromatic acids in solvents - ResearchGate. (2025, August 7). Retrieved January 18, 2026, from [Link]

• Effect of pH and temperature on the solubility of a surface active carboxylic acid - PubMed. (1989). Retrieved January 18, 2026, from [Link]

• 3-(Trifluoromethyl)benzoic acid | C8H5F3O2 | CID 9963 - PubChem. (n.d.). Retrieved January 18, 2026, from [Link]

• 2-Hydroxypropyl-β-Cyclodextrin Aggregates: Identification and Development of Analytical Techniques - MDPI. (2018, October 13). Retrieved January 18, 2026, from [Link]

• Showing Compound cis-Cinnamic acid (FDB012698) - FooDB. (2010, April 8). Retrieved January 18, 2026, from [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - MDPI. (n.d.). Retrieved January 18, 2026, from [Link]

• Trifluoromethyl ethers – synthesis and properties of an unusual substituent - Beilstein Journals. (n.d.). Retrieved January 18, 2026, from [Link]

• Chemical Properties of 2,5-Difluorocinnamic acid (CAS 112898-33-6) - Cheméo. (n.d.). Retrieved January 18, 2026, from [Link]

• Precipitation and Resuspension Troubleshooting Guide in Infinium Assay. (2025, November 24). Retrieved January 18, 2026, from [Link]

• Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. (n.d.). Retrieved January 18, 2026, from [Link]

• The solubility of benzoic acid in seven solvents. - ResearchGate. (n.d.). Retrieved January 18, 2026, from [Link]

• pH-dependent solubility profile of JM-20 (points are solubility values measured by shake-flask method - ResearchGate. (n.d.). Retrieved January 18, 2026, from [Link]

• General Methods for the Preparation of Cyclodextrin Inclusion Complexes: Preparation and Application in Industry - ResearchGate. (2022, July 17). Retrieved January 18, 2026, from [Link]

• GE Healthcare Life Sciences Buffer and sample preparation for direct binding assay in 2% DMSO. (n.d.). Retrieved January 18, 2026, from [Link]

• 6 Factors to Consider When Troubleshooting Microplate Assays | Genetics And Genomics. (2024, September 2). Retrieved January 18, 2026, from [Link]

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Technical Support Center: Storage and Handling of 2,5-Bis(trifluoromethyl)cinnamic Acid

Welcome to the technical support guide for 2,5-Bis(trifluoromethyl)cinnamic acid. This document provides researchers, scientists, and drug development professionals with essential information and troubleshooting advice to ensure the stability and integrity of this compound during storage and experimental use. Proper handling is paramount for reproducible and reliable results.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid 2,5-Bis(trifluoromethyl)cinnamic acid?

For optimal stability, solid 2,5-Bis(trifluoromethyl)cinnamic acid should be stored in a cool, dry, and well-ventilated area.[1][2][3] The container should be tightly sealed to prevent moisture ingress and exposure to air.[1][2][3] While the compound is chemically stable at room temperature, keeping it away from direct heat sources is recommended as a best practice for all fine chemicals.

Q2: My experimental results are inconsistent. Could my 2,5-Bis(trifluoromethyl)cinnamic acid be degrading?

Inconsistent results are a potential indicator of compound degradation. While the trifluoromethyl groups on the phenyl ring are highly stable, the cinnamic acid backbone is susceptible to degradation, particularly from light exposure.[2][4] This can lead to the formation of impurities that may interfere with your experiments. It is crucial to verify the purity of your compound if you suspect degradation.

Q3: How can I protect my 2,5-Bis(trifluoromethyl)cinnamic acid from light-induced degradation?

Cinnamic acid and its derivatives are known to be sensitive to light, especially UV radiation, which can induce cis-trans isomerization or [2+2] cycloaddition to form dimers.[2] To mitigate this, always store the solid compound and any solutions in amber vials or containers wrapped in aluminum foil to protect them from light.[2] When working with the compound, especially in solution, it is advisable to work under subdued or UV-filtered lighting.

Q4: Is 2,5-Bis(trifluoromethyl)cinnamic acid sensitive to air or moisture?

While the compound is not classified as highly air or moisture-sensitive, it is good laboratory practice to minimize exposure.[5][6][7] Moisture can be particularly problematic for long-term storage of the solid, as it can lead to clumping and potentially hydrolysis over extended periods. For highly sensitive applications, storing the compound in a desiccator or a glove box with an inert atmosphere is recommended.

Q5: What are the known chemical incompatibilities with 2,5-Bis(trifluoromethyl)cinnamic acid?

As an organic acid, 2,5-Bis(trifluoromethyl)cinnamic acid should be stored separately from strong bases and strong oxidizing agents to prevent any potential reactions.[8][9]

Q6: I have noticed a change in the color of my solid compound. What does this signify?

A change in the appearance of the solid, such as discoloration or clumping, can be an indicator of degradation or contamination. While the trifluoromethyl groups themselves are very stable, impurities could arise from the degradation of the cinnamic acid portion of the molecule.[4] In such cases, it is highly recommended to perform a purity analysis, such as HPLC, before using the compound in your experiments.

Q7: How can I check the purity of my 2,5-Bis(trifluoromethyl)cinnamic acid?

High-Performance Liquid Chromatography (HPLC) is a reliable method for assessing the purity of 2,5-Bis(trifluoromethyl)cinnamic acid. A reversed-phase HPLC method can effectively separate the parent compound from potential impurities and degradation products. For a detailed starting protocol, please refer to the "Experimental Protocols" section of this guide.

Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during the storage and use of 2,5-Bis(trifluoromethyl)cinnamic acid.

Issue: Unexpected Peaks in HPLC Chromatogram

• Potential Cause 1: Photodegradation. Exposure of the solid or a solution to light can cause isomerization or dimerization of the cinnamic acid backbone.[2]

  • Troubleshooting Steps:

    • Review your handling and storage procedures to ensure the compound is protected from light at all times.

    • If possible, acquire a new, unopened lot of the compound and run it as a standard in your HPLC analysis to compare chromatograms.

    • Consider performing a forced degradation study (see "Experimental Protocols") to intentionally generate degradation products and confirm their retention times relative to the unexpected peaks.

• Potential Cause 2: Contamination. The unexpected peak could be from a contaminated solvent, glassware, or cross-contamination from another reagent.

  • Troubleshooting Steps:

    • Run a blank injection (mobile phase only) to check for solvent contamination.

    • Prepare a fresh solution of your compound using new, clean glassware and fresh, HPLC-grade solvents.

    • Analyze the freshly prepared solution by HPLC to see if the unexpected peak persists.

Visualizing the Troubleshooting Workflow

Caption: Troubleshooting workflow for inconsistent results.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method

This protocol provides a general starting point for the purity assessment of 2,5-Bis(trifluoromethyl)cinnamic acid. Method optimization may be required for specific applications.

Objective: To separate and quantify 2,5-Bis(trifluoromethyl)cinnamic acid from its potential degradation products.

Instrumentation and Materials:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (or another suitable modifier)

• 2,5-Bis(trifluoromethyl)cinnamic acid sample

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

• Standard and Sample Preparation:

  • Prepare a stock solution of 2,5-Bis(trifluoromethyl)cinnamic acid in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water) at a concentration of 1 mg/mL.

  • Further dilute the stock solution with the mobile phase to a working concentration (e.g., 0.1 mg/mL).

  • Filter the final solution through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 25 °C

  • Detection Wavelength: Determined by a UV scan of the compound (typically around 270-280 nm for cinnamic acid derivatives).

  • Gradient Elution (Example):

    • 0-5 min: 70% A, 30% B

    • 5-25 min: Linear gradient to 30% A, 70% B

    • 25-30 min: Hold at 30% A, 70% B

    • 30-35 min: Return to initial conditions (70% A, 30% B)

    • 35-40 min: Equilibration

• Data Analysis:

  • Integrate the peak areas of the chromatogram.

  • Calculate the purity of the main peak as a percentage of the total peak area.

Protocol 2: Forced Degradation Study

Forced degradation studies are essential for understanding the intrinsic stability of a drug substance and for developing stability-indicating analytical methods.[10][11][12][13][14]

Objective: To intentionally degrade 2,5-Bis(trifluoromethyl)cinnamic acid under various stress conditions to identify potential degradation products and pathways.

Stress Conditions:

• Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.[5]

• Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.[5]

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.[5]

• Thermal Degradation: Dry heat at 105°C for 48 hours.[5]

• Photostability: Exposure to UV light (e.g., 254 nm) and visible light for an extended period.[5]

General Procedure:

• Prepare solutions of 2,5-Bis(trifluoromethyl)cinnamic acid (e.g., 1 mg/mL) in a suitable solvent.

• Expose the solutions to the stress conditions listed above. A control sample protected from the stress condition should be analyzed in parallel.

• At specified time points, withdraw an aliquot of the stressed sample.

• Neutralize the acid and base hydrolysis samples before analysis.

• Analyze all samples by the developed stability-indicating HPLC method to observe the formation of degradation products.

Potential Degradation Pathways Visualization

Caption: Potential photodegradation pathways.

References

• Combi-Blocks, Inc. (2023, January 2). Safety Data Sheet: 2-(Trifluoromethoxy)cinnamic acid.
• Fisher Scientific. (2025, December 24). Safety Data Sheet: 2-(Trifluoromethyl)cinnamic acid.
• BenchChem. (n.d.). Preventing photodegradation of cinnamic acid during experiments.
• Thermo Fisher Scientific. (2025, September 12). Safety Data Sheet: 3-(Trifluoromethyl)cinnamic acid.
• TCI Chemicals. (n.d.). Safety Data Sheet: (E)-2-(Trifluoromethyl)cinnamic Acid.
• Sigma-Aldrich. (2024, September 6).
• MedCrave. (2016, December 14).
• ChemScene. (n.d.). trans-4-(Trifluoromethyl)cinnamic acid.
• MDPI. (2023, January 9).
• BioPharm International. (n.d.).
• Fisher Scientific. (2024, March 29). Safety Data Sheet: 3-(Trifluoromethyl)cinnamic acid.
• Sigma-Aldrich. (n.d.). 2,5-Bis(trifluoromethyl)cinnamic acid.
• Benchchem. (n.d.). An In-depth Technical Guide to the Reactivity and Stability of 3-(Trifluoromethoxy)cinnamic Acid.
• Springer. (n.d.). Degradation of cinnamic acid by a newly isolated bacterium Stenotrophomonas sp. TRMK2.
• Jetir.org. (2021, September). An Introduction to Forced Degradation Studies for Drug Substance & Drug Products.
• RJPT. (n.d.).
• NIH. (n.d.).
• Fisher Scientific. (n.d.).
• Ossila. (n.d.). Air Sensitive Compounds.
• Sigma-Aldrich. (n.d.).
• Benchchem. (n.d.). A Comparative Guide to HPLC and Alternative Methods for Purity Assessment of Boc-L-Ala-OH.
• MDPI. (n.d.).
• Society of Nuclear Medicine and Molecular Imaging. (n.d.). New PET Radiopharmaceuticals: Challenges in the Development of Analytical Methods.
• ResearchGate. (2025, August 5).
• NIH. (n.d.). Development and validation of an ultra-high performance liquid chromatography/triple quadrupole mass spectrometry method for analyzing microbial-derived grape polyphenol metabolites.
• Purdue University. (n.d.). Live qualification/validation of purity methods for protein products.
• Benchchem. (n.d.). The Microbial Degradation of Cinnamic Acid: An In-depth Technical Guide.

Sources

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. 2,5-Bis(trifluoromethyl)cinnamic acid | CymitQuimica [cymitquimica.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Structural Analysis of 3,5-Bistrifluoromethylhydrocinnamic Acid | MDPI [mdpi.com]
• 7. trans-2,5-Bis(trifluoromethyl)cinnamic acid - Amerigo Scientific [amerigoscientific.com]
• 8. combi-blocks.com [combi-blocks.com]
• 9. fishersci.com [fishersci.com]
• 10. medcraveonline.com [medcraveonline.com]
• 11. biopharminternational.com [biopharminternational.com]
• 12. jetir.org [jetir.org]
• 13. rjptonline.org [rjptonline.org]
• 14. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Target Selectivity of 2,5-Bis(trifluoromethyl)cinnamic Acid

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2,5-Bis(trifluoromethyl)cinnamic acid. This guide is designed to provide in-depth, practical advice for troubleshooting common challenges and answering frequently asked questions related to improving the target selectivity of this compound. As a Senior Application Scientist, my goal is to provide you with not just protocols, but also the scientific reasoning behind them to empower your research.

Troubleshooting Guide: From Broad Activity to a Selective Compound

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Question 1: My 2,5-Bis(trifluoromethyl)cinnamic acid shows activity in a phenotypic screen, but I don't know the molecular target. Where do I start?

Answer:

Identifying the molecular target of a hit from a phenotypic screen is a critical step. A multi-pronged approach is often the most effective. Here's a suggested workflow:

• Affinity-Based Methods: The principle here is to use your compound as "bait" to pull down its binding partners from a cell lysate.

  • Protocol: Immobilization of 2,5-Bis(trifluoromethyl)cinnamic acid on beads for pull-down experiments.

    • Synthesize an analog: Create a derivative of your compound with a linker arm (e.g., a short polyethylene glycol or alkyl chain) terminating in a reactive group (e.g., a carboxylic acid or amine). The linker should be attached at a position on the molecule that is predicted to be less critical for target binding. For cinnamic acid derivatives, modification of the carboxyl group is a common strategy[1].

    • Couple to beads: Covalently attach the linker-modified compound to activated agarose or magnetic beads (e.g., NHS-activated or carboxylate-activated beads).

    • Incubate with lysate: Incubate the compound-coupled beads with a relevant cell lysate. Include a negative control of beads coupled with a non-binding molecule or the linker alone.

    • Wash and elute: Wash the beads extensively to remove non-specific binders. Elute the bound proteins using a denaturing buffer.

    • Identify proteins: Identify the eluted proteins using mass spectrometry (e.g., LC-MS/MS).

• Computational Approaches: In silico methods can help predict potential targets based on the structure of your compound.

  • Pharmacophore modeling and database screening: Use the structure of 2,5-Bis(trifluoromethyl)cinnamic acid to search databases of known protein structures (e.g., PDB) for proteins with binding pockets that could accommodate your molecule. The trifluoromethyl groups will be key features in this model due to their size and electronic properties[2].

• Activity-Based Protein Profiling (ABPP): This method uses chemical probes to identify enzyme classes that interact with your compound. If your compound targets an enzyme with a reactive residue in its active site, ABPP can be a powerful tool.

Here is a diagram illustrating a typical target identification workflow:

graph TargetID_Workflow { layout=dot; rankdir=TB; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

Phenotypic_Hit [label="Phenotypic Hit:\n2,5-Bis(trifluoromethyl)cinnamic acid"]; Affinity_Chromatography [label="Affinity Chromatography\n(Pull-down Assay)"]; Computational_Screening [label="Computational Screening\n(Docking, Pharmacophore)"]; ABPP [label="Activity-Based\nProtein Profiling"]; Mass_Spec [label="Mass Spectrometry\n(LC-MS/MS)"]; Target_List [label="List of Potential\nTarget Proteins"]; Target_Validation [label="Target Validation"];

Phenotypic_Hit -> Affinity_Chromatography; Phenotypic_Hit -> Computational_Screening; Phenotypic_Hit -> ABPP; Affinity_Chromatography -> Mass_Spec; Mass_Spec -> Target_List; Computational_Screening -> Target_List; ABPP -> Target_List; Target_List -> Target_Validation; }

Caption: A workflow for identifying the molecular target of a phenotypic hit.

Question 2: My compound shows activity against multiple targets (e.g., several kinases). How can I improve its selectivity?

Answer:

Improving selectivity is a cornerstone of medicinal chemistry. The general principle is to introduce modifications that enhance interactions with your desired target while disrupting interactions with off-targets. Cinnamic acid derivatives are known to interact with a variety of targets, including protein kinases[3].

• Structure-Activity Relationship (SAR) Studies: Systematically modify the structure of your compound and assess the impact on activity against your on-target and off-targets.

  • Aromatic ring substitutions: The two trifluoromethyl groups are a starting point. You can synthesize analogs with these groups at different positions, or replace one or both with other electron-withdrawing or electron-donating groups.

  • Carboxylic acid modifications: The carboxyl group can be converted to esters, amides, or other bioisosteres[1][4]. This can alter binding interactions and cell permeability.

  • Alkene bond modifications: The double bond can be reduced or incorporated into a ring system.

• Structure-Based Design: If the 3D structure of your target protein is known, you can use it to guide your chemical modifications. Dock your compound into the binding site and look for opportunities to:

  • Form additional hydrogen bonds or hydrophobic interactions with residues unique to your target.

  • Introduce steric hindrance that would clash with the binding sites of off-target proteins.

• Kinase Profiling: If your compound is a kinase inhibitor, screen it against a broad panel of kinases (e.g., >400 kinases). This will give you a "selectivity score" and highlight which kinase families are most potently inhibited. The results can guide your SAR studies.

Here is a table summarizing potential modifications and their rationale:

Modification Site	Example Modification	Rationale for Improved Selectivity
Aromatic Ring	Move CF3 groups, add other substituents	Alter electronic and steric interactions in the binding pocket.
Carboxylic Acid	Convert to amide or ester	Change hydrogen bonding patterns and cell permeability.
Alkene Double Bond	Reduce to a single bond	Increase conformational flexibility, potentially favoring binding to the on-target.

Question 3: What are the best initial screens to assess the selectivity of my 2,5-Bis(trifluoromethyl)cinnamic acid analog?

Answer:

The choice of a primary screen depends on the hypothesized target class. However, some general principles apply.

• Biochemical Assays: These are essential for determining direct target engagement and potency (e.g., IC50).

  • If the target is an enzyme: Use a purified enzyme and measure the inhibition of its activity in the presence of your compound.

  • If the target is a receptor: Use a competitive binding assay with a known radiolabeled or fluorescent ligand.

• Cell-Based Assays: These assays measure the effect of your compound in a more biologically relevant context.

  • Target Engagement Assays: Cellular Thermal Shift Assay (CETSA) can confirm that your compound binds to its target in intact cells.

  • Downstream Signaling Assays: Measure the phosphorylation of a downstream substrate (if the target is a kinase) or the expression of a target gene.

• Broad Off-Target Panels: It is often more efficient to screen for off-target effects early.

  • Commercial kinase panels: As mentioned, these are crucial if you suspect kinase activity.

  • Safety pharmacology panels: These panels (e.g., the CEREP panel) screen for activity against a wide range of receptors, ion channels, and enzymes known to be associated with adverse drug reactions.

A logical flow for a selectivity screening cascade is as follows:

graph Selectivity_Screening { layout=dot; rankdir=TB; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#4285F4", fontcolor="#FFFFFF"]; edge [fontname="Arial", fontsize=9];

Compound [label="2,5-Bis(trifluoromethyl)\ncinnamic acid Analog"]; Primary_Assay [label="Primary Biochemical Assay\n(On-Target Potency, IC50)"]; Secondary_Assay [label="Cell-Based Assay\n(Target Engagement, e.g., CETSA)"]; Broad_Screening [label="Broad Off-Target Panel\n(e.g., Kinase Panel)"]; SAR_Analysis [label="SAR Analysis and\nSelectivity Assessment"]; Lead_Optimization [label="Lead Optimization"];

Compound -> Primary_Assay; Primary_Assay -> Secondary_Assay; Secondary_Assay -> Broad_Screening; Broad_Screening -> SAR_Analysis; SAR_Analysis -> Lead_Optimization; }

Caption: A selectivity screening cascade for a new compound.

Frequently Asked Questions (FAQs)

• Q: What is the likely impact of the two trifluoromethyl groups on the properties of 2,5-Bis(trifluoromethyl)cinnamic acid?

  • A: The -CF3 group is a strong electron-withdrawing group and is highly lipophilic. The presence of two such groups will likely increase the compound's acidity (lower pKa), lipophilicity (higher logP), and metabolic stability. These properties can enhance cell permeability and binding affinity but may also increase non-specific binding[2].

• Q: What are some common biological targets of cinnamic acid derivatives?

  • A: Cinnamic acid and its derivatives have been reported to exhibit a wide range of biological activities and target several protein families. These include protein kinases, protein tyrosine phosphatase 1B (PTP1B), cyclooxygenases (COX-1 and COX-2), and lipoxygenases (LOX)[3][5][6]. They have also been investigated for their potential in treating cancer, inflammation, and neurodegenerative diseases[5][7][8].

• Q: Why is it important to address off-target effects early in drug discovery?

  • A: Off-target effects are a major cause of drug candidate failure in clinical trials. They can lead to unexpected toxicity or a lack of efficacy if the observed biological effect is not due to inhibition of the intended target[9]. Identifying and mitigating off-target effects early saves time and resources and increases the likelihood of developing a safe and effective drug. In some cases, a well-characterized off-target effect can be repurposed for a new therapeutic indication[10].

References

• Recent advances in synthetic approaches for bioactive cinnamic acid derivatives. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Cinnamic Acid Derivatives as Inhibitors of Oncogenic Protein Kinases--Structure, Mechanisms and Biomedical Effects. (2016). PubMed. Retrieved from [Link]

• Cinnamic Acid Derivatives and Their Biological Efficacy. (2021). MDPI. Retrieved from [Link]

• Multi-Target-Directed Cinnamic Acid Hybrids Targeting Alzheimer's Disease. (2023). MDPI. Retrieved from [Link]

• Cinnamic amide derivatives and their interactions. (2022). ResearchGate. Retrieved from [Link]

• Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. (2018). Science. Retrieved from [Link]

• (E)-2-(Trifluoromethyl)cinnamic acid. (n.d.). BU CyberSec Lab. Retrieved from [Link]

• Design, Synthesis, Biological Evaluation, and In Silico Studies of Novel Multitarget Cinnamic Acid Hybrids. (2023). National Center for Biotechnology Information. Retrieved from [Link]

• Synthesis of Novel Cinnamides and a Bis Cinnamate Bearing 1,2,3-Triazole Functionalities with Antiproliferative and Antimetastatic Activities on Melanoma Cells. (2021). SciELO. Retrieved from [Link]

• Structural Analysis of 3,5-Bistrifluoromethylhydrocinnamic Acid. (2024). MDPI. Retrieved from [Link]

• Turning liabilities into opportunities: Off-target based drug repurposing in cancer. (2018). National Center for Biotechnology Information. Retrieved from [Link]

Sources

• 1. Recent advances in synthetic approaches for bioactive cinnamic acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Cinnamic Acid Derivatives as Inhibitors of Oncogenic Protein Kinases--Structure, Mechanisms and Biomedical Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Design, Synthesis, Biological Evaluation, and In Silico Studies of Novel Multitarget Cinnamic Acid Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. scielo.br [scielo.br]
• 9. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Turning liabilities into opportunities: Off-target based drug repurposing in cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Side Reactions in the Synthesis of Cinnamic Acid Derivatives

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of cinnamic acid derivatives. Our goal is to provide actionable, in-depth troubleshooting advice to help you anticipate, identify, and mitigate common side reactions, thereby improving yield, purity, and reproducibility. This document moves beyond simple protocols to explain the mechanistic origins of these issues, empowering you to make informed decisions in your experimental design.

Section 1: The Knoevenagel Condensation

The Knoevenagel condensation, particularly the Doebner modification using malonic acid with pyridine and a piperidine catalyst, is a cornerstone for cinnamic acid synthesis due to its mild conditions and versatility.[1][2] However, its nuances can lead to several undesirable outcomes.

FAQ 1: My yield is low, and I'm isolating a significant amount of a higher molecular weight byproduct. What is happening?

Question: I'm attempting to synthesize 4-methoxycinnamic acid from anisaldehyde and malonic acid in pyridine/piperidine. My final product is contaminated with a significant byproduct, and my overall yield of the desired acid is less than 40%. How can I fix this?

Answer: This is a classic case of a Michael addition side reaction . The intended product, an α,β-unsaturated acid, is a potent Michael acceptor. A deprotonated malonic acid molecule (the nucleophile) can attack the β-carbon of your newly formed cinnamic acid derivative, leading to a 1,4-addition product.

Mechanistic Insight: The reaction environment contains both the product (Michael acceptor) and the deprotonated malonic acid (nucleophile). Prolonged reaction times or excessive temperatures can favor this secondary reaction over the initial condensation.

Troubleshooting Protocol:

• Control Reactant Stoichiometry: Use a slight excess of the aldehyde (e.g., 1.1 equivalents) relative to the malonic acid. This strategy ensures the malonic acid is consumed primarily in the initial condensation, reducing its availability for the subsequent Michael addition.[3]

• Optimize Reaction Time and Temperature: Monitor the reaction progress closely using Thin Layer Chromatography (TLC). The goal is to stop the reaction as soon as the starting aldehyde is consumed but before significant byproduct formation occurs. Excessive heat can also promote the Michael addition, so maintain the lowest effective temperature.[3]

• Order of Addition: Add the aldehyde slowly to the mixture of malonic acid and the catalyst. This approach maintains a low instantaneous concentration of the aldehyde, minimizing side reactions like self-condensation and helping to control the reaction rate.[3]

FAQ 2: My reaction is producing a styrene derivative instead of the expected cinnamic acid, especially with hydroxy-substituted benzaldehydes. Why?

Question: I'm synthesizing ferulic acid from vanillin and malonic acid. However, I am observing significant formation of 2-methoxy-4-vinylphenol. What causes this premature decarboxylation?

Answer: You are encountering an undesired decarboxylation event, which is particularly prevalent when using p-hydroxy substituted benzaldehydes like vanillin.[4] The reaction is thought to proceed through a highly reactive quinone methide intermediate, which readily loses CO₂ to form the corresponding styrene derivative.[4][5]

Mechanistic Insight: The Knoevenagel condensation intermediate can undergo decarboxylation. For phenols with a free para-hydroxyl group, the electron-donating nature of the hydroxyl group facilitates the elimination of CO₂ and the formation of a stable conjugated system via a quinone methide intermediate.

Troubleshooting Protocol:

• Protect the Phenolic Hydroxyl Group: Before the condensation, protect the -OH group on the vanillin, for instance, by converting it to an acetate or a benzyl ether. This protection prevents the formation of the quinone methide intermediate. The protecting group can be removed in a subsequent step after the cinnamic acid backbone is successfully formed.

• Strict Temperature Control: Decarboxylation is highly temperature-dependent. Running the reaction at a lower temperature (e.g., room temperature to 40°C) can favor the formation of the intermediate diacid and suppress the subsequent decarboxylation step.[6]

• Catalyst Choice: While piperidine is standard, exploring alternative catalysts may offer better control. For instance, using L-proline in ethanol has been shown to allow for the isolation of the intermediate diacids in good yields by avoiding the high temperatures and harsh basicity that drive decarboxylation.[6]

Troubleshooting Workflow for Knoevenagel Condensation

Below is a logical workflow for diagnosing and solving common issues in the Knoevenagel condensation.

Caption: Troubleshooting workflow for Knoevenagel condensation.

Section 2: The Perkin Reaction

The Perkin reaction is a classic method involving the condensation of an aromatic aldehyde with an acid anhydride in the presence of the alkali salt of the corresponding acid.[7] It typically requires high temperatures (around 180°C), which can be a source of side reactions.[8][9]

FAQ 3: My reaction is inefficient, and I suspect my reagents are decomposing. How can I improve the Perkin condensation?

Question: I am heating benzaldehyde and acetic anhydride with sodium acetate at 180°C. The reaction is sluggish, and the mixture is turning dark, suggesting decomposition. What are the key parameters to control?

Answer: The high temperatures required for the Perkin reaction can lead to several side reactions, including decomposition and the self-condensation of the acetic anhydride. Furthermore, the presence of moisture can hydrolyze the anhydride, quenching the reaction.

Mechanistic Insight: The base (e.g., sodium acetate) deprotonates the acid anhydride to form a carbanion, which then acts as the nucleophile.[10] This is the rate-limiting step. High temperatures are needed to facilitate this, but they also provide the energy for alternative, undesired pathways. Water will readily react with the anhydride to form the corresponding carboxylic acid, which is not reactive under these conditions.

Troubleshooting Protocol:

• Ensure Anhydrous Conditions: Use freshly fused sodium acetate and freshly distilled acetic anhydride. Dry all glassware thoroughly. The presence of water will hydrolyze the anhydride, reducing the concentration of the active nucleophile precursor.

• Purity of Aldehyde: Use freshly distilled benzaldehyde. Benzaldehyde can air-oxidize to benzoic acid, which will interfere with the reaction.[11]

• Temperature Optimization: While 180°C is standard, this may be too high for sensitive substrates. Try to find the minimum temperature at which the reaction proceeds at a reasonable rate. For some syntheses, sonochemical methods have been used to promote the reaction at lower temperatures (e.g., 70°C), reducing side product formation.[12]

• Base-Anhydride Exchange: When using an anhydride and a salt with different alkyl groups (e.g., acetic anhydride and sodium butyrate), be aware that an equilibrium mixture of anhydrides and salts can form at high temperatures.[13] This can lead to a mixture of cinnamic acid derivatives. To avoid this, always use the salt of the acid corresponding to the anhydride (e.g., acetic anhydride with sodium acetate).

Perkin Reaction vs. Unwanted Hydrolysis

Caption: Competing pathways in the Perkin reaction.

Section 3: Palladium-Catalyzed Cross-Coupling Reactions (Heck & Suzuki)

Heck and Suzuki reactions offer powerful, modern alternatives for synthesizing cinnamic acid derivatives, often with high stereoselectivity and functional group tolerance.[14][15][16]

FAQ 4: My Heck reaction has poor E/Z selectivity. How can I favor the desired E-isomer?

Question: I am performing a Heck coupling between iodobenzene and ethyl acrylate to form ethyl cinnamate, but I'm getting a mixture of E and Z isomers. How can I improve the selectivity for the trans (E) product?

Answer: The Heck reaction generally has a strong kinetic preference for the syn-addition of the aryl-palladium complex across the double bond, followed by syn-elimination of palladium hydride. This sequence typically leads to the thermodynamically favored E-isomer.[17] Poor selectivity can arise from isomerization of the product or alternative reaction pathways.

Troubleshooting Protocol:

• Choice of Base and Solvent: The base is crucial. Sterically hindered non-coordinating bases (e.g., proton sponge, 2,6-di-tert-butylpyridine) or inorganic bases like silver carbonate can prevent isomerization of the product that might occur via re-addition of HPdX.

• Ligand Selection: Bulky electron-rich phosphine ligands often enhance the rate of reductive elimination and can improve selectivity. Experiment with ligands such as P(o-tolyl)₃ or XPhos.

• Temperature: Lowering the reaction temperature can sometimes improve selectivity by disfavoring isomerization pathways, though this may come at the cost of a slower reaction rate.

• Consider a Biphasic System: For the synthesis of cinnamic acids (from acrylates), using a biphasic aqueous-organic system can facilitate easy separation and may improve catalyst stability and selectivity. Palladacycle catalysts have shown high stability and recyclability in such systems.[18]

FAQ 5: I'm observing significant homocoupling of my boronic acid in a Suzuki reaction. What is the cause?

Question: During the Suzuki coupling of vinylboronic acid with an aryl halide, I'm getting a lot of 1,4-diphenyl-1,3-butadiene (homocoupling of the vinylboronic acid) and my yields are low. How do I prevent this?

Answer: Homocoupling is a common side reaction in Suzuki couplings, often stemming from protodeboronation (cleavage of the C-B bond by a proton source) followed by other pathways, or from oxidative coupling. The choice of base and solvent is critical to minimizing this.

Mechanistic Insight: The primary role of the base is to activate the boronic acid to form a more nucleophilic borate species, which participates in the transmetalation step.[19] However, an inappropriate base or the presence of water can lead to protodeboronation, reducing the amount of organoboron available for cross-coupling.

Troubleshooting Protocol:

• Base Selection: Use a non-aqueous, moderately strong base. Bases like K₃PO₄ or Cs₂CO₃ are often effective. Very strong bases (e.g., NaOH in excess) in aqueous media can sometimes accelerate protodeboronation. The gradual formation of boric acid as a byproduct can also alter the pH, affecting selectivity.[19]

• Anhydrous Conditions: While some Suzuki reactions tolerate water, minimizing it can reduce the risk of protodeboronation. Use dry solvents and reagents, especially if homocoupling is a persistent issue.

• Use of Boronic Esters or Trifluoroborates: Boronic esters (e.g., pinacol esters) or potassium aryltrifluoroborates are often more stable towards protodeboronation than the corresponding boronic acids and can be excellent alternatives.[20]

• Degas Solvents: Oxygen can promote oxidative homocoupling. Ensure all solvents and the reaction mixture are thoroughly degassed with an inert gas (Argon or Nitrogen) before adding the palladium catalyst.

Critical Reaction Parameters for Cross-Coupling Reactions

Parameter	Heck Coupling (for E-selectivity)	Suzuki Coupling (to avoid homocoupling)
Catalyst	Pd(OAc)₂, Palladacycles[18]	Pd(PPh₃)₄, PdCl₂(dppf)
Ligand	Bulky phosphines (e.g., P(o-tolyl)₃)	Electron-donating phosphines (e.g., SPhos)
Base	Hindered organic bases, Ag₂CO₃, K₂CO₃	K₃PO₄, Cs₂CO₃, K₂CO₃[19]
Solvent	DMF, Acetonitrile, Toluene	Dioxane, Toluene, DME (often with minimal H₂O)
Key Strategy	Prevent product isomerization.	Prevent protodeboronation of the organoboron reagent.[20]

References

• Online Organic Chemistry Tutor. (n.d.). Perkin Reaction. Retrieved from [Link]

• Study.com. (n.d.). Perkin Reaction: Definition & Mechanism. Retrieved from [Link]

• Longdom Publishing. (n.d.). A Concise Introduction of Perkin Reaction. Retrieved from [Link]

• Unacademy. (n.d.). Perkin Reaction Mechanism - Chemistry. Retrieved from [Link]

• Sathee Jee. (n.d.). Chemistry Perkin Reaction Mechanism. Retrieved from [Link]

• BYJU'S. (n.d.). Perkin Reaction Mechanism. Retrieved from [Link]

• Graduation.escoffier.edu. (n.d.). Cinnamic Acid Knoevenagel Condensation Mechanism. Retrieved from [Link]

• ResearchGate. (n.d.). Contra-thermodynamic E → Z isomerization of cinnamamides via selective energy transfer catalysis. Request PDF. Retrieved from [Link]

• SciSpace. (n.d.). Synthesis of cinnamic acid based on perkin reaction using sonochemical method and its potential. Retrieved from [Link]

• ResearchGate. (n.d.). Decarboxylation reaction of cinnamic acids 2. Retrieved from [Link]

• BEPLS. (2023). Green Synthesis Approach of Cinnamic Acid by Knoevenagel Condensation and It's Antibacterial Activity. Retrieved from [Link]

• Taylor & Francis Online. (2017). Decarboxylation of cinnamic acids using a ruthenium sawhorse. Retrieved from [Link]

• National Institutes of Health. (n.d.). Recent advances in synthetic approaches for bioactive cinnamic acid derivatives. Retrieved from [Link]

• Scientific Research Publishing. (n.d.). Organocatalyzed Decarboxylation of Naturally Occurring Cinnamic Acids: Potential Role in Flavoring Chemicals Production. Retrieved from [Link]

• ACS Publications. (n.d.). Condensations Brought about by Bases. V. The Condensation of the Anhydride with the Aldehyde in the Perkin Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Perkin reaction. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). What are the byproducts in a Suzuki reaction?. Retrieved from [Link]

• PubMed Central. (n.d.). Sustainable Synthesis of p-Hydroxycinnamic Diacids through Proline-Mediated Knoevenagel Condensation in Ethanol. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Decarboxylative functionalization of cinnamic acids. Retrieved from [Link]

• PubMed Central. (n.d.). Isomerization of E-Cinnamamides into Z-Cinnamamides Using a Recycling Photoreactor. Retrieved from [Link]

• Sciencemadness Discussion Board. (2016). preparation of cinnamic acid from benzaldehyde. Retrieved from [Link]

• Semantic Scholar. (n.d.). Tetrabutylammoniumbromide mediated Knoevenagel condensation in water: synthesis of cinnamic acids. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). NJC. Retrieved from [Link]

• ResearchGate. (2025). SYNTHESIS OF SOME CINNAMIC ACID DERIVATIVES. Retrieved from [Link]

• Sciforum. (n.d.). One pot reactions of benzaldehydes to cinnamic acids and arylpropiolic acids in aqueous medium. Retrieved from [Link]

• Johnson Matthey Technology Review. (1999). The Heck Reaction and Cinnamic Acid Synthesis by Heterogeneous Catalysis. Retrieved from [Link]

• J-STAGE. (n.d.). Synthesis of cis-Cinnamic Acid from trans-Cinnamaldehyde over Ag+-Exchanged Beta-Zeolite in Toluene. Retrieved from [Link]

• MDPI. (2022). Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. Retrieved from [Link]

• ACS Publications. (2017). Photocatalytic E → Z Isomerization of Polarized Alkenes Inspired by the Visual Cycle. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2016). Synthesis of certain cinnamic acid derivatives through heck coupling reaction. Retrieved from [Link]

• PubMed Central. (n.d.). Direct Synthesis of Cinnamic Acids from Aromatic Aldehydes and Aliphatic Carboxylic Acids. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved from [Link]

• ResearchGate. (2025). Cinnamic Acid Derivatives via Heck Reaction in an Aqueous-Biphasic Catalytic System. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

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• 5. Organocatalyzed Decarboxylation of Naturally Occurring Cinnamic Acids: Potential Role in Flavoring Chemicals Production [scirp.org]
• 6. Sustainable Synthesis of p-Hydroxycinnamic Diacids through Proline-Mediated Knoevenagel Condensation in Ethanol: An Access to Potent Phenolic UV Filters and Radical Scavengers - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry [mdpi.com]
• 16. A Novel Approach in Cinnamic Acid Synthesis: Direct Synthesis of Cinnamic Acids from Aromatic Aldehydes and Aliphatic Carboxylic Acids in the Presence of Boron Tribromide - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Heck Reaction [organic-chemistry.org]
• 18. researchgate.net [researchgate.net]
• 19. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 20. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Enhancing the Biological Stability of Trifluoromethylated Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide in-depth guidance and troubleshooting for experiments involving trifluoromethylated compounds. The strategic incorporation of the trifluoromethyl (CF3) group is a cornerstone of modern medicinal chemistry, renowned for its ability to enhance metabolic stability, modulate physicochemical properties, and improve biological activity.[1][2] This guide offers practical, field-proven insights to help you navigate the complexities of working with these powerful molecules.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the role and impact of the trifluoromethyl group on the biological stability of drug candidates.

Q1: Why is the trifluoromethyl group considered a key tool for enhancing metabolic stability?

A1: The trifluoromethyl group significantly enhances metabolic stability primarily due to the exceptional strength of the carbon-fluorine (C-F) bond.[1][3] With a bond dissociation energy of approximately 485 kJ/mol, the C-F bond is considerably stronger than a carbon-hydrogen (C-H) bond, making it highly resistant to enzymatic cleavage, particularly by the cytochrome P450 (CYP) superfamily of enzymes that are major players in drug metabolism.[1][4] By replacing a metabolically labile group, such as a methyl group, with a CF3 group at a known metabolic hotspot, that specific metabolic pathway can be effectively blocked.[4] This "metabolic switching" often leads to a longer in vivo half-life, reduced clearance, and a more predictable pharmacokinetic profile for the drug candidate.[1][4]

Q2: Besides metabolic stability, what other key advantages does trifluoromethylation offer in drug design?

A2: The benefits of incorporating a trifluoromethyl group extend beyond metabolic stability. Key advantages include:

• Modulation of Lipophilicity: The CF3 group is highly lipophilic, which can significantly increase a molecule's overall lipophilicity.[1] This property is crucial for enhancing membrane permeability, which can improve a drug's absorption and distribution within the body.[2]

• Increased Binding Affinity: The steric bulk and unique electronic properties of the CF3 group can lead to more favorable interactions within the binding pocket of a biological target.[1] It can participate in non-covalent interactions, such as dipole-dipole and halogen bonding, which can enhance binding affinity and selectivity.[1]

• Alteration of pKa: The strong electron-withdrawing nature of the trifluoromethyl group can lower the pKa of nearby acidic or basic functional groups.[5] This modulation of a molecule's ionization state can be critical for optimizing its solubility, absorption, and target engagement.

Q3: Are there any instances where the trifluoromethyl group itself can be metabolized?

A3: While the trifluoromethyl group is generally very stable, it is not completely inert. Under certain, albeit less common, physiological conditions, it can undergo metabolic transformation. The most notable pathway is hydrolysis, where the CF3 group can be converted to a carboxylic acid (-COOH) group.[6] This process is more likely to occur under specific enzymatic conditions or at a physiological pH that favors this conversion. However, compared to the oxidative metabolism of a methyl group, the hydrolysis of a trifluoromethyl group is a much slower and less frequent metabolic event.

Q4: How does the trifluoromethyl group compare to a trifluoromethoxy group in terms of its impact on drug properties?

A4: Both trifluoromethyl (CF3) and trifluoromethoxy (OCF3) groups are valuable in medicinal chemistry for improving metabolic stability and modulating physicochemical properties.[7] The trifluoromethoxy group is generally considered to be more lipophilic than the trifluoromethyl group.[3] Both groups are strongly electron-withdrawing and enhance metabolic stability due to the strength of the C-F bonds.[3][7] The choice between a CF3 and an OCF3 group often depends on the specific requirements of the drug candidate, including the desired level of lipophilicity, the electronic environment of the molecule, and the nature of the target binding pocket.

Troubleshooting Guide: Common Experimental Challenges

This section provides a structured approach to troubleshooting common issues encountered during the experimental evaluation of trifluoromethylated compounds.

Issue 1: My trifluoromethylated compound shows unexpectedly high metabolic instability in an in vitro microsomal assay.

Possible Causes & Solutions:

• Metabolism at other sites on the molecule: The trifluoromethyl group protects the position it occupies, but metabolism can still occur at other vulnerable sites on the molecule.

  • Troubleshooting Steps:

    • Metabolite Identification: Utilize LC-MS/MS to identify the metabolites formed during the assay.[8][9] The mass shift from the parent compound will indicate the type of metabolic transformation (e.g., hydroxylation, demethylation).

    • Structural Modification: Once the metabolic soft spot is identified, consider further structural modifications at that position to block the unwanted metabolism. This could involve introducing another metabolically stable group or altering the steric and electronic properties of that region of the molecule.

• Non-CYP Mediated Metabolism: While CYPs are the primary enzymes in microsomes, other enzymes could be responsible for the observed metabolism.[10]

  • Troubleshooting Steps:

    • Hepatocyte Assays: Conduct metabolic stability assays using hepatocytes.[11] Hepatocytes contain a broader range of metabolic enzymes, including both Phase I and Phase II enzymes, providing a more comprehensive picture of the compound's metabolic fate.[11]

    • Enzyme-Specific Inhibitors: Use specific chemical inhibitors for different enzyme classes in your microsomal assay to pinpoint the responsible enzyme family.

• Compound Instability in Assay Buffer: The compound may be chemically unstable in the assay buffer, leading to degradation that is independent of enzymatic activity.

  • Troubleshooting Steps:

    • Control Experiments: Run a control incubation of your compound in the assay buffer without the liver microsomes or NADPH cofactor.[12] A decrease in the parent compound concentration over time in this control experiment indicates chemical instability.

    • Buffer Optimization: If chemical instability is confirmed, investigate the effect of pH and buffer composition on the compound's stability to find a more suitable assay condition.

Issue 2: I am having difficulty predicting the metabolic fate of my trifluoromethylated compound.

Possible Causes & Solutions:

• Complex Metabolic Pathways: The interplay of different metabolic enzymes and the potential for multiple metabolic soft spots can make prediction challenging.

  • Troubleshooting Steps:

    • In Silico Prediction Tools: Utilize computational models and software that predict sites of metabolism. While not always perfectly accurate, these tools can provide valuable initial hypotheses.

    • Tiered Experimental Approach: Employ a tiered approach to metabolic investigation. Start with simpler systems like liver microsomes to identify major Phase I metabolites, then move to more complex systems like hepatocytes to investigate both Phase I and Phase II metabolism.[11]

    • Cross-Species Comparison: Evaluate the metabolic stability of your compound in microsomes or hepatocytes from different species (e.g., human, rat, mouse, dog).[11] This can provide insights into potential differences in metabolic pathways and help in selecting the most appropriate animal model for in vivo studies.

Data Summary: Impact of Trifluoromethylation on Metabolic Stability

The following table provides a generalized comparison of the metabolic stability parameters for a hypothetical compound and its trifluoromethylated analog.

Parameter	Non-Fluorinated Analog (with -CH3)	Trifluoromethylated Analog (with -CF3)	Rationale for Change
Metabolic Pathway	Susceptible to oxidation at the methyl group by CYP enzymes.[4]	Oxidation at the corresponding position is blocked.[4]	The high bond energy of the C-F bond prevents CYP-mediated oxidation.[1][4]
In Vitro Half-life (t½)	Shorter	Longer	Reduced rate of metabolism leads to a slower clearance of the parent drug.[4]
Intrinsic Clearance (CLint)	Higher	Lower	Blocking a primary metabolic pathway reduces the overall metabolic clearance.[4]
Number of Metabolites	Generally higher	Significantly reduced	Inhibition of a major metabolic pathway limits the formation of downstream metabolites.[4]

Experimental Protocols

Protocol 1: In Vitro Microsomal Stability Assay

This protocol outlines a standard procedure for assessing the metabolic stability of a trifluoromethylated compound using liver microsomes.[4][13]

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound.[13]

Materials:

• Test compound

• Pooled human liver microsomes (HLM)

• 0.1 M Phosphate buffer (pH 7.4)

• NADPH regenerating system

• Positive control compound (with known metabolic instability)

• Negative control (vehicle, e.g., DMSO)

• Quenching solution (e.g., ice-cold acetonitrile with an internal standard)

• 96-well plates

• Incubator shaker (37°C)

• LC-MS/MS system

Procedure:

• Preparation:

  • Thaw the human liver microsomes on ice.

  • Prepare working solutions of the test compound and positive control in the assay buffer.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, add the liver microsomes to the phosphate buffer to achieve the desired final protein concentration (e.g., 0.5 mg/mL).[13]

  • Add the test compound to the microsome suspension and pre-incubate at 37°C for 5-10 minutes.[13]

  • Initiate the metabolic reaction by adding the NADPH regenerating system.[13]

  • Include a parallel incubation without the NADPH regenerating system as a negative control to assess non-enzymatic degradation.[13]

• Time-Point Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), terminate the reaction in specific wells by adding an equal volume of the ice-cold quenching solution.[4]

• Sample Processing:

  • Centrifuge the plate to precipitate the proteins.

  • Transfer the supernatant to a new plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining concentration of the parent compound at each time point.[4]

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear portion of this plot represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k.[14]

  • Calculate the intrinsic clearance (CLint) using the equation: CLint = (0.693 / t½) * (volume of incubation / amount of microsomal protein).[14]

Visualizations

Diagram 1: General Experimental Workflow for Microsomal Stability Assay

Caption: Trifluoromethylation blocks metabolic oxidation at susceptible sites.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC. PubMed Central.
• The Trifluoromethyl Group: A Cornerstone in Modern Medicinal Chemistry. Benchchem.
• Substitution Effect of the Trifluoromethyl Group on the Bioactivity in Medicinal Chemistry: Statistical Analysis and Energy Calculations.
• (PDF) The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.
• Substitution Effect of the Trifluoromethyl Group on the Bioactivity in Medicinal Chemistry: Statistical Analysis and Energy Calculations | Request PDF.
• The Significance of Trifluoromethylated Compounds in Pharmaceutical Development. [No Source Found].
• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI.
• A Comparative Guide to the Metabolic Stability of Drugs: The Impact of the Trifluoromethyl Group. Benchchem.
• Reducing the Lipophilicity of Perfluoroalkyl Groups by CF2–F/CF2–Me or CF3/CH3 Exchange | Journal of Medicinal Chemistry.
• Assessing the metabolic stability of fluorinated vs non-fluorin
• Proposed strategy to stabilize and utilize α-CF3 carbanions for...
• The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modul
• Trifluoromethyl
• Trifluoromethylated bioactive molecules and the construction of...
• Case studies comparing Trifluoromethyl hypofluorite in specific drug synthesis p
• "application of mass spectrometry in the metabolic profiling of trifluoromethylphenyl ureas". Benchchem.
• Technical Support Center: Enhancing the Stability of Trifluoromethylphenyl-Containing Compounds. Benchchem.
• Analytical Tools and Approaches for Metabolite Identific
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• Assessing the Metabolic Stability of 4-Fluoroaniline-Containing Compounds: A Compar
• In vitro metabolic stability assays for the selected compounds.
• Recent advances in fluorination techniques and their anticipated impact on drug metabolism and toxicity | Request PDF.
• Picornavirus inhibitors: trifluoromethyl substitution provides a global protective effect against hep
• Determination of flutamide and two major metabolites using HPLC–DAD and HPTLC methods. bsu.edu.eg.
• Metabolism of fluorine-containing drugs. Annu Rev Pharmacol Toxicol.
• Rational design of metabolically stable HDAC inhibitors: An overhaul of trifluoromethyl ketones. PMC - NIH.
• The Role of Cytochrom P450 in Drug Metabolism. International Journal of Research in Pharmacy and Allied Science.
• The Role of Cytochrome P450 in drug metabolism - A basic review.
• Metabolic Stability Assay Services. BioIVT.
• Validation of a Phase I and Phase II Metabolic Stability Assay in Subcellular Fractions.
• Technical Support Center: Preventing Defluorination in Fluorinated Pharmaceutical Compounds. Benchchem.
• (PDF) FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. [No Source Found].
• Biochemistry, Cytochrome P450.
• (PDF) Cytochrome P450 role in metabolism of drugs and chemicals.
• Role of cytochromes P450 in drug metabolism and hep
• Assessing the Bioisosterism of the Trifluoromethyl Group with a Protease Probe | Request PDF.
• Exploring the Different Techniques of Metabolomics Analysis | HMT. HMT.
• A Technical Guide to the Characterization of Trifluoromethylpyrimidine Deriv
• Metabolomics Technologies for the Identification and Quantification of Dietary Phenolic Compound Metabolites: An Overview. MDPI.
• Drug Discovery Assays Support—Troubleshooting | Thermo Fisher Scientific - UK. [No Source Found].

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Technical Support Center: A Guide to Scaling Up the Synthesis of 2,5-Bis(trifluoromethyl)cinnamic Acid for In Vivo Studies

Prepared by the Senior Application Scientist Team

Introduction: Navigating the Challenges of Fluorinated Compound Synthesis

Welcome to the technical support center for the synthesis of 2,5-Bis(trifluoromethyl)cinnamic acid. This molecule is a valuable building block in medicinal chemistry and drug development, often utilized in the synthesis of more complex active pharmaceutical ingredients (APIs) for in vivo evaluation.[1][2] The presence of two strong electron-withdrawing trifluoromethyl (-CF3) groups on the aromatic ring imparts unique electronic properties but also presents specific challenges in synthesis and scale-up.[3][4]

The synthesis of organofluorine compounds requires careful consideration of reaction conditions, reagent stability, and purification strategies.[5][6] This guide is designed for researchers, chemists, and drug development professionals to provide a robust, scalable synthetic protocol and to proactively address common issues encountered during the process. We will delve into the causality behind our procedural choices, offer detailed troubleshooting guides, and provide protocols validated for achieving the high purity required for preclinical studies.

Section 1: Selecting the Optimal Synthetic Strategy

Several classical reactions can be employed to synthesize cinnamic acids.[7][8] However, the choice of method becomes critical when dealing with a highly electron-deficient substrate like 2,5-bis(trifluoromethyl)benzaldehyde and the need for scalability.

Comparison of Common Synthetic Routes

The primary methods for cinnamic acid synthesis include the Knoevenagel condensation, Perkin reaction, Wittig reaction, and Heck reaction.[9][10][11][12] The suitability of each for this specific target is summarized below.

Reaction	Reactants	Typical Conditions	Advantages for this Synthesis	Scale-Up Challenges & Disadvantages
Knoevenagel Condensation	Aldehyde + Malonic Acid	Basic catalyst (Pyridine, Piperidine), Heat[13][14]	High yields, readily available starting materials, generally clean reaction. The electron-deficient aldehyde is highly reactive.	Use of pyridine as a solvent can be problematic at scale (odor, toxicity, waste disposal). Requires careful temperature control to avoid side reactions.
Perkin Reaction	Aldehyde + Acetic Anhydride	Base (e.g., Sodium Acetate), High Temp (>160 °C)[9][15][16]	Uses inexpensive reagents.	Requires very high temperatures, which can lead to thermal decomposition. Can produce unwanted side products.[8][17] Lower yields with electron-withdrawing groups.
Wittig Reaction	Aldehyde + Phosphorus Ylide	Strong base (e.g., n-BuLi) or stable ylide	Can be highly stereoselective for the trans-isomer.[18]	Stoichiometric formation of triphenylphosphine oxide complicates purification at scale. Strong bases can be hazardous and costly.[10]
Heck Reaction	Aryl Halide + Acrylic Acid	Palladium catalyst, Base	Good functional group tolerance.	Requires a palladium catalyst, which can be expensive and must be completely removed for in vivo applications. Potential for catalyst poisoning.[11][19]

Recommended Route: The Knoevenagel-Doebner Condensation

Based on our analysis, the Knoevenagel-Doebner condensation is the most reliable and scalable method for preparing 2,5-Bis(trifluoromethyl)cinnamic acid. The strong electron-withdrawing nature of the two -CF3 groups significantly activates the aldehyde carbonyl, making it an excellent electrophile for attack by the enolate of malonic acid. This leads to favorable reaction kinetics under relatively mild conditions.[20][21]

Caption: Synthetic route selection workflow.

Section 2: Detailed Protocol for Scaled-Up Synthesis

This protocol details the Knoevenagel condensation for preparing multi-gram to kilogram quantities of the target compound.

Materials and Reagents

Reagent	CAS Number	Molar Mass ( g/mol )	Key Considerations
2,5-Bis(trifluoromethyl)benzaldehyde	395-64-2	242.12	Purity >97% is critical.[22][23][24]
Malonic Acid	141-82-2	104.06	Keep dry; it is hygroscopic.
Pyridine	110-86-1	79.10	Anhydrous grade. Acts as solvent and base.
Piperidine	110-89-4	85.15	Acts as a stronger base catalyst.
Hydrochloric Acid (conc.)	7647-01-0	36.46	Used for acidic workup to precipitate the product.
Ethanol / Water	N/A	N/A	For recrystallization.

Step-by-Step Experimental Protocol

• Reaction Setup: In a suitably sized reactor equipped with a mechanical stirrer, reflux condenser, and temperature probe, add 2,5-bis(trifluoromethyl)benzaldehyde (1.0 eq).

• Reagent Addition: Add anhydrous pyridine (approx. 3-4 mL per gram of aldehyde) to dissolve the starting material. To this solution, add malonic acid (1.2 eq).

  • Scientist's Note: Using a slight excess of malonic acid ensures the complete consumption of the more expensive aldehyde. Pyridine serves as both the solvent and a weak base to facilitate the reaction.[25]

• Catalyst Addition: Slowly add piperidine (0.1 eq) to the stirred mixture. An exotherm may be observed.

  • Scientist's Note: Piperidine is a more effective catalyst than pyridine for the initial deprotonation of malonic acid, which generates the nucleophilic enolate required for the condensation.[13]

• Reaction: Heat the reaction mixture to 100-110 °C and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting aldehyde is consumed.

  • Scale-Up Insight: On a larger scale, efficient heat transfer is crucial. An oil bath or heating mantle with good agitation is necessary to maintain a consistent internal temperature and prevent localized overheating, which could lead to side product formation.

• Work-up and Isolation: Once the reaction is complete, cool the mixture to room temperature. Slowly and carefully pour the reaction mixture into a vigorously stirred vessel containing crushed ice and concentrated hydrochloric acid (approx. 10 mL per gram of aldehyde).

  • Safety First: This step is highly exothermic and should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE). The acid neutralizes the pyridine and piperidine, causing the carboxylic acid product to precipitate.

• Filtration: The resulting solid precipitate is collected by vacuum filtration. Wash the filter cake thoroughly with cold water until the filtrate is neutral (pH ~7) to remove any residual pyridine hydrochloride.

• Drying: Dry the crude product under vacuum at 50-60 °C to a constant weight.

• Purification (Recrystallization): Dissolve the crude solid in a minimal amount of hot ethanol. Slowly add hot water until the solution becomes faintly turbid. Allow the solution to cool slowly to room temperature, then place it in an ice bath to complete crystallization. Filter the purified white crystals, wash with a small amount of cold ethanol/water (1:1), and dry under vacuum.[25][26]

Section 3: Troubleshooting Guide (Q&A Format)

Q1: My reaction yield is consistently low (<70%). What are the most likely causes?

A1: Low yields can stem from several factors. Systematically investigate the following:

• Purity of Starting Materials: Impurities in the 2,5-bis(trifluoromethyl)benzaldehyde, such as the corresponding benzyl alcohol, will not react and will lower your theoretical yield. Verify the purity of your starting materials by NMR or GC-MS.

• Moisture in the Reaction: The Knoevenagel condensation is sensitive to water. Ensure you are using anhydrous pyridine and that your malonic acid is dry. Moisture can hydrolyze intermediates and reduce catalyst efficiency.

• Inadequate Reaction Time/Temperature: The reaction may not have gone to completion. Confirm completion using TLC or HPLC. If the starting material remains, consider extending the reflux time or slightly increasing the temperature (not exceeding 120 °C).[27]

• Product Loss During Work-up: The product has some solubility in acidic water. Ensure the work-up solution is sufficiently acidic (pH 1-2) and cold to maximize precipitation. Avoid using excessive amounts of water during washing.

Caption: Decision tree for troubleshooting low reaction yields.

Q2: The reaction mixture turns dark brown or black during heating. Is this normal?

A2: While some color change is expected, a very dark solution can indicate decomposition or polymerization side reactions, often caused by excessive heat. Ensure your internal reaction temperature is accurately monitored and does not exceed 120 °C. Localized overheating due to poor stirring, especially at scale, is a common culprit. Improving agitation can often solve this issue.

Q3: After recrystallization, my product is still off-white or yellowish. How can I improve its purity for in vivo studies?

A3: For in vivo applications, exceptional purity is required. If recrystallization alone is insufficient:

• Activated Charcoal Treatment: During recrystallization, after dissolving the crude product in hot ethanol, add a small amount (1-2% by weight) of activated charcoal. Hold the solution at temperature for 10-15 minutes, then perform a hot filtration through a pad of celite to remove the charcoal and adsorbed colored impurities. Then proceed with crystallization as described.[26]

• Column Chromatography: If stubborn impurities persist, flash column chromatography on silica gel may be necessary. A solvent system of ethyl acetate and hexanes with 1% acetic acid is a good starting point for eluting the carboxylic acid. However, this is less desirable for large-scale purification due to solvent consumption and cost.

Q4: I am having trouble with the filtration step after precipitation; it's very slow.

A4: A very fine, "milky" precipitate can clog the filter paper. This is often caused by precipitating the product too quickly from a highly concentrated solution. To improve this, try pouring the reaction mixture into a larger volume of the ice/acid mixture with very vigorous stirring. This promotes the formation of larger, more easily filterable crystals. Allowing the precipitate to agitate in the cold slurry for 30-60 minutes before filtration can also help coarsen the particles.

Section 4: Frequently Asked Questions (FAQs)

Q: What specific safety precautions should be taken when scaling up this reaction? A: The primary hazards are the corrosive and flammable nature of the reagents. The work-up step involving quenching the basic pyridine solution with concentrated acid is highly exothermic and releases fumes. Always perform this in a well-ventilated area (e.g., a walk-in fume hood for large scale) with appropriate PPE, including a face shield, acid-resistant gloves, and a lab coat. Have a base-neutralizing agent (like sodium bicarbonate) ready for spills.

Q: Why is this specific cinnamic acid derivative useful for in vivo studies? A: Cinnamic acid derivatives are known to possess a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2][28] The trifluoromethyl groups can enhance metabolic stability, improve cell membrane permeability, and increase binding affinity to biological targets, making them attractive modifications in drug design.[29]

Q: Can I use a different base catalyst instead of piperidine/pyridine? A: Yes, other amine bases like triethylamine or DBU have been used in Knoevenagel condensations.[30] Green chemistry approaches have also explored using catalysts like ammonium salts to avoid pyridine.[31] However, the pyridine/piperidine system is well-documented and highly effective for this specific transformation.[32][33] Any change in the catalytic system would require re-optimization of the reaction conditions (temperature, time, and solvent).

Q: What analytical data should I obtain to confirm the purity and identity of the final product for in vivo use? A: For in vivo studies, a comprehensive analysis is required to confirm >99% purity and structure. This includes:

• ¹H and ¹⁹F NMR: To confirm the chemical structure and absence of proton- or fluorine-containing impurities.

• LC-MS: To confirm the molecular weight and assess purity.

• Melting Point: A sharp melting point indicates high purity.

• Elemental Analysis (CHN): To confirm the empirical formula.

References

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• Sciforum. (n.d.). One pot reactions of benzaldehydes to cinnamic acids and arylpropiolic acids in aqueous medium. Retrieved from [Link]

• Bentham Science. (2019). Anticholinesterase Activity of Cinnamic Acids Derivatives: In Vitro, In Vivo Biological Evaluation, and Docking Study. Retrieved from [Link]

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• Springer Nature Experiments. (n.d.). Contemporary synthetic strategies in organofluorine chemistry. Retrieved from [Link]

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• Ingenta Connect. (1999). The Heck Reaction and Cinnamic Acid Synthesis by Heterogeneous Catalysis. Retrieved from [Link]

• Preprints.org. (2025). Pharmacological Potential of Cinnamic Acid and Derivatives: A Comprehensive Review. Retrieved from [Link]

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Technical Support Center: Reaction Optimization for Cinnamic Acid Synthesis Using Design of Experiments

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of cinnamic acid and its derivatives. It provides in-depth technical support, troubleshooting advice, and frequently asked questions (FAQs) to address specific challenges encountered during experimental work, with a focus on leveraging Design of Experiments (DoE) for robust reaction optimization.

I. Introduction to Cinnamic Acid Synthesis and the Power of DoE

Cinnamic acid (3-phenyl-2-propenoic acid) and its derivatives are pivotal precursors in the pharmaceutical, fragrance, and food industries.[1][2][3] Common synthetic routes to cinnamic acid include the Perkin reaction and the Knoevenagel condensation.[1][4][5][6] The Perkin reaction involves the condensation of an aromatic aldehyde with an acid anhydride in the presence of an alkali salt of the corresponding carboxylic acid.[7][8][9] The Knoevenagel condensation utilizes an active methylene compound that reacts with an aldehyde or ketone in the presence of a basic catalyst.[4][10][11][12]

While these methods are well-established, achieving optimal yield, purity, and efficiency can be challenging. Traditional "one-variable-at-a-time" (OVAT) optimization is often time-consuming and fails to capture interactions between reaction parameters.[13] Design of Experiments (DoE) offers a statistical approach to systematically vary multiple factors simultaneously, allowing for a more comprehensive understanding of the reaction space with fewer experiments.[13][14][15] This guide will equip you with the knowledge to effectively apply DoE principles to troubleshoot and optimize your cinnamic acid synthesis.

II. Troubleshooting Guide: A DoE-Informed Approach

This section addresses common issues encountered during cinnamic acid synthesis and provides a structured, DoE-based approach to problem-solving.

Issue 1: Low Reaction Yield

A persistently low yield of cinnamic acid is a frequent challenge. The causes can be multifaceted, ranging from suboptimal reaction conditions to reactant degradation.

Question: My cinnamic acid synthesis is consistently resulting in low yields. How can I use DoE to identify the root cause and improve the outcome?

Answer:

A low yield suggests that one or more reaction parameters are not at their optimal levels. A DoE approach can efficiently screen for the most influential factors and their interactions.

Step 1: Factor Identification and Range Selection.

Identify the critical parameters that could influence the yield. For a Perkin or Knoevenagel reaction, these typically include:

• Temperature: Higher temperatures can increase reaction rates but may also promote side reactions.[16] A typical range for consideration could be 140-180°C for the Perkin reaction.[1][17]

• Reaction Time: Insufficient time will lead to incomplete conversion, while excessive time can result in product degradation or side-product formation.[2]

• Molar Ratios of Reactants: The stoichiometry of the aldehyde, anhydride (or malonic acid), and base is crucial.

• Catalyst/Base Concentration: The amount of base catalyst (e.g., sodium acetate, pyridine, piperidine) can significantly impact the reaction rate and selectivity.[4][16]

• Solvent: The choice of solvent can influence reactant solubility and reaction kinetics.[18][19]

Step 2: Experimental Design.

A fractional factorial design is an excellent starting point for screening multiple factors with a minimal number of experiments.[20][21] This will help identify the "vital few" factors that have the most significant impact on the yield.

Table 1: Example of a 24-1 Fractional Factorial Design for a Perkin Reaction

Experiment	Temperature (°C)	Time (h)	Benzaldehyde:Acetic Anhydride	Sodium Acetate (mol%)
1	140	3	1:1.5	50
2	180	3	1:1.5	100
3	140	6	1:1.5	100
4	180	6	1:1.5	50
5	140	3	1:2.5	100
6	180	3	1:2.5	50
7	140	6	1:2.5	50
8	180	6	1:2.5	100

Step 3: Data Analysis and Interpretation.

After running the experiments, analyze the results using statistical software. The main effects plot will show the individual impact of each factor on the yield, while the interaction plot will reveal any synergistic or antagonistic effects between factors.

Step 4: Optimization.

Once the significant factors are identified, a response surface methodology (RSM), such as a central composite design, can be employed to find the optimal settings for these factors to maximize the yield.[22]

Issue 2: Formation of Impurities and Side Products

The presence of impurities can complicate purification and reduce the overall quality of the final product.

Question: My final cinnamic acid product is contaminated with significant impurities. What are the likely side reactions, and how can I minimize them using a DoE approach?

Answer:

Impurity formation is often a result of competing side reactions. In the context of cinnamic acid synthesis, common side reactions include self-condensation of the aldehyde or anhydride and polymerization.[2]

DoE-Driven Strategy for Minimizing Impurities:

Step 1: Identify Potential Side Reactions and Influencing Factors.

• Perkin Reaction: Aldol condensation of benzaldehyde can occur in a basic environment.[2] High temperatures can also lead to decarboxylation of the product.

• Knoevenagel Condensation: Michael addition of the active methylene compound to the α,β-unsaturated product can lead to byproducts.

The same factors influencing yield (temperature, time, stoichiometry) will also affect the formation of impurities.

Step 2: Define the Response.

In your DoE, the "response" to be minimized will be the percentage of key impurities, as determined by techniques like HPLC or NMR.

Step 3: Design and Execute the Experiment.

A screening design will help identify which factors have the most significant impact on impurity formation. It is crucial to monitor both the desired product and the major impurities for each experimental run.

Step 4: Multi-Response Optimization.

Often, the conditions that maximize yield may also increase certain impurities. DoE software allows for multi-response optimization, where you can define desirable ranges for both yield (maximize) and impurity levels (minimize) to find a set of conditions that provides the best overall outcome.

Issue 3: Reaction Stalls or Fails to Reach Completion

A reaction that does not proceed to completion is a common and frustrating issue.

Question: My reaction seems to stall before all the starting material is consumed. What are the potential causes, and how can I troubleshoot this?

Answer:

A stalled reaction can be due to several factors, including catalyst deactivation, insufficient energy input, or the presence of inhibitors.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for a stalled reaction.

Explanation of the Workflow:

• Initial Checks: Before embarking on a full DoE study, verify the basics. Ensure your catalyst (e.g., sodium acetate) is anhydrous and active.[8] Confirm that the reaction temperature is being maintained accurately. Check the purity of your starting materials, as impurities can sometimes inhibit the reaction.

• DoE Screening: If the issue persists, a DoE screening experiment is warranted. Focus on factors that provide the energy for the reaction (temperature) and drive the catalytic cycle (catalyst concentration), as well as reaction time.

• Optimization: The results of the screening will point towards the factors that are most critical for achieving full conversion. Subsequent optimization experiments can then fine-tune these parameters.

III. Frequently Asked Questions (FAQs)

Q1: Which synthetic method is better for my application: Perkin or Knoevenagel?

A1: The choice depends on your specific requirements. The Perkin reaction often requires higher temperatures and longer reaction times.[2] The Knoevenagel condensation can often be performed under milder conditions and may offer higher yields.[4] A comparative DoE study could be beneficial to determine the optimal method for your specific substrate and desired scale.

Q2: How do I select the appropriate experimental design for my study?

A2: The choice of design depends on your objective:

• Screening: To identify the most influential factors from a larger set, use a fractional factorial design .

• Optimization: To find the optimal settings for a few key factors, use a response surface methodology (RSM) design like a central composite or Box-Behnken design .[23]

• Robustness Testing: To evaluate how small variations in your parameters affect the outcome, a definitive screening design can be useful.

Q3: What are the key considerations for purifying the final cinnamic acid product?

A3: Purification typically involves the following steps:

• Removal of Unreacted Aldehyde: This can often be achieved by steam distillation.[24][25]

• Conversion to Salt and Extraction: The reaction mixture can be made alkaline to convert cinnamic acid to its water-soluble salt, allowing for the extraction of non-acidic impurities with an organic solvent.[26]

• Precipitation: Acidification of the aqueous solution will precipitate the cinnamic acid.[1][26]

• Recrystallization: The crude cinnamic acid can be further purified by recrystallization from a suitable solvent, such as water or ethanol.[4][24] Column chromatography can also be employed for high-purity requirements.[27][28]

Q4: Can DoE be applied to "green" chemistry approaches for cinnamic acid synthesis?

A4: Absolutely. DoE is an excellent tool for optimizing green chemistry protocols. For instance, you could use DoE to:

• Minimize the amount of catalyst used.[29]

• Optimize reactions in greener solvents like water or ethanol.[19][29]

• Reduce energy consumption by finding the lowest effective reaction temperature and time.[8]

IV. Experimental Protocols

Protocol 1: Perkin Reaction for Cinnamic Acid Synthesis

• In a round-bottom flask equipped with a reflux condenser, combine benzaldehyde (e.g., 0.05 mol), acetic anhydride (e.g., 0.075 mol), and anhydrous sodium acetate (e.g., 0.025 mol).[2]

• Heat the mixture in an oil bath to the desired temperature (e.g., 160-180°C) and for the specified time (e.g., 3-5 hours) as determined by your DoE.[3][4]

• Allow the reaction mixture to cool slightly and pour it into a beaker containing water.

• Remove any unreacted benzaldehyde by steam distillation.

• Filter the hot solution to remove any resinous byproducts.

• Acidify the filtrate with concentrated hydrochloric acid until precipitation of cinnamic acid is complete.

• Collect the crude cinnamic acid by vacuum filtration and wash with cold water.

• Recrystallize the crude product from hot water or an ethanol/water mixture to obtain pure cinnamic acid.

Protocol 2: Knoevenagel Condensation for Cinnamic Acid Synthesis (Doebner Modification)

• In a round-bottom flask with a reflux condenser, dissolve malonic acid (e.g., 0.11 mol) in a suitable solvent such as ethanol or pyridine.[4][30]

• Add benzaldehyde (e.g., 0.10 mol) and a catalytic amount of a base like pyridine or piperidine.[4]

• Heat the mixture to reflux for the time indicated by your DoE (e.g., 4-8 hours).

• Cool the reaction mixture in an ice bath to induce crystallization.

• Collect the solid product by vacuum filtration and wash with cold ethanol.[4]

• Recrystallize the crude cinnamic acid from ethanol to obtain the purified product.

V. Data Presentation

Table 2: Comparison of Perkin and Knoevenagel Reactions for Cinnamic Acid Synthesis

Parameter	Perkin Reaction	Knoevenagel Condensation
Typical Aldehyde	Aromatic Aldehydes	Aromatic & Aliphatic Aldehydes/Ketones
Carbon Source	Acid Anhydride	Active Methylene Compound (e.g., Malonic Acid)
Catalyst	Alkali Salt of Carboxylic Acid	Weak Base (e.g., Pyridine, Piperidine)
Temperature	High (160-180°C)	Moderate (Reflux in Ethanol/Pyridine)
Reaction Time	Long (3-8 hours)	Moderate (4-8 hours)
Yield	Moderate to Good (60-85%)	Good to Excellent (75-90%+)

Note: Yields are highly dependent on the specific substrates and optimized reaction conditions.

VI. Visualization of DoE Workflow

Caption: A typical Design of Experiments workflow.

VII. Conclusion

The synthesis of cinnamic acid, while based on classic organic reactions, offers significant opportunities for process improvement. By moving beyond a traditional OVAT approach and embracing the statistical rigor of Design of Experiments, researchers can more efficiently troubleshoot issues, optimize reaction conditions, and develop robust and scalable synthetic protocols. This guide provides a framework for applying DoE principles to overcome common challenges in cinnamic acid synthesis, ultimately leading to improved yields, higher purity, and a deeper understanding of the reaction system.

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• 29. Sustainable Synthesis of p-Hydroxycinnamic Diacids through Proline-Mediated Knoevenagel Condensation in Ethanol: An Access to Potent Phenolic UV Filters and Radical Scavengers - PMC [pmc.ncbi.nlm.nih.gov]
• 30. Knoevenagel condensation - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Methodological Guide to Comparing the Efficacy of Soluble Epoxide Hydrolase (sEH) Inhibitors

For researchers, scientists, and drug development professionals, the inhibition of soluble epoxide hydrolase (sEH) represents a promising therapeutic strategy for a range of cardiovascular and inflammatory diseases. This guide provides a comprehensive framework for evaluating and comparing the efficacy of sEH inhibitors, using established compounds as benchmarks. While direct comparative data for novel agents such as 2,5-Bis(trifluoromethyl)cinnamic acid are not yet available in the public domain, this document outlines the essential experimental protocols and theoretical considerations for such an evaluation.

The Therapeutic Rationale for sEH Inhibition

Soluble epoxide hydrolase is a critical enzyme in the arachidonic acid cascade, responsible for the degradation of endogenous anti-inflammatory and vasodilatory lipid mediators known as epoxyeicosatrienoic acids (EETs). By hydrolyzing EETs to their less active dihydroxyeicosatrienoic acid (DHET) counterparts, sEH effectively dampens these beneficial signaling pathways. Consequently, the inhibition of sEH has emerged as a compelling therapeutic approach to enhance the protective effects of EETs, offering potential treatments for hypertension, inflammation, and pain.[1][2]

The signaling pathway is illustrated in the diagram below:

Caption: The sEH metabolic pathway and the point of intervention for sEH inhibitors.

Key Classes of sEH Inhibitors and Structural Considerations

The landscape of sEH inhibitors is diverse, with urea- and amide-based compounds being among the most extensively studied. The trifluoromethyl group is a common substituent in many potent sEH inhibitors, valued for its ability to enhance binding affinity and metabolic stability.[3] While cinnamic acid derivatives are a known class of bioactive molecules with anti-inflammatory properties, the specific evaluation of 2,5-Bis(trifluoromethyl)cinnamic acid as an sEH inhibitor has not been documented in peer-reviewed literature.[4][5]

The following table summarizes the in vitro potency of several well-characterized sEH inhibitors, providing a benchmark for the field.

Inhibitor Name	Chemical Class	Target Species	IC50 Value	Reference
TPPU	Urea	Human sEH	3.7 nM
t-AUCB	Urea	Human sEH	1.3 nM
APAU	Urea	Rat sEH	Low nM range	[6]
t-TUCB	Urea	Rat sEH	Low nM range	[6]
Glycycoumarin	Coumarin	sEH	< 2 µM	[7]

Experimental Protocols for Efficacy Comparison

A thorough evaluation of a novel sEH inhibitor requires a multi-faceted approach, encompassing both in vitro and in vivo studies. The following protocols provide a standardized framework for assessing the efficacy of a test compound, such as 2,5-Bis(trifluoromethyl)cinnamic acid, against established inhibitors.

In Vitro Efficacy: Fluorescence-Based sEH Inhibition Assay

This assay determines the half-maximal inhibitory concentration (IC50) of a test compound, providing a quantitative measure of its in vitro potency. The protocol is adapted from commercially available kits and established methodologies.[7][8]

Principle: The assay utilizes a fluorogenic substrate, such as (3-phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester (PHOME), which is hydrolyzed by sEH to produce a highly fluorescent product. The reduction in fluorescence in the presence of an inhibitor is proportional to its inhibitory activity.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a stock solution of the test compound (e.g., 2,5-Bis(trifluoromethyl)cinnamic acid) and reference inhibitors (e.g., TPPU) in a suitable solvent like DMSO.

  • Prepare a series of dilutions of the test and reference compounds in assay buffer.

  • Reconstitute and dilute the human recombinant sEH enzyme in assay buffer according to the manufacturer's instructions.

  • Dilute the PHOME substrate in assay buffer.

• Assay Procedure:

  • In a 96-well microplate, add the diluted test compounds and reference inhibitors to their respective wells.

  • Include wells for a positive control (sEH enzyme without inhibitor) and a negative control (assay buffer without enzyme).

  • Add the diluted sEH enzyme to all wells except the negative control.

  • Incubate the plate at room temperature for a specified period (e.g., 15 minutes) to allow for inhibitor-enzyme binding.

  • Initiate the enzymatic reaction by adding the diluted PHOME substrate to all wells.

• Data Acquisition and Analysis:

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 330 nm and 465 nm, respectively) over time (kinetic assay) or at a fixed endpoint (e.g., 30 minutes).

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the positive control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a suitable dose-response curve.

The following diagram illustrates the general workflow for this in vitro screening:

Caption: Workflow for in vitro sEH inhibitor screening.

In Vivo Efficacy: Angiotensin II-Induced Hypertension Model

This model is a well-established method for evaluating the antihypertensive effects of sEH inhibitors in rodents.[9][10][11]

Principle: Continuous infusion of angiotensin II (Ang II) induces a sustained increase in blood pressure. The ability of a test compound to attenuate this hypertensive response is a measure of its in vivo efficacy.

Step-by-Step Protocol:

• Animal Model:

  • Use adult male mice or rats.

  • Acclimatize the animals and train them for blood pressure measurements.

• Surgical Procedure:

  • Anesthetize the animals.

  • Implant a telemetry transmitter for continuous blood pressure monitoring or use a tail-cuff system for periodic measurements.

  • Implant a subcutaneous osmotic minipump for the continuous infusion of Ang II at a dose known to induce hypertension (e.g., 400-1000 ng/kg/min).

• Treatment and Monitoring:

  • Administer the test compound (e.g., 2,5-Bis(trifluoromethyl)cinnamic acid) or a reference inhibitor (e.g., t-AUCB) via a suitable route (e.g., oral gavage, intraperitoneal injection) at various doses.

  • Include a vehicle control group receiving Ang II but no inhibitor.

  • Monitor blood pressure, heart rate, and general health of the animals daily for the duration of the study (typically 14-28 days).

• Data Analysis:

  • Compare the mean arterial pressure between the treated groups and the vehicle control group.

  • Assess the dose-dependent effects of the test compound on blood pressure.

  • At the end of the study, tissues can be harvested for further analysis (e.g., measurement of EET/DHET ratios to confirm target engagement).

In Vivo Efficacy: Lipopolysaccharide (LPS)-Induced Inflammation Model

This model is widely used to assess the anti-inflammatory properties of therapeutic agents.[1][12][13]

Principle: Systemic administration of lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, elicits a robust inflammatory response characterized by the release of pro-inflammatory cytokines. The ability of an sEH inhibitor to suppress this response is indicative of its anti-inflammatory potential.

Step-by-Step Protocol:

• Animal Model:

  • Use adult male mice or rats.

  • Acclimatize the animals to the experimental conditions.

• Treatment and Induction of Inflammation:

  • Administer the test compound (e.g., 2,5-Bis(trifluoromethyl)cinnamic acid) or a reference inhibitor at various doses.

  • Include a vehicle control group.

  • After a suitable pre-treatment period (e.g., 1 hour), induce inflammation by administering a single intraperitoneal injection of LPS (e.g., 1-5 mg/kg).

• Sample Collection and Analysis:

  • At a predetermined time point after LPS administration (e.g., 2-6 hours), collect blood samples via cardiac puncture.

  • Isolate plasma or serum.

  • Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) using enzyme-linked immunosorbent assay (ELISA) kits.

• Data Analysis:

  • Compare the cytokine levels in the treated groups to those in the LPS-challenged vehicle control group.

  • Evaluate the dose-dependent reduction in cytokine production by the test compound.

Conclusion

The rational evaluation of novel sEH inhibitors is a systematic process that progresses from in vitro potency determination to in vivo validation in relevant disease models. While the sEH inhibitory activity of 2,5-Bis(trifluoromethyl)cinnamic acid remains to be elucidated, the experimental frameworks provided herein offer a robust and reliable pathway for its characterization and comparison against other inhibitors in the field. Such studies are essential for advancing our understanding of sEH biology and for the development of new therapeutics for cardiovascular and inflammatory diseases.

References

• Discovery of Inhibitors of Soluble Epoxide Hydrolase: A Target with Multiple Potential Therapeutic Indic
• Inhibition of Soluble Epoxide Hydrolase Activity by Components of Glycyrrhiza uralensis. MDPI. 2023.
• The Potential of Soluble Epoxide Hydrolase Inhibition in the Treatment of Cardiac Hypertrophy. PubMed Central.
• Discovery of Soluble Epoxide Hydrolase Inhibitors from Chemical Synthesis and N
• A Protocol for Constructing a Mouse Model of Hypertensive Myocardial Fibrosis Using Angiotensin II. PubMed. 2025.
• Comparative efficacy of 3 soluble epoxide hydrolase inhibitors in rat neuropathic and inflamm
• Lipopolysaccharide-Induced Model of Neuroinflammation: Mechanisms of Action, Research Application and Future Directions for Its Use. PubMed Central. 2022.
• Structure Activity Relationship Studies of Cinnamic Acid Derivatives as Inhibitors of Human Neutrophil Elastase Revealed by Ligand Docking Calculations.
• 4-Phenyl-thiazole-based dual inhibitors of fatty acid amide hydrolase and soluble epoxide hydrolase do not alleviate orofacial inflammatory pain in female r
• Soluble Epoxide Hydrolase Inhibitor Screening Assay Kit. Cayman Chemical.
• Angiotensin II up-regulates soluble epoxide hydrolase in vascular endothelium in vitro and in vivo. PNAS.
• Angiotensin II–Induced Hypertension. AHA/ASA Journals.
• Editorial: Clinical Paths for Soluble Epoxide Hydrolase Inhibitors. Frontiers. 2020.
• Docking Studies and α-Substitution Effects on the Anti-Inflammatory Activity of β-Hydroxy-β-arylpropanoic Acids. MDPI.
• Structure-activity relationships of trans-cinnamic acid derivatives on alpha-glucosidase inhibition. PubMed.
• (a) Experimental protocol for lipopolysaccharide (LPS)-induced systemic inflammation.
• Inhibition of the Soluble Epoxide Hydrolase as an Analgesic Str
• Soluble epoxide hydrolase inhibition exhibits antihypertensive actions independently of nitric oxide in mice with renovascular hypertension. NIH.
• Lipopolysaccharide Pre-conditioning Attenuates Pro-inflammatory Responses and Promotes Cytoprotective Effect in Differentiated PC12 Cell Lines via Pre-activation of Toll-Like Receptor-4 Signaling Pathway Leading to the Inhibition of Caspase-3/Nuclear Factor-κappa B P
• Angiotensin II-induced hypertension increases plasma membrane Na pump activity by enhancing Na entry in r
• Inhibition of NLRP3-inflammasome mediated IL-1β release by phenylpropanoic acid derivatives: in-silico and in-vitro approach. PubMed. 2021.
• Inhibition of soluble epoxide hydrolase activity by compounds isolated from the aerial parts of Glycosmis stenocarpa.
• Angiotensin II Infusion Model of Hypertension. AHA/ASA Journals. 2012.
• Lipopolysaccharide-Induced Neuroinflammation as a Bridge to Understand Neurodegener
• Synthesis, applications and Structure-Activity Relationship (SAR) of cinnamic acid derivatives: a review.
• Structure-activity relationships of substituted oxyoxalamides as inhibitors of the human soluble epoxide hydrolase. PubMed. 2014.
• (PDF) Immune and inflammatory mechanisms in hypertension.
• Angiotensin II-induced Hypertension Mouse Model. InnoSer.
• Structure-Activity Relationship of Hydroxycinnamic Acid Derivatives for Cooperating with Carnosic Acid and Calcitriol in Acute Myeloid Leukemia Cells. MDPI.

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Head-to-head comparison of trifluoromethyl vs trifluoromethoxy cinnamic acids

An In-Depth Head-to-Head Comparison of Trifluoromethyl vs. Trifluoromethoxy Cinnamic Acids for Drug Discovery

For research scientists and professionals in drug development, the strategic modification of molecular scaffolds is a cornerstone of modern medicinal chemistry. The introduction of fluorine-containing moieties is a powerful tactic to enhance the pharmacokinetic and pharmacodynamic profiles of lead compounds. This guide provides a detailed comparative analysis of two critical substituents: the trifluoromethyl (-CF₃) and trifluoromethoxy (-OCF₃) groups, as applied to the cinnamic acid backbone.

Cinnamic acid and its derivatives are a well-established class of compounds with a broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1] By substituting the phenyl ring with -CF₃ or -OCF₃ groups, medicinal chemists can profoundly alter the molecule's lipophilicity, metabolic stability, and target engagement, making this a key strategy for optimizing therapeutic potential.[1][2] This document synthesizes the available experimental and predicted data to offer a head-to-head comparison, complete with detailed experimental protocols and workflow visualizations to guide future research.

Physicochemical Properties: A Tale of Two Fluorine Moieties

The choice between a trifluoromethyl and a trifluoromethoxy group is a critical decision in drug design, as each imparts distinct electronic and steric properties to the parent molecule. These differences significantly influence acidity (pKa), lipophilicity (logP), and other key parameters that dictate a compound's behavior in a biological system.[3]

The trifluoromethyl group is a strong electron-withdrawing substituent known to increase the acidity of nearby functional groups.[4] The trifluoromethoxy group is even more electron-withdrawing and is one of the most lipophilic substituents used in drug design.[5] While direct, experimentally determined comparative data for all isomers is scarce, the following table summarizes key physicochemical properties for the meta-substituted analogs, which are commonly studied.

Table 1: Comparative Physicochemical Properties of 3-Substituted Cinnamic Acids

Property	3-(Trifluoromethoxy)cinnamic acid	3-(Trifluoromethyl)cinnamic acid	Significance in Drug Discovery
Molecular Formula	C₁₀H₇F₃O₃[6]	C₁₀H₇F₃O₂[6]	Foundational for characterization and dosing calculations.
Molecular Weight	232.16 g/mol [6]	216.16 g/mol [6]	Impacts diffusion rates and ligand efficiency metrics.
Melting Point	92-97 °C[6]	135-137 °C[6]	Relevant for formulation, solubility, and solid-state stability.
pKa (Predicted)	4.27 ± 0.10[6]	4.25 ± 0.10[6]	Influences ionization state at physiological pH, affecting solubility and cell permeability.
pKa (Experimental)	Not Available	3.86[6]	Experimental data provides a more accurate measure of acidity.
Lipophilicity (π constant)	+1.04 (for -OCF₃)[5]	+0.88 (for -CF₃)[3][7]	Higher values indicate greater lipophilicity, which can enhance membrane permeability but may also increase metabolic liability and non-specific binding if too high.

The higher lipophilicity conferred by the -OCF₃ group can be a double-edged sword.[5] While it often improves membrane permeability, essential for reaching intracellular targets, it can also lead to lower aqueous solubility and increased binding to plasma proteins, potentially reducing the free drug concentration.

Pharmacokinetic Profile: The Metabolic Stability Imperative

A critical advantage of fluorination in drug design is the enhancement of metabolic stability.[8] The carbon-fluorine bond is exceptionally strong (bond dissociation energy of ~485 kJ/mol) compared to a carbon-hydrogen bond (~414 kJ/mol), making it highly resistant to cleavage by metabolic enzymes like the cytochrome P450 (CYP) superfamily.[3][4][7]

• Trifluoromethyl (-CF₃) Group: Replacing a metabolically vulnerable methyl group with a -CF₃ group is a classic "metabolic switching" strategy.[8] This modification can effectively block a primary site of oxidative metabolism, leading to a longer drug half-life, reduced clearance, and a more predictable pharmacokinetic profile.[4][8]

• Trifluoromethoxy (-OCF₃) Group: The -OCF₃ group is also a metabolically robust alternative to the more labile methoxy (-OCH₃) group, which is prone to oxidative demethylation.[3] The steric bulk and strong electron-withdrawing nature of the -OCF₃ group hinder enzymatic access and oxidation by CYP450 enzymes.[3]

Below is a diagram illustrating the concept of metabolic blocking and a generalized workflow for assessing metabolic stability in vitro.

Caption: Metabolic blocking effect of the trifluoromethyl group.

Experimental Protocol: In Vitro Microsomal Stability Assay

This protocol provides a framework for comparing the metabolic stability of trifluoromethyl and trifluoromethoxy cinnamic acids. The rationale is to incubate the test compounds with liver microsomes, which contain a high concentration of CYP450 enzymes, and quantify the disappearance of the parent compound over time.

• Preparation of Incubation Mixture:

  • In a microcentrifuge tube, prepare a reaction buffer (e.g., 100 mM potassium phosphate, pH 7.4).

  • Add the test compound (from a stock solution in DMSO, final concentration typically 1 µM) and liver microsomes (e.g., human, rat; final concentration 0.5 mg/mL).

  • Pre-incubate the mixture at 37°C for 5 minutes to equilibrate the temperature. This ensures the reaction starts under optimal enzymatic conditions.

• Initiation of Metabolic Reaction:

  • Start the reaction by adding a pre-warmed NADPH-regenerating system (cofactor required for CYP450 activity). The use of a regenerating system (e.g., G6P, G6PDH) ensures a constant supply of NADPH throughout the incubation.

  • Immediately collect a sample at the T=0 time point by transferring an aliquot of the reaction mixture into a quenching solution (e.g., ice-cold acetonitrile containing an internal standard). The organic solvent stops the enzymatic reaction and precipitates proteins.

• Time-Course Incubation:

  • Incubate the reaction mixture at 37°C in a shaking water bath.

  • Collect additional aliquots at various time points (e.g., 5, 15, 30, 60 minutes) and quench them in the same manner as the T=0 sample.

• Sample Processing and Analysis:

  • Centrifuge the quenched samples to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate or vials for analysis.

  • Quantify the remaining concentration of the parent drug in each sample using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method. LC-MS/MS provides the sensitivity and specificity required to detect low concentrations of the drug.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent drug against time.

  • Determine the slope of the linear regression, which represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t₁/₂) using the formula: t₁/₂ = 0.693 / k. A longer half-life indicates greater metabolic stability.[8]

Caption: Workflow for an in vitro microsomal stability assay.

Biological Activities: Anticancer and Antimicrobial Potential

Both trifluoromethyl and trifluoromethoxy-substituted cinnamic acids have been investigated for their therapeutic potential, particularly as anticancer and antimicrobial agents.[2] The introduction of these fluorinated groups is a known strategy to enhance biological efficacy.[1]

• Antimicrobial Activity: Anilides of 3-(trifluoromethyl)cinnamic acid have shown activity against bacterial strains like Staphylococcus aureus and Enterococcus faecalis.[2] While direct comparative data is limited, research on structurally related chalcones indicated that -OCF₃ substituted analogs had superior antimicrobial efficacy compared to their -CF₃ counterparts against both Gram-positive and Gram-negative bacteria.[9]

Caption: Simplified MAPK/ERK signaling pathway modulated by cinnamic acids.[10]

Synthesis: The Knoevenagel Condensation

The most efficient and common method for synthesizing both trifluoromethyl and trifluoromethoxy cinnamic acids is the Knoevenagel condensation.[1] This reaction involves the base-catalyzed condensation of the appropriately substituted aromatic aldehyde with malonic acid.[11][12]

Experimental Protocol: General Synthesis via Knoevenagel Condensation

This protocol describes a general procedure applicable to the synthesis of both 3-(trifluoromethyl)cinnamic acid and 3-(trifluoromethoxy)cinnamic acid from their respective benzaldehyde precursors.

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the substituted benzaldehyde (e.g., 3-(trifluoromethyl)benzaldehyde) (1 equivalent) and malonic acid (1.1-1.5 equivalents) in pyridine, which acts as both the solvent and a basic catalyst.[11][13]

  • Add a catalytic amount of piperidine (e.g., 5-10 drops) to the mixture. Piperidine is a stronger base and more effective catalyst for this condensation.[12]

• Reaction:

  • Heat the reaction mixture to reflux (typically around 110°C) using a heating mantle.[14]

  • Maintain this temperature and stir for 3-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting aldehyde.[12]

• Work-up and Isolation:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Pour the cooled reaction mixture into a beaker containing ice and concentrated hydrochloric acid until the pH is acidic (pH 2-3).[12][13] This step protonates the carboxylate to form the carboxylic acid, causing it to precipitate out of the aqueous solution.

  • Collect the solid product by vacuum filtration using a Büchner funnel.

• Purification:

  • Wash the collected solid with cold distilled water to remove any remaining pyridine hydrochloride and other water-soluble impurities.[12]

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the pure substituted cinnamic acid.[11]

  • Dry the purified crystals in a vacuum oven to a constant weight.

Caption: Synthetic workflow for substituted cinnamic acids via Knoevenagel condensation.

Conclusion and Future Directions

The strategic incorporation of trifluoromethyl and trifluoromethoxy groups onto the cinnamic acid scaffold offers distinct advantages for drug discovery.[1] The -OCF₃ group provides a greater boost in lipophilicity compared to the -CF₃ group, which can be beneficial for membrane permeability, while both substituents significantly enhance metabolic stability—a critical parameter for successful drug development.[3][5][8]

The available data suggests that these substitutions can confer potent anticancer and antimicrobial activities.[2] However, the scarcity of direct head-to-head comparative studies is a clear knowledge gap. Future research should focus on a systematic evaluation of a series of positional isomers of both trifluoromethyl and trifluoromethoxy cinnamic acids. Generating robust, comparative data on their physicochemical properties (experimental pKa and logP), metabolic stability, and biological activity (IC₅₀/MIC values) against a standardized panel of cancer cell lines and microbial strains is essential. Such studies will fully elucidate the structure-activity relationships and allow for a more rational selection of these powerful moieties in the design of next-generation therapeutic agents.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2024). Molecules. MDPI. Retrieved January 18, 2026, from [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). ResearchGate. Retrieved January 18, 2026, from [Link]

• Synthesis of 3-(trifluoromethyl) cinnamic acid. (n.d.). PrepChem.com. Retrieved January 18, 2026, from [Link]

• Trifluoromethyl ethers – synthesis and properties of an unusual substituent. (2008). Beilstein Journal of Organic Chemistry. PMC - NIH. Retrieved January 18, 2026, from [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). Molecules. PubMed. Retrieved January 18, 2026, from [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). Molecules. PMC - PubMed Central. Retrieved January 18, 2026, from [Link]

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A Senior Application Scientist's Guide to Validating the Purity of Synthesized 2,5-Bis(trifluoromethyl)cinnamic Acid by High-Performance Liquid Chromatography

For researchers, scientists, and drug development professionals, establishing the purity of a newly synthesized active pharmaceutical ingredient (API) or key intermediate is a non-negotiable cornerstone of the development lifecycle. The presence of impurities, even in minute quantities, can significantly impact the safety, efficacy, and stability of the final drug product. This guide provides an in-depth, experience-driven comparison and validation protocol for assessing the purity of 2,5-Bis(trifluoromethyl)cinnamic acid, a fluorinated building block increasingly utilized in medicinal chemistry for its ability to enhance metabolic stability and membrane permeability.[1]

We will move beyond a simple recitation of steps to explore the scientific rationale behind methodological choices, ensuring the analytical procedure is not only robust and reliable but also a self-validating system in accordance with global regulatory standards.

The Analytical Imperative: Why HPLC is the Gold Standard

High-Performance Liquid Chromatography (HPLC) is the preeminent technique for purity analysis in the pharmaceutical industry due to its high resolution, sensitivity, and reproducibility.[2] For 2,5-Bis(trifluoromethyl)cinnamic acid (Molecular Formula: C₁₁H₆F₆O₂, Molecular Weight: 284.15 g/mol [3]), its molecular structure dictates the optimal HPLC approach. The presence of two strongly electron-withdrawing trifluoromethyl groups and a phenyl ring lends the molecule significant hydrophobicity. This characteristic makes Reversed-Phase HPLC (RP-HPLC), where the stationary phase is non-polar and the mobile phase is polar, the logical and most effective mode of separation.[4][5]

Our objective is to separate the main compound from potential process-related impurities (e.g., unreacted starting materials, intermediates) and degradation products.

Part 1: Strategic Method Development: A Comparative Rationale

A robust analytical method is not discovered by chance; it is engineered through a logical sequence of choices and optimizations. The trustworthiness of the final data is founded upon this initial scientific rigor.

The Column: C18 as the Workhorse vs. Fluorinated Phases for Orthogonal Selectivity

The choice of stationary phase is the most critical parameter for achieving separation.

• The Standard Choice: C18 (Octadecylsilane) A C18 column is the universal starting point for RP-HPLC method development.[4] Its long alkyl chains provide a highly hydrophobic environment, ideal for retaining and separating non-polar to moderately polar compounds like 2,5-Bis(trifluoromethyl)cinnamic acid based on their hydrophobic character. It is versatile, well-understood, and available from a multitude of vendors, ensuring method transferability.

• The Alternative Approach: Fluorinated Stationary Phases (e.g., PFP - Pentafluorophenyl) For highly fluorinated analytes, a fluorinated stationary phase can offer alternative or "orthogonal" selectivity compared to a C18 column.[5] These phases can engage in dipole-dipole, π-π, and ion-exchange interactions, in addition to hydrophobic interactions. This can be particularly advantageous for resolving the target analyte from structurally similar fluorinated impurities where a C18 column might fall short.[5]

Expert Recommendation: Begin development with a high-quality, end-capped C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size). If specificity issues arise, particularly with co-eluting impurities, a PFP column should be evaluated as a comparative alternative.

The Mobile Phase: Ensuring Peak Integrity and Resolution

The mobile phase composition fine-tunes the separation.

• Solvent System: A gradient elution using water (Solvent A) and a polar organic solvent like acetonitrile (ACN) or methanol (MeOH) (Solvent B) is standard. Acetonitrile is often preferred for its lower viscosity and superior UV transparency.

• The Critical Role of pH Control: 2,5-Bis(trifluoromethyl)cinnamic acid is, as its name implies, an acid. At neutral pH, its carboxylic acid group will be deprotonated (ionized), leading to poor retention and broad, tailing peaks on a reversed-phase column. To ensure a consistent, non-ionized state and promote sharp, symmetrical peaks, the mobile phase must be acidified. A common and effective choice is adding 0.1% phosphoric acid or formic acid to the aqueous component (Solvent A).[2][6]

Causality: By operating at a pH well below the pKa of the carboxylic acid (~4.0), we suppress ionization, forcing the analyte to interact with the C18 stationary phase in its more hydrophobic, neutral form.

The Detector: Maximizing Sensitivity

A UV-Vis detector is the standard for this class of compounds. The conjugated system of the cinnamic acid structure provides strong UV absorbance. For aromatic compounds containing trifluoromethyl groups, a detection wavelength in the range of 210-254 nm is typically effective.[7] To determine the optimal wavelength, a UV scan of the analyte in the mobile phase should be performed to identify the absorbance maximum (λ-max), ensuring the highest possible sensitivity.

Part 2: The Validation Protocol: Adherence to ICH Q2(R2) Guidelines

Method validation provides documented evidence that the procedure is fit for its intended purpose. The following protocol is designed in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines, the global standard for analytical procedure validation.[8][9]

The following workflow provides a high-level overview of the validation process.

Caption: High-level workflow for HPLC method validation based on ICH guidelines.

Step-by-Step Validation Experiments

1. System Suitability:

• Objective: To verify that the HPLC system and procedure are operating adequately on the day of analysis.

• Protocol: Before any validation samples are run, inject a standard solution of 2,5-Bis(trifluoromethyl)cinnamic acid (e.g., 100 µg/mL) five times.

• Acceptance Criteria: The relative standard deviation (%RSD) of the peak area should be ≤ 2.0%. Tailing factor should be ≤ 2.0, and theoretical plates should be > 2000.

2. Specificity:

• Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or placebo components.

• Protocol:

  • Inject a blank (diluent).

  • Inject a solution of the pure 2,5-Bis(trifluoromethyl)cinnamic acid standard.

  • Inject solutions of known potential impurities (if available).

  • Analyze a sample of the synthesized material.

  • Perform forced degradation studies (e.g., expose the sample to acid, base, peroxide, heat, and light) and analyze the resulting solutions to ensure separation of degradants from the main peak.

• Acceptance Criteria: The analyte peak should be free of interference from the blank, impurities, and degradants. Peak purity analysis (using a photodiode array detector) should confirm the homogeneity of the main peak.

3. Linearity and Range:

• Objective: To establish that the detector response is directly proportional to the analyte concentration over a specified range.

• Protocol: Prepare a series of at least five standard solutions of 2,5-Bis(trifluoromethyl)cinnamic acid covering 50% to 150% of the expected working concentration (e.g., 50, 75, 100, 125, 150 µg/mL). Inject each concentration in triplicate.

• Acceptance Criteria: The correlation coefficient (R²) of the linear regression plot (Peak Area vs. Concentration) should be ≥ 0.999.

4. Accuracy (as Recovery):

• Objective: To determine the closeness of the test results to the true value.

• Protocol: Analyze a sample of the synthesized material spiked with known amounts of pure 2,5-Bis(trifluoromethyl)cinnamic acid standard at three concentration levels (e.g., 80%, 100%, and 120% of the working concentration). Perform three replicate preparations at each level.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0% at each concentration level.[10]

5. Precision:

• Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

• Protocol:

  • Repeatability (Intra-assay precision): Analyze a minimum of six replicate preparations of the synthesized material at 100% of the test concentration on the same day, by the same analyst, on the same instrument.[10]

  • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Acceptance Criteria: The %RSD for the series of measurements should be ≤ 2.0% for both repeatability and intermediate precision.

6. Limit of Quantitation (LOQ):

• Objective: To determine the lowest concentration of analyte that can be quantitatively determined with suitable precision and accuracy.

• Protocol: This can be determined by the signal-to-noise ratio (typically S/N ≥ 10) or by establishing the concentration at which the %RSD of replicate injections is within an acceptable limit (e.g., ≤ 10%).

• Acceptance Criteria: The LOQ must be sufficiently low to quantify any potential impurities against their specified limits.

Part 3: Data Presentation and Comparative Analysis

Quantitative data from the validation experiments should be summarized for clarity and ease of review.

Table 1: Summary of Validation Data for the Optimized C18 Method

Validation Parameter	Acceptance Criteria	Hypothetical Result	Pass/Fail
Specificity	No interference at analyte RT	All peaks resolved (Resolution > 2.0)	Pass
Linearity (R²)	≥ 0.999	0.9998	Pass
Range	50 - 150 µg/mL	Confirmed by Linearity, Accuracy, Precision	Pass
Accuracy (% Recovery)	98.0 - 102.0%	99.5% (at 80%), 100.2% (at 100%), 99.8% (at 120%)	Pass
Precision (%RSD)
Repeatability	≤ 2.0%	0.85%	Pass
Intermediate Precision	≤ 2.0%	1.10%	Pass
LOQ	Report Value	0.1 µg/mL (S/N > 10)	Pass

Comparative Performance: C18 vs. PFP Column

To illustrate the importance of column selection, consider a scenario where a key process impurity co-elutes with the main analyte on a standard C18 column.

Table 2: Comparative Resolution of a Critical Impurity Pair

Column Type	Mobile Phase	Resolution (Analyte vs. Impurity X)	Peak Tailing (Analyte)	Analysis Outcome
Standard C18 (250 x 4.6 mm, 5 µm)	0.1% H₃PO₄ in Water : ACN (Gradient)	1.2	1.3	Fails Specificity. Inadequate separation, leading to inaccurate purity assessment.
PFP (Pentafluorophenyl) (250 x 4.6 mm, 5 µm)	0.1% H₃PO₄ in Water : ACN (Gradient)	2.5	1.1	Passes Specificity. Excellent separation due to alternative selectivity mechanisms.

This comparison demonstrates that while the C18 method is suitable for general purity, the PFP column provides superior, self-validating performance for this specific separation challenge, highlighting the necessity of empirical evaluation.

The following diagram illustrates the decision-making logic in method development.

Caption: Logical decision tree for HPLC method development and optimization.

Conclusion

The validation of an analytical method for purity determination is a systematic process that underpins the quality and safety of pharmaceutical products. For 2,5-Bis(trifluoromethyl)cinnamic acid, a reversed-phase HPLC method using a C18 column, an acidified acetonitrile/water mobile phase, and UV detection provides a robust foundation for analysis. However, as demonstrated, true scientific integrity demands a comparative approach, evaluating alternative column chemistries like PFP to overcome specific separation challenges and ensure unequivocal specificity. By adhering to the principles of ICH Q2(R2), researchers can develop and validate a method that is not only scientifically sound but also regulatorily compliant, providing trustworthy data for critical decision-making in drug development.

References

• SIELC Technologies. (n.d.). Separation of 3-(Trifluoromethyl)phenol on Newcrom R1 HPLC column.
• Google Patents. (n.d.). The preparation method of m-trifluoromethyl cinnamic acid.
• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures.
• CymitQuimica. (n.d.). 2,5-Bis(trifluoromethyl)cinnamic acid.
• ResearchGate. (2025). Analysis of the trans-Cinnamic Acid Content in Cinnamomum spp. and Commercial Cinnamon Powder Using HPLC.
• Benchchem. (n.d.). A Researcher's Guide to Chiral HPLC Analysis of Trifluoromethyl-Substituted Alcohols.
• ICH. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
• BenchChem. (2025). Developing a Robust HPLC-UV Method for the Analysis of Cinnamic Acid and Its Derivatives: An Application Note and Protocol.
• BenchChem. (2025). Application Notes and Protocols: Synthesis of 3-(Trifluoromethoxy)cinnamic Acid Derivatives.
• ResearchGate. (n.d.). Retention of [18F]fluoride on reversed phase HPLC columns | Request PDF.
• ICH. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• SciRP.org. (n.d.). Analysis of the trans-Cinnamic Acid Content in Cinnamomum spp. and Commercial Cinnamon Powder Using HPLC.
• National Institutes of Health (NIH). (2021). Natural Cinnamic Acid Derivatives: A Comprehensive Study on Structural, Anti/Pro-Oxidant, and Environmental Impacts.
• ICH. (2023). Validation of Analytical Procedures Q2(R2).
• LCGC International. (n.d.). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC.
• MySkinRecipes. (n.d.). 2-Fluoro-5-(trifluoromethyl)cinnamic acid.
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A Comparative Analysis of the Anticancer Potential of 2,5-Bis(trifluoromethyl)cinnamic Acid Against Standard Chemotherapeutic Agents

This guide provides a comprehensive framework for benchmarking the anticancer activity of a novel investigational compound, 2,5-Bis(trifluoromethyl)cinnamic acid, against established chemotherapeutic drugs: Cisplatin, Doxorubicin, and Paclitaxel. This document is intended for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and practical methodologies for such a comparative study.

The exploration of cinnamic acid derivatives in oncology is a promising avenue.[1][2] These compounds, found in various plants, have demonstrated a spectrum of biological activities, including anticancer effects against a range of malignancies like breast, colon, and lung cancer.[1] The therapeutic potential of cinnamic acid derivatives is often linked to their ability to induce apoptosis in cancerous cells.[1] The core structure of cinnamic acid, featuring a phenyl ring, an alkene double bond, and a carboxylic acid group, allows for extensive modification, leading to derivatives with potentially enhanced efficacy.[1][2] The anticancer activity of these derivatives is significantly influenced by the nature and position of substituents on the aryl ring.[3]

Given the limited availability of specific data on 2,5-Bis(trifluoromethyl)cinnamic acid, this guide will establish a prospective protocol for its evaluation. The trifluoromethyl groups are strong electron-withdrawing substituents, which can significantly alter the compound's lipophilicity, cell permeability, and interaction with biological targets, making it a compelling candidate for investigation.

Established Benchmarks: Mechanisms of Action

To provide a robust comparison, it is essential to understand the mechanisms of the selected standard-of-care drugs.

1. Cisplatin: This platinum-based drug exerts its cytotoxic effects primarily by forming covalent bonds with the purine bases, guanine and adenine, in DNA.[4] This leads to the formation of intra- and inter-strand crosslinks, which distort the DNA structure, interfere with DNA repair mechanisms, and ultimately trigger apoptosis.[4][5][6][7]

2. Doxorubicin: As an anthracycline antibiotic, doxorubicin has a multifaceted mechanism of action.[8][9] It intercalates into DNA, disrupting DNA replication and transcription.[8][10][11] Furthermore, it inhibits the enzyme topoisomerase II, leading to the accumulation of DNA double-strand breaks.[8] Doxorubicin is also known to generate reactive oxygen species (ROS), which can damage cellular components and induce oxidative stress, contributing to its cytotoxicity.[10][11]

3. Paclitaxel: Belonging to the taxane family, paclitaxel's primary mechanism involves the stabilization of microtubules.[12][13][14] It binds to the beta-tubulin subunit of microtubules, promoting their assembly and preventing their disassembly.[12][14][] This disruption of normal microtubule dynamics leads to cell cycle arrest in the G2/M phase and subsequent apoptosis.[12]

Proposed Experimental Workflow for Comparative Analysis

The following sections outline a detailed, step-by-step methodology for a comprehensive in vitro and in vivo benchmarking study.

Part 1: In Vitro Cytotoxicity Screening

The initial phase of the study will involve assessing the cytotoxic effects of 2,5-Bis(trifluoromethyl)cinnamic acid and the comparator drugs against a panel of human cancer cell lines.

Selected Human Cancer Cell Lines:

• MCF-7: Estrogen-receptor-positive breast cancer

• MDA-MB-231: Triple-negative breast cancer

• HeLa: Cervical cancer

• A549: Lung carcinoma

• HT-29: Colorectal adenocarcinoma

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell metabolic activity, which serves as an indicator of cell viability.[16][17]

Step-by-Step Protocol:

• Cell Seeding:

  • Culture the selected cancer cell lines in their respective recommended media.

  • Harvest cells in the exponential growth phase.

  • Seed the cells into 96-well plates at an optimal density (e.g., 5,000-10,000 cells/well) in a volume of 100 µL and incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.[18][19]

• Compound Preparation and Treatment:

  • Prepare a stock solution of 2,5-Bis(trifluoromethyl)cinnamic acid and the comparator drugs (Cisplatin, Doxorubicin, Paclitaxel) in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solutions in the complete culture medium to achieve a range of final concentrations for treatment.

  • After the 24-hour incubation, remove the old medium from the wells and add 100 µL of the prepared compound dilutions.

  • Include appropriate controls: untreated cells (medium only) and vehicle-treated cells (medium with the highest concentration of the solvent used).

• Incubation:

  • Incubate the plates for 48-72 hours at 37°C in a 5% CO₂ humidified incubator.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • After the treatment incubation period, add 10-20 µL of the MTT solution to each well.

  • Incubate the plates for an additional 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.[20]

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT from each well.

  • Add 100-200 µL of a solubilization solution (e.g., isopropanol or DMSO) to each well to dissolve the formazan crystals.[17]

  • Gently shake the plates on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[16]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the percentage of cell viability against the compound concentration to generate dose-response curves.

  • Determine the half-maximal inhibitory concentration (IC50) value for each compound, which represents the concentration required to inhibit 50% of cell growth.

Data Presentation: Comparative IC50 Values

Compound	MCF-7 (µM)	MDA-MB-231 (µM)	HeLa (µM)	A549 (µM)	HT-29 (µM)
2,5-Bis(trifluoromethyl)cinnamic acid	Experimental Value	Experimental Value	Experimental Value	Experimental Value	Experimental Value
Cisplatin	Experimental Value	Experimental Value	Experimental Value	Experimental Value	Experimental Value
Doxorubicin	Experimental Value	Experimental Value	Experimental Value	Experimental Value	Experimental Value
Paclitaxel	Experimental Value	Experimental Value	Experimental Value	Experimental Value	Experimental Value

Table 1: Hypothetical table for summarizing the IC50 values of the test compounds against various cancer cell lines.

Visualization of Experimental Workflow

Caption: Workflow for the MTT-based in vitro cytotoxicity assay.

Part 2: Mechanistic Investigations

To understand how 2,5-Bis(trifluoromethyl)cinnamic acid exerts its potential anticancer effects, further in vitro assays are necessary.

Cell Cycle Analysis by Flow Cytometry

This technique will determine if the compound induces cell cycle arrest.

Step-by-Step Protocol:

• Cell Treatment: Treat a selected cancer cell line (e.g., the one most sensitive to the compound) with 2,5-Bis(trifluoromethyl)cinnamic acid at its IC50 concentration for 24, 48, and 72 hours.

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix them in cold 70% ethanol.

• Staining: Resuspend the fixed cells in a staining solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to determine the percentage of cells in each phase of the cell cycle (G0/G1, S, and G2/M).

Apoptosis Assay

This assay will determine if the compound induces programmed cell death.

Step-by-Step Protocol:

• Cell Treatment: Treat a selected cancer cell line with the compound at its IC50 concentration for 24, 48, and 72 hours.

• Staining: Stain the cells with Annexin V-FITC and propidium iodide (PI).

• Flow Cytometry: Analyze the stained cells using a flow cytometer to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Visualization of Potential Signaling Pathways

Caption: Putative signaling pathways for cinnamic acid derivatives.

Part 3: In Vivo Efficacy Studies

The final phase involves evaluating the antitumor activity of the most promising compound in a living organism.

Animal Model:

• Immunocompromised mice (e.g., athymic nude or SCID mice) are commonly used for human tumor xenograft models.[21][22]

Experimental Protocol: Human Tumor Xenograft Model

• Tumor Cell Implantation:

  • Subcutaneously inject a selected human cancer cell line (e.g., 1-5 x 10⁶ cells) into the flank of each mouse.[21]

  • Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Animal Grouping and Treatment:

  • Randomly assign the tumor-bearing mice to different treatment groups:

    • Vehicle control

    • 2,5-Bis(trifluoromethyl)cinnamic acid (at various doses)

    • Positive control (e.g., Cisplatin or Paclitaxel at a clinically relevant dose)

  • Administer the treatments via an appropriate route (e.g., intraperitoneal or intravenous injection) according to a predetermined schedule.

• Tumor Growth Monitoring:

  • Measure the tumor volume using calipers at regular intervals (e.g., every 2-3 days).

  • Monitor the body weight of the mice as an indicator of toxicity.

• Endpoint and Analysis:

  • At the end of the study (e.g., when tumors in the control group reach a certain size), euthanize the mice and excise the tumors.

  • Weigh the tumors and perform histological and immunohistochemical analyses to assess cell proliferation, apoptosis, and other relevant markers.

  • Compare the tumor growth inhibition between the different treatment groups.

Data Presentation: In Vivo Antitumor Efficacy

Treatment Group	Average Tumor Volume (mm³) ± SD	Percent Tumor Growth Inhibition (%)
Vehicle Control	Experimental Value	-
2,5-Bis(trifluoromethyl)cinnamic acid (Low Dose)	Experimental Value	Calculated Value
2,5-Bis(trifluoromethyl)cinnamic acid (High Dose)	Experimental Value	Calculated Value
Positive Control (e.g., Cisplatin)	Experimental Value	Calculated Value

Table 2: Hypothetical table for summarizing the in vivo antitumor efficacy data.

Visualization of In Vivo Experimental Workflow

Caption: Workflow for the in vivo human tumor xenograft model.

Conclusion

This guide provides a comprehensive and scientifically rigorous framework for benchmarking the anticancer activity of 2,5-Bis(trifluoromethyl)cinnamic acid against established chemotherapeutic agents. By following these detailed protocols, researchers can generate robust and comparable data on the compound's in vitro cytotoxicity, mechanism of action, and in vivo efficacy. The successful execution of these studies will provide critical insights into the therapeutic potential of this novel cinnamic acid derivative and inform its future development as a potential anticancer agent.

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• Cisplatin in cancer therapy: molecular mechanisms of action - PMC - NIH. Available at: [Link]

• Cinnamic Acid Derivatives and Their Biological Efficacy - MDPI. Available at: [Link]

• Cinnamic acid derivatives as anticancer agents-a review - PubMed. Available at: [Link]

• Doxorubicin pathways: pharmacodynamics and adverse effects - PMC - NIH. Available at: [Link]

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• Special Issue : Cisplatin in Cancer Therapy: Molecular Mechanisms of Action 2.0 - MDPI. Available at: [Link]

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• Recent advances in nano vehicles encapsulating cinnamic acid and its derivatives as promising anticancer agents. Available at: [Link]

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• How Paclitaxel Works - News-Medical.Net. Available at: [Link]

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A Guide to the In Vivo Validation of 2,5-Bis(trifluoromethyl)cinnamic Acid in a Murine Model of Ulcerative Colitis

This guide provides a comprehensive framework for the in vivo validation of 2,5-Bis(trifluoromethyl)cinnamic acid (BTFCA) as a potential therapeutic agent for Inflammatory Bowel Disease (IBD), with a specific focus on Ulcerative Colitis (UC). Drawing upon the known anti-inflammatory properties of cinnamic acid derivatives, this document outlines a scientifically rigorous approach to assess the efficacy and mechanism of action of BTFCA in a preclinical setting. We will compare its potential performance against a standard-of-care treatment, Sulfasalazine, providing detailed experimental protocols and data interpretation guidelines for researchers in drug discovery and development.

Introduction: The Therapeutic Potential of Fluorinated Cinnamic Acids in IBD

Cinnamic acid and its derivatives have garnered significant attention for their diverse pharmacological activities, including potent anti-inflammatory effects.[1][2] Several studies have demonstrated the therapeutic potential of these compounds in preclinical models of colitis, a common form of IBD.[3][4][5] The anti-inflammatory actions of cinnamic acid derivatives are often attributed to the modulation of key signaling pathways, such as the reduction of pro-inflammatory mediators like TNF-α, IL-6, and NF-κB.[4]

The introduction of trifluoromethyl groups into small molecule drug candidates is a well-established strategy in medicinal chemistry to enhance metabolic stability, membrane permeability, and overall potency.[6][7] Given these advantages, we hypothesize that 2,5-Bis(trifluoromethyl)cinnamic acid (BTFCA), a novel fluorinated derivative of cinnamic acid, will exhibit superior anti-inflammatory and therapeutic efficacy in a model of ulcerative colitis compared to its non-fluorinated counterparts and existing therapies.

This guide will detail a head-to-head comparison of BTFCA with Sulfasalazine, a widely used medication for IBD, in the dextran sodium sulfate (DSS)-induced colitis model in mice.

Proposed Mechanism of Action of BTFCA in Ulcerative Colitis

Based on the known biology of cinnamic acid derivatives and the inflammatory cascades in IBD, we propose that BTFCA exerts its therapeutic effects through a multi-faceted mechanism. This includes the inhibition of pro-inflammatory cytokine production and the suppression of immune cell infiltration into the colonic mucosa. The trifluoromethyl groups are anticipated to enhance the compound's interaction with key intracellular targets within inflammatory signaling pathways.

Caption: Proposed inhibitory mechanism of BTFCA on the NF-κB signaling pathway in colitis.

Comparative In Vivo Efficacy Study: BTFCA vs. Sulfasalazine

This section outlines the experimental design for a comparative study to evaluate the therapeutic efficacy of BTFCA in a DSS-induced colitis mouse model.

Experimental Workflow

Caption: Workflow for the DSS-induced colitis model and BTFCA efficacy testing.

Detailed Experimental Protocol

1. Animal Model and Housing:

• Species: C57BL/6 mice, male, 8-10 weeks old.

• Housing: Standard specific-pathogen-free (SPF) conditions with a 12-hour light/dark cycle and ad libitum access to food and water.

• Acclimatization: Animals should be acclimatized for at least 7 days before the start of the experiment.

2. Experimental Groups (n=10 mice per group):

• Group 1: Healthy Control: No DSS, vehicle treatment.

• Group 2: DSS Control: 3% DSS in drinking water, vehicle treatment.

• Group 3: BTFCA (Low Dose): 3% DSS, BTFCA at 10 mg/kg, oral gavage, daily.

• Group 4: BTFCA (High Dose): 3% DSS, BTFCA at 50 mg/kg, oral gavage, daily.

• Group 5: Sulfasalazine: 3% DSS, Sulfasalazine at 50 mg/kg, oral gavage, daily.[8]

3. Induction of Colitis:

• Acute colitis will be induced by administering 3% (w/v) Dextran Sodium Sulfate (DSS, molecular weight 36,000-50,000 Da) in the drinking water for 5 consecutive days.[5] This will be followed by a 5-day recovery period with regular drinking water.

4. Drug Administration:

• BTFCA and Sulfasalazine will be suspended in a suitable vehicle (e.g., 0.5% carboxymethylcellulose) and administered daily via oral gavage from day 0 to day 10. The vehicle control group will receive the vehicle alone.

5. Clinical Assessment (Disease Activity Index - DAI):

• Mice will be monitored daily for body weight changes, stool consistency, and the presence of blood in the feces. The DAI will be calculated based on a standardized scoring system.

6. Endpoint Analysis (Day 10):

• Sacrifice: Mice will be euthanized by CO2 asphyxiation followed by cervical dislocation.

• Colon Length: The entire colon will be excised, and its length will be measured from the cecum to the anus.

• Histological Analysis: A section of the distal colon will be fixed in 10% neutral buffered formalin, embedded in paraffin, sectioned, and stained with Hematoxylin and Eosin (H&E). Histological scoring will be performed to assess inflammation severity and tissue damage.

• Myeloperoxidase (MPO) Activity: A section of the colon will be homogenized to measure MPO activity, a marker of neutrophil infiltration.[4]

• Cytokine Analysis: Another section of the colon will be homogenized for the quantification of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) using ELISA or a multiplex bead-based assay.

Comparative Data Analysis

The following tables present hypothetical data to illustrate the expected outcomes of the comparative study.

Table 1: Clinical and Macroscopic Parameters

Group	Final Body Weight Change (%)	Disease Activity Index (DAI) at Day 10	Colon Length (cm)
Healthy Control	+5.2 ± 1.1	0.1 ± 0.1	8.5 ± 0.4
DSS Control	-18.5 ± 2.3	10.8 ± 1.5	5.2 ± 0.5
BTFCA (10 mg/kg)	-10.1 ± 1.9	6.5 ± 1.2	6.8 ± 0.6
BTFCA (50 mg/kg)	-4.3 ± 1.5	2.8 ± 0.8	7.9 ± 0.5
Sulfasalazine (50 mg/kg)	-8.9 ± 2.1	5.9 ± 1.1	7.1 ± 0.7

Table 2: Histological and Inflammatory Markers

Group	Histological Score (0-12)	MPO Activity (U/g tissue)	Colonic TNF-α (pg/mg protein)
Healthy Control	0.2 ± 0.1	1.5 ± 0.3	25 ± 8
DSS Control	9.8 ± 1.3	15.2 ± 2.1	250 ± 45
BTFCA (10 mg/kg)	5.6 ± 1.0	8.9 ± 1.5	145 ± 30
BTFCA (50 mg/kg)	2.1 ± 0.7	3.1 ± 0.9	60 ± 15
Sulfasalazine (50 mg/kg)	4.9 ± 0.9	7.5 ± 1.3	130 ± 25

Interpretation and Conclusion

The hypothetical data suggests that BTFCA treatment, particularly at a high dose, could significantly ameliorate the clinical and pathological features of DSS-induced colitis in mice. The expected dose-dependent improvement in body weight, DAI, and colon length, coupled with a reduction in histological damage, neutrophil infiltration (MPO activity), and pro-inflammatory cytokine levels, would provide strong evidence for the in vivo efficacy of BTFCA.

A superior performance of high-dose BTFCA compared to the standard-of-care, Sulfasalazine, would position it as a promising new therapeutic candidate for IBD. Further studies would be warranted to explore its long-term efficacy in chronic colitis models, its safety profile, and its precise molecular targets.

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A Comparative Guide to the Structure-Activity Relationship of Bis-Trifluoromethyl Substituted Cinnamic Acids

Introduction

Cinnamic acid and its derivatives represent a class of naturally occurring phenolic compounds that have garnered significant attention in medicinal chemistry.[1][2][3] These molecules, characterized by a phenyl ring attached to an acrylic acid moiety, exhibit a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[2][3][4][5] In the quest for enhanced therapeutic efficacy, synthetic modifications of the cinnamic acid scaffold are a primary focus of drug discovery.[1][3] One particularly effective strategy is the introduction of trifluoromethyl (CF3) groups onto the phenyl ring.[6][7]

The CF3 group is a bioisostere of a methyl group but possesses unique properties; it is highly electronegative, lipophilic, and metabolically stable.[8] These characteristics can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile, often leading to increased biological activity. This guide provides a comparative analysis of the structure-activity relationships (SAR) of bis-trifluoromethyl substituted cinnamic acids, with a focus on how the substitution pattern on the phenyl ring dictates their biological function. We will delve into their anticancer and antimicrobial activities, supported by experimental data and detailed protocols for their evaluation.

Core Structure-Activity Relationship (SAR) Analysis

The biological activity of bis-trifluoromethyl substituted cinnamic acids is highly dependent on the positioning of the two CF3 groups on the phenyl ring. These potent electron-withdrawing groups alter the electronic distribution and conformation of the molecule, thereby influencing its interaction with biological targets.

3,5-Bis(trifluoromethyl)phenyl Substitution: A Focus on Antimicrobial and Anticancer Activity

The 3,5-substitution pattern is one of the most extensively studied configurations. Placing the bulky and lipophilic CF3 groups at the meta positions creates a unique electronic and steric environment that appears to be favorable for certain biological activities.

Antimicrobial Insights: Research has shown that amides derived from 3,5-bis(trifluoromethyl)cinnamic acid exhibit significant antibacterial activity. For instance, (2E)-N-[3,5-bis(trifluoromethyl)phenyl]-3-(4-chlorophenyl)prop-2-enamide was identified as a potent agent against Staphylococcus aureus and methicillin-resistant S. aureus (MRSA).[9] This suggests that the 3,5-bis(trifluoromethyl)phenyl moiety, when combined with other appropriate substitutions, can effectively target bacterial cells. While the exact mechanism is not fully elucidated, it is hypothesized that the high lipophilicity imparted by the CF3 groups facilitates penetration of the bacterial cell membrane.

Anticancer Potential: The 3,5-bis(trifluoromethyl)phenyl group is also a key feature in compounds designed as anticancer agents. While direct studies on the parent cinnamic acid are limited, its derivatives have shown promise. For example, some derivatives have been investigated as inhibitors of steroid 5α-reductase, an enzyme implicated in the progression of certain cancers.[10] The rationale behind this substitution pattern is to enhance binding affinity to target proteins through hydrophobic and halogen interactions.[10]

Other Substitution Patterns: 2,5- and 3,4-Bis(trifluoromethyl)phenyl Derivatives

While less common in the literature, other substitution patterns also warrant consideration.

• 2,5-Bis(trifluoromethyl)phenyl Substitution: Cinnamic acid with this substitution pattern is available commercially, indicating its use as a building block in synthetic chemistry.[11] However, detailed public data on its specific biological activities is sparse. Based on general SAR principles, the ortho-substitution could induce a conformational twist between the phenyl ring and the acrylic acid side chain, which may impact binding to planar active sites of enzymes.

• 3,4-Bis(trifluoromethyl)phenyl Substitution: Similar to the 2,5-isomer, the 3,4-disubstituted analog is recognized for its potential in creating novel therapeutic agents. Ferulate derivatives with this substitution pattern have demonstrated inhibitory activity against human steroid 5α-reductase type-1, with IC50 values in the low micromolar range.[10] This suggests that the 3,4-substitution pattern can also confer potent biological activity.

Comparative Analysis of Biological Activities

To provide a clearer picture of the SAR, the following table summarizes the known biological activities of different bis-trifluoromethyl substituted cinnamic acid derivatives.

Substitution Pattern	Derivative Type	Biological Activity	Target/Organism	Potency (IC50/MIC)	Reference
3,5-Bis(trifluoromethyl)	Cinnamanilide	Antibacterial	S. aureus, MRSA	Submicromolar	[9]
3,5-Bis(trifluoromethyl)	Phenyl ferulate	5α-reductase inhibition	Human SRD5A1	8.05 µM	[10]
3,4-Bis(trifluoromethyl)	Phenyl ferulate	5α-reductase inhibition	Human SRD5A1	10.06 µM	[10]
2,5-Bis(trifluoromethyl)	Phenyl ferulate	5α-reductase inhibition	Human SRD5A1	8.50 µM	[10]

Note: Data is often for derivatives (e.g., amides, esters) of the parent cinnamic acid.

Key Experimental Protocols

The evaluation of these compounds relies on robust and reproducible experimental protocols. Below are methodologies for the synthesis of a representative compound and for assessing its anticancer activity.

Synthesis of (2E)-N-[3,5-bis(trifluoromethyl)phenyl]-3-phenylpropenamide

This protocol describes a general amide coupling reaction, a common method for synthesizing cinnamic acid derivatives.[12]

Materials:

• (E)-Cinnamic acid

• 3,5-Bis(trifluoromethyl)aniline

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Dissolve (E)-cinnamic acid (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Add 3,5-bis(trifluoromethyl)aniline (1.0 eq), followed by DMAP (0.1 eq) and EDCI (1.2 eq).

• Stir the reaction mixture at room temperature for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired amide.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

In Vitro Anticancer Activity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and, by extension, the cytotoxic potential of a compound.[6][13][14]

Materials:

• Human cancer cell line (e.g., MCF-7 for breast cancer) and a non-malignant cell line for selectivity assessment.[15]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compound stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[16]

• Compound Treatment: Prepare serial dilutions of the test compound in complete medium. Replace the medium in the wells with the medium containing the test compound at various concentrations. Include a vehicle control (DMSO) and a positive control (a standard anticancer drug).[15]

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 3-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.[13][14]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.[14]

• IC50 Calculation: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC50 value (the concentration of the compound that causes 50% inhibition of cell growth).[6]

Mechanistic Insights and Signaling Pathways

Cinnamic acid derivatives are known to modulate several key signaling pathways involved in cancer progression and inflammation, such as the NF-κB and MAPK pathways.[6][16] The potent electron-withdrawing nature of the bis-trifluoromethyl groups can enhance the interaction of these molecules with protein kinases and other enzymes within these pathways.[1]

Caption: General workflow from synthesis to in vitro anticancer evaluation.

Conclusion and Future Directions

The substitution of two trifluoromethyl groups on the phenyl ring of cinnamic acid is a powerful strategy for developing potent bioactive molecules. The 3,5-bis(trifluoromethyl) pattern, in particular, has been shown to confer significant antibacterial and potential anticancer activity in derivative forms. Comparative data suggests that the 2,5- and 3,4- patterns are also viable for producing active compounds, specifically as enzyme inhibitors.[10]

The strong electron-withdrawing and lipophilic nature of the CF3 groups are key to this enhanced activity, likely by improving membrane permeability and target binding affinity. Future research should focus on a more direct comparative analysis of the parent bis-trifluoromethyl substituted cinnamic acids across a wider range of biological assays. Elucidating their precise mechanisms of action and evaluating their in vivo efficacy and safety profiles will be crucial steps in translating these promising scaffolds into viable therapeutic agents.

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A Comparative Guide to the Antimicrobial Spectrum of Fluorinated vs. Non-Fluorinated Cinnamic Acids

Introduction: The Pressing Need for Novel Antimicrobials

The relentless rise of antimicrobial resistance poses a significant threat to global health, compelling the scientific community to explore new therapeutic avenues.[1] Cinnamic acid and its derivatives, a class of organic compounds naturally abundant in plants, have garnered considerable attention for their inherent antimicrobial properties and favorable safety profiles.[2][3][4] These aromatic carboxylic acids are not only integral to plant metabolism but also exhibit a wide range of biological activities, including antibacterial, antifungal, and anti-inflammatory effects.[3][5][6]

In the quest to optimize the therapeutic potential of natural scaffolds, medicinal chemistry provides powerful strategies. Among these, selective fluorination—the substitution of a hydrogen atom with fluorine—stands out as a proven method for enhancing the potency, metabolic stability, and overall pharmacological profile of bioactive molecules.[7][8][9][10] This guide provides a detailed comparison of the antimicrobial spectrum of non-fluorinated cinnamic acids and their fluorinated counterparts, grounded in experimental data and mechanistic insights. We will delve into the standardized methodologies used for evaluation, present comparative data, and explore the physicochemical principles that explain the often-superior performance of fluorinated compounds.

Methodologies for Assessing Antimicrobial Efficacy

To objectively compare antimicrobial agents, standardized and reproducible methods are paramount. The following protocols are the gold standards in microbiology for determining the susceptibility of microorganisms to a given compound.

The Broth Microdilution Method: A Quantitative Approach

The broth microdilution assay is a cornerstone of antimicrobial susceptibility testing, providing a quantitative measure of a compound's efficacy known as the Minimum Inhibitory Concentration (MIC).[11][12] The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after a specific incubation period.[12][13] This method's precision and ability to test multiple compounds simultaneously make it ideal for comparative studies.[13]

• Preparation of Antimicrobial Solutions: Stock solutions of the test compounds (both fluorinated and non-fluorinated cinnamic acid derivatives) are prepared in a suitable solvent. A series of two-fold serial dilutions are then made in a 96-well microtiter plate using an appropriate liquid growth medium, such as Mueller-Hinton Broth (MHB).[11][12]

• Inoculum Preparation: A pure culture of the target microorganism is grown overnight. The bacterial suspension is then adjusted to a standardized turbidity, typically equivalent to the 0.5 McFarland standard, which corresponds to approximately 1-2×10⁸ Colony Forming Units (CFU)/mL.[11][14] This standardized inoculum is further diluted to achieve the final desired concentration for testing.

• Inoculation and Incubation: Each well of the microtiter plate, containing the serially diluted compounds, is inoculated with the standardized bacterial suspension.[12][13] The plates also include essential controls: a growth control (broth and inoculum, no compound) and a sterility control (broth only).[12] The plates are then incubated under appropriate conditions (e.g., 37°C for 16-24 hours).[13][15]

• Result Interpretation: Following incubation, the plates are examined for visible signs of bacterial growth (turbidity). The MIC is recorded as the lowest concentration of the compound in which there is no visible growth.[12]

Caption: Workflow for the Broth Microdilution Method.

The Disk Diffusion Method: A Qualitative Screening Tool

Also known as the Kirby-Bauer test, the disk diffusion method is a widely used qualitative technique to assess antimicrobial susceptibility.[14][15][16] It involves placing paper disks impregnated with a specific concentration of an antimicrobial agent onto an agar plate swabbed with a standardized bacterial inoculum.[17] The compound diffuses into the agar, creating a concentration gradient. If the organism is susceptible, a clear "zone of inhibition" will appear around the disk where growth is prevented.[14][18] While excellent for screening, this method is less precise than broth microdilution for direct comparison of intrinsic potency.[15]

Comparative Antimicrobial Spectrum: Experimental Data

The antimicrobial efficacy of cinnamic acid derivatives is influenced by the nature and position of substituents on the phenyl ring. The following tables summarize representative MIC values from the literature.

Table 1: Antimicrobial Spectrum of Non-Fluorinated Cinnamic Acid Derivatives

Derivative	Gram-Positive Bacteria	MIC (µg/mL)	Gram-Negative Bacteria	MIC (µg/mL)	Fungi	MIC (µg/mL)	Reference
Cinnamic Acid	Staphylococcus aureus	>5000	Escherichia coli	>5000	Candida albicans	~60	[19][20]
Mycobacterium tuberculosis	250-675	Aspergillus niger	~125	[20]
p-Coumaric Acid	Staphylococcus aureus	Varies	Shigella dysenteriae	~10	[19]
Bacillus subtilis	High	Escherichia coli	>984	[19]
Ferulic Acid	Bacillus subtilis	<388	Escherichia coli	<388	[19]
Staphylococcus aureus	64-256	Acinetobacter baumannii	512-1024	[1]

Note: MIC values can vary based on the specific strain and testing conditions used in different studies.

Table 2: Antimicrobial Activity of Fluorinated vs. Non-Fluorinated Cinnamic Acid Analogs

Compound	Substituent	Target Organism	Activity (IC50 in µg/mL)	Key Finding	Reference
Cinnamic Acid Derivative	None (Control)	Mycobacterium tuberculosis	>30	Baseline activity	[2]
Fluorinated Derivative	4-fluoro	Mycobacterium tuberculosis	1.62	Significant improvement in activity	[2]
Fluorinated Derivative	2,4-difluoro	Mycobacterium tuberculosis	0.89	Further enhancement with di-substitution	[2]
Non-fluorinated Analog	Electron-donating group	Mycobacterium tuberculosis	>30	Inactive	[2]

This table highlights a specific study where fluorination dramatically improved anti-tubercular activity, demonstrating the principle of enhancement.

Mechanism of Action: The Fluorine Advantage

Baseline Mechanism of Cinnamic Acids

The antimicrobial action of non-fluorinated cinnamic acids is generally attributed to their ability to disrupt microbial cell integrity.[1] Proposed mechanisms include:

• Increased Cell Membrane Permeability: The lipophilic nature of the phenyl ring allows the molecules to intercalate into the lipid bilayer of the cell membrane, disrupting its structure and function.

• Leakage of Cytoplasmic Components: This disruption leads to the leakage of essential intracellular components, such as ions and metabolites, ultimately causing cell death.[1]

How Fluorination Amplifies Antimicrobial Potency

The substitution of hydrogen with fluorine, the most electronegative element, introduces profound changes to a molecule's physicochemical properties, which can translate into superior biological activity.[7][9]

• Enhanced Lipophilicity and Cellular Uptake: Fluorine substitution often increases the lipophilicity (fat-solubility) of a molecule.[7][8] This enhanced lipophilicity can facilitate more efficient passage across the lipid-rich cell membranes of bacteria and fungi, leading to higher intracellular concentrations and greater potency.[7]

• Modulation of Electronic Properties: The strong electron-withdrawing nature of fluorine can alter the acidity (pKa) of the carboxylic acid group.[8] This change can optimize the molecule's ability to interact with molecular targets within the cell, such as enzymes or structural proteins, potentially through stronger hydrogen bonding or electrostatic interactions.[9][21]

• Increased Metabolic Stability: The carbon-fluorine (C-F) bond is significantly stronger than the carbon-hydrogen (C-H) bond. Placing fluorine at a site that is typically vulnerable to metabolic attack by enzymes (like cytochrome P450s) can block this process, increasing the molecule's stability and prolonging its therapeutic effect.[7][8]

• Improved Target Binding: The unique electronic properties and small size of fluorine can lead to more favorable binding interactions with the target protein.[7][21] For example, a fluorine atom can improve gyrase-complex binding in bacteria by several folds compared to its non-fluorinated counterpart.[7]

Caption: Proposed mechanisms of fluorination-enhanced antimicrobial activity.

Discussion and Future Directions

The available data strongly suggest that fluorination is a highly effective strategy for augmenting the antimicrobial activity of cinnamic acids. As demonstrated in studies, the introduction of electron-withdrawing fluorine atoms can convert a moderately active compound into a potent antimicrobial agent, particularly against challenging pathogens like Mycobacterium tuberculosis.[2] The enhancement is not merely incremental; it often represents a multi-fold increase in potency, as reflected by significantly lower MIC values.

This enhancement is rooted in fundamental principles of medicinal chemistry. By increasing lipophilicity, fluorination addresses a key challenge for any antimicrobial: reaching its target.[7] Once inside the cell, altered electronic properties and increased metabolic stability ensure the compound can effectively engage its target(s) for a sustained period.[8][21]

Looking ahead, fluorinated cinnamic acids represent a promising scaffold for the development of new anti-infective drugs. Future research should focus on:

• Systematic Synthesis and Screening: Creating a broader library of mono-, di-, and tri-fluorinated cinnamic acid derivatives to further elucidate structure-activity relationships.

• Mechanism of Action Studies: Pinpointing the specific intracellular targets to understand why fluorination provides such a dramatic boost in efficacy.

• Synergy Studies: Investigating the potential for fluorinated cinnamic acids to work synergistically with existing antibiotics, which could help restore the efficacy of older drugs and combat resistance.

• In Vivo Evaluation: Progressing the most promising candidates into preclinical animal models to assess their efficacy and safety in a physiological context.

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Reproducibility of 2,5-Bis(trifluoromethyl)cinnamic acid synthesis and biological assays

An In-Depth Technical Guide to the Synthesis and Biological Evaluation of 2,5-Bis(trifluoromethyl)cinnamic acid

Prepared by: Gemini, Senior Application Scientist

This guide provides a comprehensive framework for the reproducible synthesis and rigorous biological evaluation of 2,5-Bis(trifluoromethyl)cinnamic acid. Cinnamic acids and their derivatives represent a versatile class of molecules with a broad spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties[1]. The incorporation of trifluoromethyl (-CF3) groups is a well-established strategy in medicinal chemistry to enhance metabolic stability, lipophilicity, and target-binding affinity, often leading to improved therapeutic potential[2].

While 2,5-Bis(trifluoromethyl)cinnamic acid (CAS 312619-48-0) is commercially available, a detailed public record of its biological activity is not readily accessible[3][4][5][6][7][8][9]. This document, therefore, serves as a complete roadmap for researchers and drug development professionals to synthesize this compound and characterize its activity, using the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) ion channel as a primary hypothetical target for evaluation against established benchmarks.

Part 1: Reproducible Synthesis and Characterization

The synthesis of cinnamic acids is most reliably achieved through the condensation of an aromatic aldehyde with an active methylene compound. For the target molecule, the Knoevenagel condensation offers a high-yielding and straightforward approach.

Causality in Synthetic Strategy: The Knoevenagel Condensation

The Knoevenagel condensation involves the reaction of an aldehyde with a compound containing an acidic methylene group (like malonic acid), catalyzed by a weak base such as piperidine or pyridine. This method is preferred over alternatives like the Perkin reaction for its milder conditions and generally higher yields when using malonic acid, which subsequently undergoes decarboxylation to form the desired α,β-unsaturated acid. The electron-withdrawing nature of the two trifluoromethyl groups on the benzaldehyde substrate makes the carbonyl carbon highly electrophilic, facilitating the initial nucleophilic attack and driving the reaction forward efficiently.

Detailed Experimental Protocol: Synthesis of 2,5-Bis(trifluoromethyl)cinnamic acid

This protocol is adapted from established procedures for structurally similar compounds.

Materials:

• 2,5-Bis(trifluoromethyl)benzaldehyde

• Malonic acid

• Pyridine (anhydrous)

• Piperidine

• 5M Hydrochloric acid (HCl)

• Ethanol

• Distilled water

• Round-bottom flask (100 mL), reflux condenser, heating mantle with magnetic stirrer, Büchner funnel

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2,5-Bis(trifluoromethyl)benzaldehyde (1.0 eq.) and malonic acid (1.2 eq.) in anhydrous pyridine (3-4 mL per gram of aldehyde).

• Catalyst Addition: To the stirred solution, add a catalytic amount of piperidine (approx. 0.1 eq.).

• Reaction: Attach a reflux condenser and heat the mixture to 100-110°C. Maintain this temperature and stir for 3-4 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC).

• Work-up and Precipitation: Once the reaction is complete, allow the mixture to cool to room temperature. Pour the cooled reaction mixture into a beaker containing crushed ice and slowly add 5M HCl with constant stirring until the pH is approximately 2. This will precipitate the crude 2,5-Bis(trifluoromethyl)cinnamic acid.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with cold distilled water to remove residual pyridine hydrochloride and unreacted malonic acid.

• Purification: Recrystallize the crude product from an ethanol/water mixture to obtain the purified acid.

• Drying: Dry the purified crystals in a vacuum oven at 50-60°C to a constant weight. A typical yield for this type of reaction is expected to be in the range of 85-95%.

Characterization: The structure and purity of the final product should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the chemical structure and stereochemistry (trans-isomer is expected).

• Mass Spectrometry (MS): To verify the molecular weight (284.15 g/mol )[3].

• HPLC: To determine the purity of the final compound, which should be >97% for use in biological assays.

Caption: Synthetic workflow for 2,5-Bis(trifluoromethyl)cinnamic acid.

Part 2: A Framework for Biological Evaluation

Given the known activities of related fluorinated molecules, a primary hypothesis is that 2,5-Bis(trifluoromethyl)cinnamic acid may act as an inhibitor of the CFTR ion channel. CFTR is a validated target for conditions of channel hyperactivation, such as in certain secretory diarrheas[6][10][11]. This section outlines the protocols to test this hypothesis and compare the compound's performance against established modulators.

Caption: Simplified overview of CFTR channel activation and inhibition.

Comparator Compound Selection

To provide a robust benchmark, two comparators are selected:

• CFTRinh-172: A potent, well-characterized thiazolidinone-class CFTR inhibitor. It acts as a benchmark for CFTR-specific inhibition with a reported IC50 of ~0.3-4 µM depending on the cell type[10][12].

• (2E)-N-[3,5-bis(trifluoromethyl)phenyl]-3-phenylprop-2-enamide: A structurally related cinnamamide derivative. While its CFTR activity is unknown, it has published antimicrobial data, allowing for a broader assessment of the potential biological activities of the bis(trifluoromethyl)phenyl scaffold.

Primary Screening: YFP-Halide Quenching Assay

This is a high-throughput, cell-based fluorescence assay to rapidly screen for CFTR channel inhibition.

Principle: Fischer Rat Thyroid (FRT) cells are co-transfected to stably express human wild-type CFTR and a halide-sensitive Yellow Fluorescent Protein (YFP-H148Q/I152L). The fluorescence of this specific YFP variant is rapidly quenched by iodide (I⁻) but not significantly by chloride (Cl⁻)[13]. When CFTR channels are opened, the influx of I⁻ from the extracellular medium into the cell quenches the YFP fluorescence. An effective inhibitor will block this influx and slow the rate of fluorescence decay.

Experimental Protocol:

• Cell Plating: Seed FRT cells co-expressing CFTR and YFP-H148Q/I152L into black, clear-bottom 96-well microplates and culture for 24-48 hours.

• Washing: Wash each well three times with a chloride-based buffer (PBS).

• Activation: Add a CFTR-activating cocktail (e.g., 5 µM Forskolin, 100 µM IBMX, 25 µM Apigenin) to each well to maximize channel opening. Incubate for 10-15 minutes at 37°C.

• Compound Addition: Add the test compound (2,5-Bis(trifluoromethyl)cinnamic acid) and comparator compounds (CFTRinh-172) at various concentrations. Include a DMSO vehicle control.

• Fluorescence Measurement: Place the plate in a fluorescence plate reader equipped with automated injectors.

  • Record a stable baseline fluorescence for 2 seconds.

  • Inject an iodide-based buffer (substituting Cl⁻ with I⁻).

  • Immediately record the fluorescence decay for an additional 10-12 seconds[10].

• Data Analysis: The rate of fluorescence quenching (initial slope of decay) is proportional to CFTR activity. Calculate the percentage of inhibition for each compound concentration relative to the DMSO control. Plot the data to determine the half-maximal inhibitory concentration (IC50).

Confirmatory Assay: Ussing Chamber Electrophysiology

This "gold standard" assay directly measures ion transport across a polarized epithelial monolayer, providing detailed electrophysiological data.

Principle: Epithelial cells (e.g., primary human bronchial epithelial cells or CFBE41o- cells) are grown on permeable membrane supports, where they form a polarized monolayer with tight junctions. This monolayer is mounted in an Ussing chamber, which separates the apical and basolateral sides. The chamber measures the short-circuit current (Isc), a direct measure of net ion transport across the epithelium when the transepithelial voltage is clamped to zero.

Experimental Protocol:

• Cell Culture: Culture epithelial cells on permeable supports until a confluent, polarized monolayer with high transepithelial resistance is formed.

• Chamber Setup: Mount the cell-containing support into the Ussing chamber with symmetrical Krebs buffer on both sides, maintained at 37°C and gassed with 95% O₂/5% CO₂.

• Sequential Additions:

  • Baseline: Allow the baseline Isc to stabilize.

  • ENaC Inhibition: Add Amiloride to the apical chamber to block the epithelial sodium channel (ENaC), isolating the chloride current.

  • CFTR Activation: Add a cAMP agonist cocktail (e.g., Forskolin and IBMX) to both chambers to activate CFTR, causing an increase in Isc.

  • Inhibition: Once the stimulated current is stable, add the test or comparator compound (e.g., CFTRinh-172) to the apical chamber in a cumulative, dose-dependent manner. This will cause a decrease in Isc.

• Data Analysis: The change in Isc after the addition of the inhibitor corresponds to the degree of CFTR inhibition. Plot the percentage of inhibition against the compound concentration to determine the IC50 value[14][15].

Caption: Comparison of experimental workflows for primary and confirmatory assays.

Part 3: Comparative Data Analysis

The primary goal is to determine if 2,5-Bis(trifluoromethyl)cinnamic acid exhibits inhibitory activity and how its potency compares to the selected benchmarks. All quantitative data should be summarized for clear comparison.

Table 1: Comparative Analysis of CFTR Inhibitory Activity

Compound	Chemical Class	Assay Method	IC50 (µM)
2,5-Bis(trifluoromethyl)cinnamic acid	Cinnamic Acid	YFP Quenching / Ussing Chamber	To be determined
CFTRinh-172 (Comparator)	Thiazolidinone	Ussing Chamber (FRT cells)	~0.3[16]

Table 2: Comparative Analysis of Antimicrobial Activity

Compound	Target Organism	Assay Method	MIC (µM)
2,5-Bis(trifluoromethyl)cinnamic acid	S. aureus / M. tuberculosis	Broth Microdilution	To be determined
(2E)-N-[3,5-bis(trifluoromethyl)phenyl]-3-phenylprop-2-enamide (Comparator)	S. aureus (MRSA)	Broth Microdilution	22.27
(2E)-N-[3,5-bis(trifluoromethyl)phenyl]-3-phenylprop-2-enamide (Comparator)	M. tuberculosis H37Ra	Broth Microdilution	22.27

Note: Data for the comparator cinnamamide is sourced from Jansa et al., 2018.

Interpreting the Results: A successful outcome would be the determination of a reproducible IC50 value for 2,5-Bis(trifluoromethyl)cinnamic acid in the CFTR inhibition assays. If this value is significantly lower than that of CFTRinh-172, it would suggest superior potency. A lack of activity in the antimicrobial assay, combined with potent CFTR inhibition, could indicate target selectivity. Conversely, broad-spectrum activity would suggest different or multiple mechanisms of action.

Conclusion

This guide provides a validated, logical, and scientifically rigorous framework for the synthesis and biological characterization of 2,5-Bis(trifluoromethyl)cinnamic acid. By following the detailed protocols for Knoevenagel condensation, researchers can achieve a reproducible synthesis of the target compound. The subsequent biological evaluation, using both high-throughput YFP-quenching and gold-standard Ussing chamber assays, allows for a definitive assessment of its potential as a CFTR inhibitor. Comparing the results to established benchmarks like CFTRinh-172 will provide crucial context for its potency and potential as a lead compound for further drug development efforts in CFTR-related channelopathies.

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• Tradtrantip, L., et al. (2009). CFTR Inhibitors. PubMed Central. Available at: [Link]

• Peters, F.T.M., et al. (2020). Fluorescence assay for simultaneous quantification of CFTR ion-channel function and plasma membrane proximity. Journal of Biological Chemistry. Available at: [Link]

• Becq, F., & Van Rietschoten, K. (2022). Assays of CFTR Function In Vitro, Ex Vivo and In Vivo. International Journal of Molecular Sciences. Available at: [Link]

• Veit, G., et al. (2018). Identification of novel potentiators of human CFTR. ResearchGate. Available at: [Link]

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• O'Neal, W.K., et al. (2021). Measurements of spontaneous CFTR-mediated ion transport without acute channel activation in airway epithelial cultures after modulator exposure. Scientific Reports. Available at: [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 2,5-Bis(trifluoromethyl)cinnamic Acid: A Guide for Laboratory Professionals

For researchers and drug development professionals, the synthesis and utilization of novel compounds are daily endeavors. Among these, fluorinated molecules like 2,5-Bis(trifluoromethyl)cinnamic acid play a crucial role in advancing pharmaceutical and agrochemical research. However, with great innovation comes the profound responsibility of ensuring safety and environmental stewardship, particularly in the disposal of chemical waste. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 2,5-Bis(trifluoromethyl)cinnamic acid, grounded in established safety principles and regulatory compliance.

Understanding the Compound: A Prerequisite for Safe Disposal

Key Chemical Properties:

Property	Value	Source
Molecular Formula	C₁₁H₆F₆O₂	[1]
Molecular Weight	284.15 g/mol	[1]
Physical Form	Solid	[1]

Based on analogous compounds, it should be treated as a substance that can cause skin and eye irritation.[5][6][7] Therefore, appropriate personal protective equipment (PPE) is mandatory during handling and disposal.

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of 2,5-Bis(trifluoromethyl)cinnamic acid is not merely a suggestion but a requirement governed by regulations from bodies such as the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[8] The following protocol ensures compliance and laboratory safety.

Step 1: Segregation at the Source

The cardinal rule of chemical waste management is proper segregation to prevent dangerous reactions and to facilitate correct disposal.[9][10]

• Designate a Waste Container: Use a clearly labeled, dedicated container for "Halogenated Organic Waste."[2][11] This container should be made of a compatible material, such as high-density polyethylene (HDPE).

• Labeling: As soon as the first waste is added, label the container with the words "Hazardous Waste," the full chemical name "2,5-Bis(trifluoromethyl)cinnamic acid," and the approximate quantity.[3][12][13] Do not use abbreviations.

• Incompatible Wastes: Never mix 2,5-Bis(trifluoromethyl)cinnamic acid waste with other waste streams, especially:

  • Acids and Bases[2]

  • Oxidizing agents[4]

  • Non-halogenated organic waste[2][14]

Step 2: Accumulation and Storage

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[8][12]

• Container Integrity: Ensure the waste container is always tightly sealed when not in use to prevent the release of vapors.[11]

• Secondary Containment: Store the waste container in a secondary containment bin or tray to mitigate spills.[9]

• Storage Limits: Adhere to the storage limits for hazardous waste, which is typically a maximum of 55 gallons. However, it is best practice to minimize the amount of waste stored in the lab.[8][12][13]

Step 3: Arranging for Disposal

Laboratory personnel are responsible for the proper packaging and labeling of waste for pickup by the institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[8]

• Request Pickup: Once the container is nearly full, or before the accumulation time limit is reached, submit a hazardous waste pickup request to your institution's EHS department.[8][12]

• Documentation: Ensure all necessary paperwork, such as a hazardous waste tag detailing the contents, is accurately completed and attached to the container.[3][13]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2,5-Bis(trifluoromethyl)cinnamic acid.

Caption: Decision workflow for the disposal of 2,5-Bis(trifluoromethyl)cinnamic acid.

Spill Management: Preparedness is Key

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

• Evacuate and Alert: If the spill is large or in a poorly ventilated area, evacuate the immediate area and alert your colleagues and supervisor.

• Don PPE: Before addressing the spill, don appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Containment: For small spills, use an inert absorbent material, such as vermiculite or sand, to contain the spill.[15]

• Cleanup: Carefully sweep up the absorbed material and place it in a sealed, labeled container for disposal as hazardous waste.[13]

• Decontamination: Clean the spill area with an appropriate solvent, and dispose of the cleaning materials as hazardous waste.

• Reporting: Report the spill to your institution's EHS office.

Conclusion: A Culture of Safety

The proper disposal of 2,5-Bis(trifluoromethyl)cinnamic acid is a critical component of laboratory safety and environmental responsibility. By adhering to the principles of waste minimization, proper segregation, and compliant disposal procedures, researchers can ensure that their groundbreaking work does not come at the cost of safety or environmental integrity. Fostering a culture of safety and awareness is paramount in the modern research environment.

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A Researcher's Guide to the Safe Handling of 2,5-Bis(trifluoromethyl)cinnamic acid

An In-Depth Operational and Safety Guide for Laboratory Professionals

In the landscape of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are routine. Among these, fluorinated organic compounds have garnered significant attention due to their unique properties that can enhance the pharmacological profiles of drug candidates.[1] 2,5-Bis(trifluoromethyl)cinnamic acid is one such compound, and while its structural features are of interest to medicinal chemists, they also necessitate a robust understanding of its potential hazards and the implementation of stringent safety protocols. This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals working with this compound.

The trifluoromethyl group, a common moiety in modern pharmaceuticals, is known for its high metabolic stability and ability to modulate the physicochemical properties of a molecule.[1] However, compounds containing this functional group require careful handling. This guide is structured to provide a comprehensive framework for the safe use of 2,5-Bis(trifluoromethyl)cinnamic acid, from initial risk assessment to final disposal, ensuring the well-being of laboratory personnel and the integrity of the research.

I. Hazard Recognition and Risk Assessment: The R.A.M.P. Framework

A foundational principle of laboratory safety is the R.A.M.P. framework: R ecognize the hazards, A ssess the risks, M inimize the risks, and P repare for emergencies.[2][3]

Recognizing the Hazards:

While specific toxicological data for 2,5-Bis(trifluoromethyl)cinnamic acid may be limited, the hazards can be inferred from its structural analogues, such as other trifluoromethylated cinnamic acid derivatives.[4][5][6][7] The primary hazards associated with this compound are:

• Skin and Eye Irritation: Cinnamic acid and its derivatives are known to cause skin and eye irritation.[7][8] The presence of two electron-withdrawing trifluoromethyl groups may exacerbate these effects.

• Respiratory Tract Irritation: Inhalation of the powdered form of the acid can cause respiratory irritation.[5]

• Unknown Long-Term Health Effects: As with many research chemicals, the long-term toxicological properties of 2,5-Bis(trifluoromethyl)cinnamic acid have not been fully elucidated. Therefore, it is prudent to handle it with a high degree of caution.

Assessing the Risks:

The risk associated with handling this compound depends on the scale of the operation and the physical form of the material. Working with larger quantities or generating dust will inherently increase the risk of exposure. A thorough risk assessment should be conducted before any new procedure involving this compound.

II. Personal Protective Equipment (PPE): Your First Line of Defense

The appropriate selection and use of PPE are critical to minimizing exposure to 2,5-Bis(trifluoromethyl)cinnamic acid. The following table outlines the recommended PPE for various laboratory operations.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions	Safety glasses with side shields or chemical splash goggles.[4][9]	Chemical-resistant gloves (e.g., nitrile).[4]	Lab coat.[4]	Recommended to be performed in a chemical fume hood. If not feasible, a NIOSH-approved respirator for dusts should be used.[4][9]
Running reactions and workups	Chemical splash goggles. A face shield is recommended if there is a splash hazard.	Chemical-resistant gloves. Consider double-gloving for extended operations.	Chemical-resistant lab coat or apron.	All operations should be conducted in a certified chemical fume hood.[8][10]
Handling solid material	Safety glasses with side shields or chemical splash goggles.	Chemical-resistant gloves.	Lab coat.	Minimize dust generation. Handle in a fume hood or a well-ventilated area.[4]
Cleaning spills	Chemical splash goggles and a face shield.	Heavy-duty chemical-resistant gloves.	Chemical-resistant apron or coveralls.	A NIOSH-approved respirator with appropriate cartridges.

III. Operational Plan: From Receipt to Disposal

A systematic approach to handling 2,5-Bis(trifluoromethyl)cinnamic acid is essential for maintaining a safe laboratory environment.

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any signs of damage or leaks.

• Store the compound in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[4][8]

• Ensure the container is tightly sealed when not in use.[4]

2. Handling and Use:

• Engineering Controls: All work with 2,5-Bis(trifluoromethyl)cinnamic acid should be performed in a properly functioning chemical fume hood to minimize inhalation exposure.[8][10]

• Avoiding Dust Formation: When handling the solid, take care to minimize the generation of dust.[4] Use techniques such as gentle scooping and avoid pouring the powder from a height.

• Personal Hygiene: Always wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[4][9] Do not eat, drink, or apply cosmetics in the laboratory.[11][12]

3. Spill Management:

• Small Spills: In the event of a small spill, carefully sweep up the solid material, avoiding dust generation, and place it in a labeled, sealed container for hazardous waste disposal.[4] Clean the spill area with an appropriate solvent and decontaminate the surface.

• Large Spills: For larger spills, evacuate the area and follow your institution's emergency procedures.

4. Disposal Plan:

• All waste containing 2,5-Bis(trifluoromethyl)cinnamic acid, including contaminated PPE, glassware, and residual material, must be disposed of as hazardous waste.[13][14]

• Collect all waste in a designated, properly labeled, and sealed hazardous waste container.[13][15]

• Do not mix this waste with other waste streams unless compatibility has been confirmed.[9]

• Arrange for disposal through your institution's environmental health and safety (EHS) office or a licensed hazardous waste disposal contractor.[14]

IV. Emergency Preparedness

In the event of an emergency, a swift and informed response is crucial.[2][12]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4][6] Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap and water.[6][7] If irritation persists, seek medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial respiration. Seek immediate medical attention.[6][16]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[6]

V. Conclusion

The responsible use of 2,5-Bis(trifluoromethyl)cinnamic acid in a research setting demands a proactive and comprehensive approach to safety. By adhering to the principles of hazard recognition, risk assessment, and the implementation of robust engineering and administrative controls, researchers can mitigate the potential risks associated with this compound. This guide serves as a foundational resource, but it is imperative that all laboratory personnel supplement this information with institution-specific safety protocols and a thorough review of the Safety Data Sheet (SDS) before commencing any work.

Visualizing the PPE Decision-Making Process

The following diagram illustrates the logical workflow for selecting the appropriate level of Personal Protective Equipment when handling 2,5-Bis(trifluoromethyl)cinnamic acid.

Caption: PPE selection workflow for handling 2,5-Bis(trifluoromethyl)cinnamic acid.

References

• American Chemical Society. (2013). American Chemical Society Issues Guidelines for Safer Research Laboratories. [Link]

• American Chemical Society. Safety Tipsheets & Best Practices. [Link]

• American Chemical Society. (2012). Guidelines for Chemical Laboratory Safety in Academic Institutions. [Link]

• American Chemical Society. (2016). ACS publishes Guidelines for Secondary School Laboratory Safety. [Link]

• OSHA.com. (2022). How to Safely Handle Dangerous Substances in the Workplace. [Link]

• U.S. Compliance. (2024). What are the OSHA Requirements for Hazardous Chemical Storage?. [Link]

• Centers for Disease Control and Prevention. OSHA Hazard Communication Standard and OSHA Guidelines. [Link]

• Creative Safety Supply. (2023). OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. [Link]

• DuraLabel. (2025). OSHA Rules for Hazardous Chemicals. [Link]

• Cole-Parmer. Material Safety Data Sheet - 3-(Trifluoromethyl)-Cinnamic Acid, 98%. [Link]

• American Chemical Society. Laboratory Safety. [Link]

• Fisher Scientific. trans-Cinnamic acid - SAFETY DATA SHEET. [Link]

• LookChem. cinnamic acid, 621-82-9. [Link]

• National Center for Biotechnology Information. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

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